TVB-3166

Core Science & Biosynthesis

The Core Mechanism of TVB-3166 in Cancer Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

TVB-3166 is a potent, selective, and orally available small-molecule inhibitor of Fatty Acid Synthase (FASN), a key enzyme in the de novo synthesis of palmitate.[1][2] In normal adult tissues, FASN expression is generally low as cells primarily utilize circulating lipids. However, many cancer types exhibit a metabolic shift characterized by the upregulation of FASN, providing a constant supply of fatty acids necessary for rapid cell proliferation, membrane synthesis, and protein modification. This dependency on endogenous lipogenesis presents a promising therapeutic window for FASN inhibitors like TVB-3166. This technical guide provides an in-depth overview of the mechanism of action of TVB-3166 in cancer cells, supported by quantitative data, detailed experimental protocols, and visualizations of the key signaling pathways involved.

Data Presentation: Quantitative Effects of TVB-3166

The anti-cancer activity of TVB-3166 has been quantified through various in vitro and in vivo studies. The following tables summarize key data on its potency and efficacy.

Table 1: In Vitro Potency of TVB-3166 in Biochemical and Cellular Assays

Assay Type	Cell Line / System	IC50 Value (µM)	Reference
Biochemical FASN Inhibition	Purified Human FASN	0.042	[1]
Cellular Palmitate Synthesis	CALU-6 (Lung Cancer)	0.081	[1]
Cell Viability (CellTiter-Glo)	CALU-6 (Lung Cancer)	0.10	[1]

Table 2: Dose-Dependent Inhibition of Colony Growth in Soft Agar Assays

Cell Line	Tumor Type	% Inhibition at 0.1 µM TVB-3166	% Inhibition at 1.0 µM TVB-3166	Reference
COLO-205	Colon	Significant size reduction	Inhibition of size and number	[1]
CALU-6	Lung	Significant size reduction	Inhibition of size and number	[1]
OVCAR-8	Ovarian	Significant size reduction	Inhibition of size and number	[1]
22Rv1	Prostate	Moderate size reduction	Inhibition of size and number	[1]

Table 3: Inhibition of PI3K/AKT/mTOR Pathway Signaling Molecules

Cell Line	Tumor Type	% Inhibition of p-Akt (S473) at 2 µM TVB-3166	% Inhibition of p-S6 (S240/244) at 2 µM TVB-3166	Reference
CALU-6	Lung	40%	0%	[1]
A-549	Lung	40%	40%	[1]
MDA-MB-231	Breast	2%	20%	[1]
COLO-205	Colon	40%	40%	[1]
OVCAR-8	Ovarian	40%	40%	[1]

Table 4: In Vivo Efficacy of TVB-3166 in Xenograft Models

Xenograft Model	Cancer Type	Dosing Schedule	Tumor Growth Inhibition (TGI)	Reference
CALU-6	Non-Small Cell Lung Cancer	60 mg/kg, p.o., QD	Significant TGI	[3]
A549	Non-Small Cell Lung Cancer	60 mg/kg, p.o., QD	76% (in combination)	[3]
Patient-Derived	Non-Small Cell Lung Cancer	60 mg/kg, p.o., QD	87%	[4]
22Rv1	Prostate Cancer	Not specified	Tumor growth suppression	[3]

Core Mechanism of Action

The primary mechanism of action of TVB-3166 is the direct inhibition of FASN, leading to a cascade of downstream effects that culminate in cancer cell apoptosis.[1][5] This multi-faceted mechanism can be broken down into several key events:

• Depletion of Palmitate: By inhibiting FASN, TVB-3166 blocks the synthesis of palmitate, a crucial saturated fatty acid. This depletion disrupts numerous cellular processes that rely on a steady supply of newly synthesized lipids.

• Disruption of Lipid Raft Architecture: Palmitate is essential for the proper formation and function of lipid rafts, which are specialized membrane microdomains that serve as organizing centers for signaling molecules. FASN inhibition by TVB-3166 disrupts the architecture of these rafts.[1][5]

• Inhibition of Pro-Survival Signaling Pathways: The disorganization of lipid rafts leads to the mislocalization and subsequent inactivation of key signaling proteins that are dependent on these platforms for their function.[5] TVB-3166 has been shown to inhibit two major pro-survival signaling pathways:

  • PI3K-AKT-mTOR Pathway: This pathway is crucial for cell growth, proliferation, and survival. TVB-3166 treatment leads to a dose-dependent decrease in the phosphorylation of key downstream effectors, including Akt and S6 ribosomal protein.[1]

  • β-catenin Pathway: This pathway is involved in cell proliferation and adhesion. TVB-3166 has been observed to decrease the levels of both total and phosphorylated β-catenin.[1]

• Induction of Apoptosis: The culmination of these effects is the induction of programmed cell death, or apoptosis, in cancer cells. This is evidenced by the cleavage of PARP and increased Annexin V staining in TVB-3166 treated cells.[1] Notably, this apoptotic effect is selective for cancer cells, with minimal impact on normal, non-cancerous cells.[1]

Experimental Protocols

The following are detailed methodologies for key experiments used to elucidate the mechanism of action of TVB-3166.

Cell Viability Assay (CellTiter-Glo)

• Cell Seeding: Plate cancer cells in 96-well plates at a density of 2,000-5,000 cells per well in 100 µL of appropriate growth medium. Allow cells to adhere overnight.

• Drug Treatment: Prepare serial dilutions of TVB-3166 in the growth medium. Replace the existing medium with 100 µL of the drug-containing medium. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plates for 72-96 hours at 37°C in a humidified atmosphere with 5% CO2.

• Luminescence Measurement: Equilibrate the CellTiter-Glo® Luminescent Cell Viability Assay reagent to room temperature. Add 100 µL of the reagent to each well.

• Signal Development: Mix the contents by orbital shaking for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Western Blot Analysis for Signaling Proteins

• Cell Lysis: After treatment with TVB-3166 for the desired time, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• Sample Preparation: Mix equal amounts of protein (20-30 µg) with Laemmli sample buffer and boil for 5 minutes at 95°C.

• SDS-PAGE: Separate the protein lysates on a 4-20% Tris-glycine gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against p-Akt (Ser473), total Akt, p-S6 (Ser240/244), total S6, p-β-catenin (Ser675), total β-catenin, and a loading control (e.g., β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software.

Immunofluorescence for Lipid Raft and N-Ras Localization

• Cell Culture: Grow cells on glass coverslips or in chamber slides.

• Drug Treatment: Treat the cells with TVB-3166 at the desired concentrations and for the indicated times.

• Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization: Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking: Block with 1% BSA in PBS for 30 minutes.

• Staining:

  • Lipid Rafts: Incubate with FITC-conjugated Cholera Toxin Subunit B (which binds to the ganglioside GM1 in lipid rafts) for 1 hour at room temperature.

  • N-Ras: Incubate with a primary antibody against N-Ras, followed by an Alexa Fluor-conjugated secondary antibody.

• Mounting: Mount the coverslips onto microscope slides using a mounting medium containing DAPI for nuclear counterstaining.

• Imaging: Visualize the cells using a confocal microscope.

In Vivo Xenograft Tumor Model

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 cells in Matrigel) into the flank of immunocompromised mice (e.g., nude or NOD/SCID).

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomize the mice into treatment and control groups. Administer TVB-3166 orally (e.g., 30-100 mg/kg, once daily) and a vehicle control to the respective groups.

• Tumor Measurement: Measure the tumor volume with calipers every 2-3 days.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., Western blotting, immunohistochemistry).

• Data Analysis: Calculate the tumor growth inhibition (TGI) as the percentage difference in the mean tumor volume between the treated and control groups.

Mandatory Visualization

The following diagrams illustrate the key mechanistic aspects of TVB-3166's action in cancer cells.

Caption: The central mechanism of TVB-3166 action in cancer cells.

Caption: A generalized workflow for Western blot analysis.

Caption: The logical cascade of TVB-3166's inhibitory effects.

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. sagimet.com [sagimet.com]
• 5. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

The Therapeutic Potential of TVB-3166: A Technical Guide to a First-in-Class FASN Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

TVB-3166 is a potent, selective, and orally bioavailable inhibitor of Fatty Acid Synthase (FASN), a key enzyme in de novo lipogenesis that is frequently overexpressed in a wide range of human cancers. This technical guide provides an in-depth overview of the therapeutic potential of TVB-3166, summarizing its mechanism of action, preclinical efficacy, and synergistic effects with other anti-cancer agents. Quantitative data from key studies are presented in structured tables for comparative analysis. Detailed experimental protocols for foundational assays are provided, and critical signaling pathways and experimental workflows are visualized using Graphviz diagrams to offer a comprehensive resource for researchers in oncology and drug development.

Introduction

Cancer cells exhibit profound metabolic reprogramming to sustain their rapid proliferation and survival. One of the hallmark metabolic alterations is the upregulation of de novo fatty acid synthesis, a process heavily reliant on the enzymatic activity of Fatty Acid Synthase (FASN).[1][2] In normal, non-proliferating cells, FASN expression is generally low, with most fatty acids being derived from dietary sources.[1] In contrast, many tumor types, including breast, prostate, lung, and colorectal cancers, exhibit high levels of FASN expression and activity.[1][3] This elevated FASN activity provides cancer cells with essential lipids for membrane biogenesis, energy storage, and the generation of signaling molecules.[1][4] Consequently, FASN has emerged as a compelling therapeutic target in oncology.

TVB-3166 is a first-in-class, reversible, and highly selective small molecule inhibitor of FASN.[2][5][6] Preclinical studies have demonstrated its ability to induce apoptosis and inhibit tumor growth in a variety of cancer models.[2][4] This guide will delve into the technical details of TVB-3166's anti-neoplastic properties.

Mechanism of Action

TVB-3166 exerts its anti-cancer effects through a multi-faceted mechanism of action, primarily centered on the inhibition of FASN and the subsequent disruption of lipid metabolism and downstream signaling pathways.

Direct Inhibition of Fatty Acid Synthase

TVB-3166 directly binds to and inhibits the enzymatic activity of FASN, blocking the synthesis of palmitate from acetyl-CoA and malonyl-CoA.[6] This leads to a depletion of the cellular pool of newly synthesized fatty acids.

Disruption of Lipid Rafts and Signaling Platforms

The inhibition of palmitate synthesis by TVB-3166 disrupts the architecture of lipid rafts, which are specialized membrane microdomains enriched in cholesterol and sphingolipids.[4] These rafts serve as organizing centers for signaling proteins. By altering the lipid composition of the cell membrane, TVB-3166 leads to the mislocalization and inactivation of key oncogenic signaling molecules that are dependent on lipid raft integrity for their function.[4]

Inhibition of Key Oncogenic Signaling Pathways

Preclinical evidence has shown that TVB-3166 treatment leads to the downregulation of several critical cancer-promoting signaling pathways:

• PI3K-AKT-mTOR Pathway: This pathway is a central regulator of cell growth, proliferation, and survival. TVB-3166 has been shown to inhibit the phosphorylation and activation of key components of this pathway, including AKT and the downstream effector S6 ribosomal protein.[4][5]

• β-catenin Pathway: The Wnt/β-catenin signaling pathway plays a crucial role in embryogenesis and its aberrant activation is implicated in numerous cancers. TVB-3166 treatment has been demonstrated to decrease the levels of both total and phosphorylated β-catenin, leading to the downregulation of its transcriptional activity.[5]

Figure 1: Simplified signaling pathway of TVB-3166's mechanism of action.

Quantitative Preclinical Data

The anti-tumor activity of TVB-3166 has been extensively evaluated in a range of preclinical models. This section summarizes key quantitative data from these studies.

In Vitro Potency and Cellular Effects

TVB-3166 demonstrates potent inhibition of FASN and cellular palmitate synthesis, leading to reduced cell viability and induction of apoptosis in various cancer cell lines.

Parameter	Value	Cell Line/Assay	Reference
FASN IC50	42 nM	Biochemical Assay	[6][7]
Cellular Palmitate Synthesis IC50	81 nM	-	[6][7]
Cellular IC50 (CALU-6)	100 nM	Cell Viability Assay	[1][7]

In Vivo Efficacy in Xenograft Models

Oral administration of TVB-3166 has been shown to significantly inhibit tumor growth in various patient-derived and cell-line-derived xenograft models.

Tumor Model	Treatment	Tumor Growth Inhibition (%)	Reference
PANC-1 (Pancreatic)	TVB-3166 (30 mg/kg)	19	[8]
PANC-1 (Pancreatic)	TVB-3166 (100 mg/kg)	57	[8]
OVCAR-8 (Ovarian)	TVB-3166 (100 mg/kg)	83	[8]
COLO-205 (Colorectal)	TVB-3166 (100 mg/kg)	74	[8]
A549 (NSCLC)	TVB-3166 (60 mg/kg) + Paclitaxel (10 mg/kg)	76	[9]
A549 (NSCLC)	TVB-3166 (60 mg/kg) + Docetaxel (8 mg/kg)	81	[9]

Synergy with Chemotherapeutic Agents

TVB-3166 has demonstrated synergistic anti-tumor activity when combined with taxane-based chemotherapy.

Cell Line	Combination	Effect	Reference
22Rv1 (Prostate)	TVB-3166 (0.1 µM) + Paclitaxel (1 nM)	Greater inhibition of colony growth than either agent alone	[10]
CALU-6 (NSCLC)	TVB-3166 (0.1 µM) + Paclitaxel (1 nM)	Greater inhibition of colony growth than either agent alone	[10]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of TVB-3166.

Soft Agar (B569324) Colony Formation Assay

This assay assesses the anchorage-independent growth of cancer cells, a hallmark of malignant transformation.

• Preparation of Base Agar Layer:

  • Prepare a 1.2% agarose (B213101) solution in sterile water and melt using a microwave.

  • Cool to 40°C in a water bath.

  • Mix equal volumes of the 1.2% agarose solution and 2x cell culture medium (e.g., DMEM with 20% FBS) to obtain a 0.6% base agar solution.

  • Aliquot 2 mL of the 0.6% base agar solution into each well of a 6-well plate and allow it to solidify at room temperature.[11]

• Preparation of Top Agar Layer with Cells:

  • Trypsinize and count cells to be tested. Prepare a single-cell suspension.

  • Prepare a 0.7% agarose solution and cool to 40°C.

  • Mix the cell suspension with the 0.7% agarose solution and 2x medium to achieve a final concentration of 0.35% agarose and the desired cell density (e.g., 5,000 cells/well).

  • Carefully layer 1.5 mL of the cell-agar suspension on top of the solidified base agar.[1][12]

• Incubation and Analysis:

  • Allow the top layer to solidify at room temperature.

  • Add 1 mL of complete cell culture medium containing the desired concentration of TVB-3166 or vehicle control to each well.

  • Incubate at 37°C in a humidified incubator for 14-21 days, replacing the medium every 3-4 days.

  • After the incubation period, stain the colonies with a solution of 0.005% crystal violet in methanol.

  • Count the number of colonies and measure their size using a microscope or colony counter.

Figure 2: Workflow for the Soft Agar Colony Formation Assay.

Western Blot Analysis for PI3K/AKT/mTOR Pathway

This protocol details the steps to assess the phosphorylation status of key proteins in the PI3K/AKT/mTOR pathway following treatment with TVB-3166.

• Cell Lysis and Protein Extraction:

  • Culture cells to 70-80% confluency and treat with various concentrations of TVB-3166 for the desired time.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate in a microcentrifuge tube.

  • Incubate on ice for 30 minutes, with vortexing every 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the total protein.[13][14]

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA protein assay.

  • Normalize the protein concentration of all samples.

  • Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and heat at 95-100°C for 5 minutes.[15]

• SDS-PAGE and Protein Transfer:

  • Load the samples onto an SDS-polyacrylamide gel and perform electrophoresis to separate proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[16]

• Immunoblotting and Detection:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies specific for total and phosphorylated forms of AKT, mTOR, and S6 ribosomal protein overnight at 4°C.

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[17]

Conclusion and Future Directions

TVB-3166 has demonstrated significant therapeutic potential in a range of preclinical cancer models. Its unique mechanism of action, which involves the disruption of lipid metabolism and the inhibition of key oncogenic signaling pathways, provides a strong rationale for its continued development as a novel anti-cancer agent. The synergistic effects observed with taxane-based chemotherapies are particularly promising and warrant further investigation in clinical settings. Future research should focus on identifying predictive biomarkers to select patient populations most likely to respond to FASN inhibition and exploring novel combination strategies to overcome resistance and enhance therapeutic efficacy. An analog of TVB-3166, TVB-2640, is currently in clinical trials for various cancers, underscoring the clinical relevance of this therapeutic approach.[10]

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sagimet.com [sagimet.com]
• 3. researchgate.net [researchgate.net]
• 4. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. Soft Agar Colony Formation Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. sagimet.com [sagimet.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. lab.moffitt.org [lab.moffitt.org]
• 12. artscimedia.case.edu [artscimedia.case.edu]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]
• 17. benchchem.com [benchchem.com]

The Role of FASN Inhibition in Apoptosis Induced by TVB-3166: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fatty Acid Synthase (FASN) is a critical enzyme in the de novo synthesis of palmitate, a fundamental component for lipid biosynthesis. In numerous cancer types, FASN is overexpressed and has been correlated with tumor progression, chemoresistance, and poor patient prognosis. This has positioned FASN as a compelling therapeutic target in oncology. TVB-3166 is a potent, selective, and orally bioavailable inhibitor of FASN that has demonstrated significant anti-tumor activity in preclinical models. A key mechanism of its action is the induction of apoptosis in cancer cells. This technical guide provides an in-depth overview of the role of FASN inhibition by TVB-3166 in apoptosis, focusing on the underlying signaling pathways, quantitative data from key experiments, and detailed experimental protocols.

Core Mechanism of Action

TVB-3166 is a reversible inhibitor of FASN, leading to the depletion of intracellular palmitate. This disruption of lipid metabolism selectively triggers apoptosis in tumor cells, while having minimal effect on normal cells.[1][2] The pro-apoptotic effects of TVB-3166 are multifaceted, stemming from the disruption of cellular membranes and the inhibition of crucial survival signaling pathways.

Data Presentation: Quantitative Effects of TVB-3166

The efficacy of TVB-3166 in inhibiting FASN and inducing cell death has been quantified across various cancer cell lines. The following tables summarize key data from preclinical studies.

Table 1: Potency of TVB-3166 in Biochemical and Cellular Assays

Assay Type	Target/Cell Line	IC50 Value
Biochemical FASN Assay	Human FASN Enzyme	0.042 µM[1]
Cellular Palmitate Synthesis Assay	CALU-6 (Non-small-cell lung cancer)	0.081 µM[1]
Cell Viability Assay	CALU-6 (Non-small-cell lung cancer)	0.10 µM[1]

Table 2: Induction of Apoptosis by TVB-3166

Cell Line	Treatment	Fold Increase in Annexin V Staining (vs. Vehicle)
CALU-6 (Non-small-cell lung cancer)	TVB-3166	~4-5 fold[1]
22Rv1 (Prostate cancer)	TVB-3166	~4-5 fold[1]

Signaling Pathways Modulated by TVB-3166

FASN inhibition by TVB-3166 leads to the induction of apoptosis through the modulation of key signaling pathways that are often dysregulated in cancer.

Disruption of Lipid Rafts and Downstream Signaling

Palmitate is essential for the proper formation and function of lipid rafts, which are specialized membrane microdomains that serve as organizing centers for signaling molecules. By inhibiting palmitate synthesis, TVB-3166 disrupts the architecture of these lipid rafts.[1] This disruption leads to the delocalization and inactivation of raft-associated signaling proteins, thereby inhibiting downstream pro-survival pathways.

Inhibition of the PI3K-AKT-mTOR Pathway

The PI3K-AKT-mTOR pathway is a central regulator of cell growth, proliferation, and survival. Treatment with TVB-3166 results in a dose-dependent inhibition of this pathway.[1] This is observed through decreased phosphorylation of key pathway components such as AKT and the downstream effector, ribosomal protein S6 (RPS6).[3]

Inhibition of the β-catenin Signaling Pathway

The Wnt/β-catenin signaling pathway is also implicated in tumor cell proliferation and survival. TVB-3166 treatment leads to a dose-dependent inhibition of β-catenin signaling.[1] This is evidenced by a reduction in the phosphorylation of β-catenin at serine 675, which is associated with its stability and transcriptional activity, as well as a decrease in total β-catenin protein levels.[1]

Mandatory Visualizations

Signaling Pathway of TVB-3166-Induced Apoptosis

Caption: Signaling cascade initiated by TVB-3166 leading to apoptosis.

Experimental Workflow for Assessing TVB-3166-Induced Apoptosis

Caption: Workflow for evaluating apoptosis and cell viability post-TVB-3166 treatment.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Cell Viability Assay (CellTiter-Glo®)

• Cell Seeding: Seed tumor cells in 96-well plates at an appropriate density in their respective growth media.

• Compound Treatment: After 24 hours, replace the growth medium with fresh medium containing various concentrations of TVB-3166 or vehicle control.

• Incubation: Incubate the plates for the desired duration (e.g., 7 days).

• Reagent Preparation: Equilibrate the CellTiter-Glo® Reagent to room temperature.

• Lysis and Luminescence Generation: Add CellTiter-Glo® Reagent to each well, following the manufacturer's instructions.

• Signal Measurement: Measure luminescence using a plate reader.

• Data Analysis: Calculate IC50 values by plotting the luminescence signal against the log of the TVB-3166 concentration.

Western Blot Analysis

• Cell Lysis: After treatment with TVB-3166 for the indicated time (e.g., 96 hours), wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[1]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Denature protein lysates and separate them by SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-AKT, total AKT, p-β-catenin, total β-catenin, PARP, cleaved caspase-3, and a loading control like β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify band intensities using densitometry software and normalize to the loading control.

Apoptosis Assay (Annexin V Staining)

• Cell Treatment: Treat cells with TVB-3166 or vehicle control for the desired time period.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and propidium (B1200493) iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

• Data Analysis: Quantify the percentage of apoptotic cells (Annexin V-positive, PI-negative) and late apoptotic/necrotic cells (Annexin V-positive, PI-positive).

Conclusion

Inhibition of FASN by TVB-3166 represents a promising therapeutic strategy for a variety of cancers. Its ability to induce apoptosis is a key component of its anti-tumor activity and is mediated through the disruption of lipid raft integrity and the subsequent inhibition of critical pro-survival signaling pathways, including the PI3K-AKT-mTOR and β-catenin pathways. The quantitative data and detailed protocols provided in this guide offer a comprehensive resource for researchers and drug development professionals working to further elucidate the mechanisms of FASN inhibitors and advance their clinical development.

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fatty Acid Synthase | Encyclopedia MDPI [encyclopedia.pub]

The FASN Inhibitor TVB-3166: A Deep Dive into its Effects on Lipid Metabolism

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of TVB-3166, a potent and selective inhibitor of Fatty Acid Synthase (FASN), and its profound effects on lipid metabolism and associated signaling pathways. The information presented herein is intended to support research and development efforts in oncology, metabolic diseases, and other fields where aberrant lipid synthesis is a key pathological driver.

Introduction: Targeting De Novo Lipogenesis

De novo lipogenesis (DNL), the synthesis of fatty acids from non-lipid precursors, is a fundamental metabolic process. While tightly regulated in normal tissues, this pathway is frequently upregulated in various disease states, most notably in cancer, to support rapid cell growth, proliferation, and survival.[1] Fatty Acid Synthase (FASN), a multi-functional enzyme, catalyzes the final steps in the synthesis of the 16-carbon saturated fatty acid, palmitate.[1][2] Its overexpression is linked to poor prognosis in numerous cancers.[3][4]

TVB-3166 is an orally-available, reversible, and selective small-molecule inhibitor of FASN.[3][5] By targeting this critical enzyme, TVB-3166 disrupts the lipogenic pathway, leading to a cascade of cellular events that include the remodeling of cell membranes, inhibition of key oncogenic signaling pathways, and induction of apoptosis in tumor cells.[3][4]

Mechanism of Action: Inhibition of Fatty Acid Synthase

TVB-3166 directly inhibits the enzymatic activity of FASN.[6] FASN is a large homodimeric protein that condenses one molecule of acetyl-CoA and seven molecules of malonyl-CoA to produce one molecule of palmitate, a process requiring NADPH as a reducing equivalent.[1] The inhibition of FASN by TVB-3166 blocks the production of palmitate, the primary product of DNL.[7] This depletion of endogenous fatty acid supply has significant downstream consequences for cellular function.

Core Pathway Analysis: De Novo Lipogenesis

The synthesis of fatty acids is a cytosolic process that begins with acetyl-CoA, which is primarily derived from citrate (B86180) that has been transported out of the mitochondria.[2]

Key Steps in De Novo Lipogenesis:

• Acetyl-CoA Carboxylation: The pathway's rate-limiting step is the ATP-dependent carboxylation of acetyl-CoA to form malonyl-CoA, a reaction catalyzed by Acetyl-CoA Carboxylase (ACC).[1][8]

• Fatty Acid Elongation: The FASN enzymatic complex then takes over. It utilizes one acetyl-CoA as a primer and sequentially adds two-carbon units from seven malonyl-CoA molecules.[9] This involves a repeating four-step cycle of condensation, reduction, dehydration, and a second reduction.[10]

• Palmitate Release: Once the 16-carbon chain is assembled, the final product, palmitate, is released from the FASN complex by its thioesterase domain.[1]

Palmitate can then be used directly or be further elongated or desaturated to form a variety of other fatty acids, which are essential for cellular processes such as membrane synthesis (phospholipids), energy storage (triglycerides), and protein modification (palmitoylation).

Caption: The De Novo Lipogenesis Pathway and the point of inhibition by TVB-3166.

Quantitative Data on TVB-3166 Activity

The potency of TVB-3166 has been characterized in both biochemical and cellular assays.

Parameter	IC50 Value	Reference
Biochemical FASN Inhibition	42 nM	[5][6]
Cellular Palmitate Synthesis Inhibition	81 nM	[5]
Cell Death in CALU-6 Lung Tumor Cells	100 nM	[5]

Table 1: In Vitro Potency of TVB-3166.

Treatment of tumor cells with TVB-3166 leads to a significant reduction in specific lipid species.

Lipid Species	Effect of TVB-3166 Treatment	Reference
Palmitate	Significant Decrease	[3][11]
Total Saturated Fatty Acids	Significant Decrease	[3]
Palmitate-Associated Lipids	Decrease	[11]
Polyunsaturated Fatty Acids	No Discernable Trend	[3]
Acylcarnitine Species	Increased Expression	[11]

Table 2: Effect of TVB-3166 on Cellular Lipid Levels.

Impact on Downstream Signaling and Cellular Processes

The inhibition of FASN and subsequent depletion of palmitate by TVB-3166 has far-reaching consequences beyond lipid metabolism, affecting critical signaling pathways that regulate cell growth, proliferation, and survival.[3][12]

5.1 Disruption of Lipid Rafts and Membrane-Associated Proteins

Palmitate is essential for the synthesis of phospholipids and sphingolipids that form lipid rafts—specialized membrane microdomains that serve as organizing centers for signaling molecules.[3][12] FASN inhibition by TVB-3166 disrupts the architecture of these lipid rafts.[3][13] A key consequence is the mislocalization of palmitoylated, membrane-associated proteins, such as Ras, from the cell membrane to the cytoplasm, thereby inhibiting their signaling function.[3][12]

5.2 Inhibition of PI3K-AKT-mTOR and Wnt/β-catenin Pathways

Studies have shown that TVB-3166 treatment leads to decreased expression and activation of key components of major oncogenic signaling pathways:

• PI3K-AKT-mTOR Pathway: TVB-3166 treatment is associated with a decrease in the phosphorylation of Akt (pAkt at Ser473), a central node in this pro-survival pathway.[3][11]

• Wnt/β-catenin Pathway: A reduction in total β-catenin and phosphorylated β-catenin (pβ-catenin at Ser675) is observed following FASN inhibition.[3][11] This leads to decreased transcriptional activity of the TCF/LEF family of transcription factors.[3]

The disruption of these pathways contributes significantly to the anti-proliferative and pro-apoptotic effects of TVB-3166.[3][4]

References

• 1. Biochemistry, molecular biology, and pharmacology of fatty acid synthase, an emerging therapeutic target and diagnosis/prognosis marker - PMC [pmc.ncbi.nlm.nih.gov]
• 2. csun.edu [csun.edu]
• 3. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Acetyl-CoA Carboxylases and Diseases [frontiersin.org]
• 9. Fatty Acid Synthesis: Essential Steps, Enzymes, And Clinical Relevance [ourbiochemistry.com]
• 10. microbenotes.com [microbenotes.com]
• 11. aacrjournals.org [aacrjournals.org]
• 12. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]

The Potent Anti-Cancer Activity of TVB-3166: A FASN Inhibitor Reshaping Oncogenic Signaling

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

TVB-3166 is a potent, orally-available, and selective small-molecule inhibitor of Fatty Acid Synthase (FASN), a key enzyme in the de novo synthesis of fatty acids. Elevated FASN expression is a well-documented hallmark of numerous cancers, where it plays a critical role in providing lipids for membrane formation, energy storage, and signaling molecule synthesis, thereby sustaining rapid cell proliferation and survival. This technical guide elucidates the anti-cancer properties of TVB-3166, detailing its mechanism of action, summarizing key quantitative data, outlining experimental protocols, and visualizing the intricate signaling pathways it modulates.

Introduction

Cancer cells exhibit a reprogrammed metabolism to support their accelerated growth and proliferation. One of the pivotal metabolic adaptations is the upregulation of de novo lipogenesis, with Fatty Acid Synthase (FASN) as the central enzyme. FASN catalyzes the synthesis of palmitate from acetyl-CoA and malonyl-CoA.[1][2] In normal adult tissues, FASN expression is generally low, with cells preferentially utilizing circulating fatty acids.[2] In contrast, many tumor types, including breast, prostate, lung, ovarian, and oral squamous cell carcinoma, exhibit significant FASN overexpression, which correlates with tumor progression, chemoresistance, and poor patient prognosis.[3][4] This differential expression pattern establishes FASN as a compelling therapeutic target in oncology.

TVB-3166 is a reversible and selective inhibitor of FASN that has demonstrated significant anti-tumor activity in a range of preclinical models.[1][4] Its mechanism extends beyond simple lipid depletion, impacting cellular architecture and critical oncogenic signaling pathways.[2][4] This document provides a comprehensive overview of the scientific evidence supporting the anti-cancer properties of TVB-3166.

Mechanism of Action

TVB-3166 exerts its anti-cancer effects primarily through the inhibition of FASN's enzymatic activity. This leads to a cascade of downstream events that collectively contribute to the suppression of tumor growth and induction of apoptosis.

Disruption of Lipid Raft Architecture

The inhibition of palmitate synthesis by TVB-3166 leads to a profound alteration in the composition and structure of cellular membranes, particularly lipid rafts.[2][4] These specialized membrane microdomains are enriched in cholesterol and sphingolipids and serve as organizing centers for signaling proteins. By depleting the supply of newly synthesized fatty acids necessary for the palmitoylation of raft-associated proteins, TVB-3166 disrupts the integrity of these platforms.[2] This disruption results in the mislocalization and subsequent inactivation of key signaling molecules, such as N-Ras, that are dependent on lipid raft association for their function.[2]

Modulation of Oncogenic Signaling Pathways

TVB-3166 has been shown to inhibit multiple critical signal transduction pathways that are frequently dysregulated in cancer.

• PI3K-AKT-mTOR Pathway: FASN activity is closely linked to the PI3K-AKT-mTOR pathway, a central regulator of cell growth, proliferation, and survival.[1] Treatment with TVB-3166 has been demonstrated to suppress this pathway, as evidenced by reduced phosphorylation of key downstream effectors.[4][5]

• β-catenin Pathway: The Wnt/β-catenin signaling pathway is crucial for cell fate determination, proliferation, and stemness. TVB-3166 treatment leads to a dose-dependent inhibition of β-catenin phosphorylation at serine 675, a modification associated with its stability and transcriptional activity.[5][6] This results in decreased β-catenin protein levels and reduced transcriptional activity of its target genes, including the oncogene c-Myc.[4][5]

The following diagram illustrates the mechanism of action of TVB-3166.

Mechanism of action of TVB-3166.

Quantitative Data Summary

The anti-cancer efficacy of TVB-3166 has been quantified in various in vitro and in vivo studies. The following tables summarize key findings.

Parameter	Value	Cell Line/System	Reference
IC₅₀ (Biochemical FASN)	42 nM	Biochemical Assay	[1][6][7]
IC₅₀ (Cellular Palmitate Synthesis)	81 nM	Cellular Assay	[1][6]
IC₅₀ (Cell Viability)	0.10 µM	CALU-6 (Non-small-cell lung)	[6]
Effective Dose Range	20-200 nM	Various Tumor Cell Lines	[1][4]
Table 1: In Vitro Efficacy of TVB-3166

Animal Model	Treatment	Outcome	Reference
Xenograft	30-100 mg/kg/day (Oral gavage)	Dose-dependent inhibition of tumor growth	[1][6]
Patient-Derived Xenografts (NSCLC)	Not specified	Inhibition of tumor growth	[5]
Table 2: In Vivo Efficacy of TVB-3166

Experimental Protocols

This section provides an overview of the methodologies used to evaluate the anti-cancer properties of TVB-3166.

Cell Viability and Proliferation Assays

• MTT Assay: To assess cell viability, oral squamous cell carcinoma (OSCC) cell lines (SCC-9 ZsG and LN-1A) were seeded in 96-well plates and treated with varying concentrations of TVB-3166.[3] Following incubation, MTT reagent was added, and the resulting formazan (B1609692) crystals were dissolved in a solubilization solution. Absorbance was measured using a microplate reader to determine the percentage of viable cells relative to a vehicle-treated control.[3]

• Cell Counting: Proliferation was determined by seeding cells in culture plates and treating them with TVB-3166.[3] At specified time points, cells were harvested, and the total number of viable cells was counted using a Neubauer chamber under a microscope.[3]

Apoptosis and Cell Cycle Analysis

• Apoptosis Induction: The induction of apoptosis by TVB-3166 was observed in various cancer cell lines, including breast and prostate cancer cells.[2] This is often assessed by methods such as Annexin V/Propidium (B1200493) Iodide staining followed by flow cytometry, or by detecting the cleavage of caspase-3 and PARP via Western blotting. While the specific method for apoptosis detection with TVB-3166 is not detailed in the provided results, these are standard techniques.

• Cell Cycle Arrest: The effect of TVB-3166 on cell cycle progression was investigated in OSCC cell lines.[3] This is typically analyzed by fixing the cells, staining them with a DNA-intercalating dye like propidium iodide, and analyzing the DNA content of the cell population by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blotting

• Protein Expression Analysis: To investigate the effect of TVB-3166 on signaling pathways, cancer cell lines such as CALU-6, COLO-205, OVCAR-8, and 22Rv1 were treated with TVB-3166 (e.g., 0.02, 0.2, or 2.0 µM for 96 hours).[5] Cells were lysed, and protein concentrations were determined. Equal amounts of protein were separated by SDS-PAGE, transferred to a membrane, and probed with primary antibodies against proteins of interest (e.g., FASN, p-AKT, β-catenin, c-Myc, and EMT markers).[3][5] Following incubation with secondary antibodies, protein bands were visualized using a chemiluminescence detection system.

In Vivo Xenograft Studies

• Tumor Growth Inhibition: The in vivo anti-tumor activity of TVB-3166 was evaluated using xenograft models.[5][6] Tumor cells were implanted subcutaneously into immunocompromised mice. When tumors reached a palpable size (e.g., approximately 150 mm³), mice were randomized into treatment and control groups.[5] TVB-3166 was administered via oral gavage at doses ranging from 30-100 mg/kg/day.[6] Tumor volumes were measured regularly using calipers.[5] At the end of the study, tumors were excised, and plasma and tumor concentrations of TVB-3166 were determined by mass spectrometry.[5][6]

The following diagram provides a general workflow for evaluating the anti-cancer properties of TVB-3166.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anticancer properties of the fatty acid synthase inhibitor TVB-3166 on oral squamous cell carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]

The FASN Inhibitor TVB-3166: A Potential Therapeutic Avenue for Glioblastoma

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Glioblastoma (GBM) remains one of the most challenging malignancies to treat, with a dismal prognosis and limited therapeutic options. The metabolic reprogramming of cancer cells presents a promising area for novel therapeutic development. One such target is the enzyme Fatty Acid Synthase (FASN), which is overexpressed in many cancers, including glioblastoma, and is crucial for de novo lipogenesis, providing lipids essential for rapid cell proliferation, membrane synthesis, and signaling. TVB-3166 is a potent and selective, orally available, reversible inhibitor of FASN. This technical guide provides a comprehensive overview of the preclinical and emerging clinical rationale for investigating TVB-3166 as a potential treatment for glioblastoma. We will delve into its mechanism of action, summarize key quantitative data from relevant studies, detail experimental protocols, and visualize the intricate signaling pathways involved.

Introduction: The Role of FASN in Glioblastoma

Glioblastoma is characterized by aggressive tumor growth and resistance to conventional therapies. A hallmark of many cancers, including GBM, is a metabolic shift towards increased anabolic processes to support rapid proliferation. De novo fatty acid synthesis, catalyzed by FASN, is a critical metabolic pathway that is significantly upregulated in glioblastoma cells compared to normal brain tissue. This heightened lipogenic phenotype provides the necessary building blocks for cell membranes, post-translational protein modifications (palmitoylation), and lipid-based signaling molecules that drive tumor progression and survival.[1][2]

Inhibition of FASN has been shown to induce apoptosis in cancer cells and suppress tumor growth in various preclinical models.[3][4] The dependence of glioblastoma on FASN presents a therapeutic vulnerability that can be exploited by targeted inhibitors like TVB-3166.

TVB-3166: A Potent and Selective FASN Inhibitor

TVB-3166 is a small molecule inhibitor that demonstrates high potency and selectivity for FASN.[3][4] Its reversible, orally bioavailable nature makes it a promising candidate for clinical development.

Mechanism of Action

TVB-3166 exerts its anti-tumor effects by inhibiting the enzymatic activity of FASN, leading to a depletion of downstream lipid products, primarily palmitate.[3] This disruption of lipid metabolism triggers a cascade of events within the cancer cell, including:

• Induction of Apoptosis: Depletion of essential lipids leads to cell stress and triggers programmed cell death.[3][4]

• Inhibition of Signaling Pathways: FASN inhibition has been shown to disrupt critical oncogenic signaling pathways, including the PI3K/Akt/mTOR and β-catenin pathways, which are frequently dysregulated in glioblastoma.[3]

• Alteration of Membrane Composition and Function: Reduced lipid synthesis alters the composition of cellular membranes, including lipid rafts, which can impact the function of membrane-associated signaling proteins.[3]

Quantitative Data Summary

This section summarizes the available quantitative data for TVB-3166 and the closely related FASN inhibitor, TVB-2640 (denifanstat), in preclinical and clinical studies relevant to glioblastoma.

Table 1: In Vitro Potency of TVB-3166

Assay Type	Target/Cell Line	IC50 Value	Reference
Biochemical Assay	FASN Enzyme	42 nM	[4][5][6]
Cellular Palmitate Synthesis	HeLa Cells	81 nM	[4][5]
Cell Viability	CALU-6 (Non-small-cell lung cancer)	100 nM	[5]

Note: Specific IC50 values for TVB-3166 in glioblastoma cell lines are not yet publicly available.

Table 2: In Vivo Efficacy of TVB-3166 in Xenograft Models

Tumor Type	Dosing	Tumor Growth Inhibition (TGI)	Reference
Pancreatic Cancer (PANC-1)	30-100 mg/kg/day (oral)	Dose-dependent	[3]
Ovarian Cancer (OVCAR-8)	30-100 mg/kg/day (oral)	Dose-dependent	[3]

Note: Specific TGI data for TVB-3166 in glioblastoma xenograft models are not yet publicly available.

Table 3: Clinical Trial Results of TVB-2640 (Denifanstat) in Combination with Bevacizumab for Recurrent High-Grade Astrocytoma (Phase II)

Parameter	Value	Reference
Overall Response Rate (ORR)	56%	[7]
Progression-Free Survival at 6 months (PFS6)	31.4%	[7]
Overall Survival at 6 months (OS6)	68%	[7]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the evaluation of FASN inhibitors like TVB-3166 in glioblastoma research.

Cell Viability Assay

• Cell Seeding: Glioblastoma cell lines (e.g., U87MG, LN229) are seeded in 96-well plates at a density of 3,000-5,000 cells per well in complete growth medium and allowed to adhere overnight.

• Drug Treatment: Cells are treated with a serial dilution of TVB-3166 (or vehicle control) for 72-96 hours.

• Viability Assessment: Cell viability is measured using a commercially available assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay (Promega), which quantifies ATP levels as an indicator of metabolically active cells.

• Data Analysis: Luminescence is read using a plate reader, and the data is normalized to the vehicle control. IC50 values are calculated using non-linear regression analysis.

Western Blot Analysis for Signaling Pathway Modulation

• Cell Lysis: Glioblastoma cells are treated with TVB-3166 for the desired time points. Cells are then washed with ice-cold PBS and lysed using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration is determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Antibody Incubation: The membrane is blocked and then incubated with primary antibodies against key signaling proteins (e.g., p-Akt, Akt, p-mTOR, mTOR, β-catenin, FASN, and a loading control like GAPDH or β-actin) overnight at 4°C. Following washing, the membrane is incubated with HRP-conjugated secondary antibodies.

• Detection: The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged. Densitometry analysis is used to quantify protein expression levels.[8]

Orthotopic Glioblastoma Xenograft Model

• Cell Implantation: Human glioblastoma cells (e.g., U87MG) are stereotactically implanted into the striatum or frontal cortex of immunocompromised mice (e.g., athymic nude mice). Typically, 1x10^5 to 5x10^5 cells in a small volume (2-5 µL) are injected.[9][10][11][12][13]

• Tumor Growth Monitoring: Tumor growth is monitored non-invasively using bioluminescence imaging (for luciferase-expressing cells) or magnetic resonance imaging (MRI).

• Drug Administration: Once tumors are established (typically 7-10 days post-implantation), mice are randomized into treatment and control groups. TVB-3166 is administered orally at the desired dose and schedule.

• Efficacy Evaluation: The primary endpoints are typically tumor growth inhibition and overall survival. Tumor volume is measured at regular intervals, and survival is monitored daily.

• Pharmacodynamic Analysis: At the end of the study, tumors and other tissues can be harvested for analysis of drug concentration and target engagement (e.g., by Western blot for FASN and downstream signaling molecules).

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key signaling pathways affected by TVB-3166 and a typical experimental workflow.

FASN and Downstream Signaling Pathways in Glioblastoma

Caption: FASN signaling network in glioblastoma.

Experimental Workflow for In Vivo Efficacy Study

Caption: In vivo glioblastoma xenograft study workflow.

Conclusion and Future Directions

The inhibition of FASN presents a compelling therapeutic strategy for glioblastoma, a disease with a dire need for novel treatment options. TVB-3166, as a potent and selective FASN inhibitor, has demonstrated promising preclinical activity in various cancer models. The clinical data from the related compound, TVB-2640, in high-grade astrocytoma further supports the potential of this therapeutic approach.

Future research should focus on:

• Determining the efficacy of TVB-3166 specifically in preclinical models of glioblastoma, including patient-derived xenografts.

• Identifying predictive biomarkers of response to FASN inhibition in glioblastoma.

• Evaluating TVB-3166 in combination with standard-of-care therapies for glioblastoma, such as temozolomide (B1682018) and radiation.

• Initiating clinical trials of TVB-3166 in patients with glioblastoma to assess its safety and efficacy.

The continued investigation of TVB-3166 holds the potential to translate the understanding of glioblastoma metabolism into a tangible clinical benefit for patients.

References

• 1. Denifanstat | C27H29N5O | CID 66548316 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Phase II Investigation of TVB-2640 (Denifanstat) with Bevacizumab in Patients with First Relapse High-Grade Astrocytoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Establishment of an orthotopic glioblastoma mouse model for preclinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Combination radiotherapy in an orthotopic mouse brain tumor model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Orthotopic Mouse Model Of Glioblastoma - Explicyte Immuno-Oncology [explicyte.com]
• 12. benchchem.com [benchchem.com]
• 13. Targeting DNA Repair Pathways in Orthotopic Glioblastoma Xenoplants [gavinpublishers.com]

The Selectivity of TVB-3166 for Fatty Acid Synthase: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

TVB-3166 is a potent, orally-available, and reversible small-molecule inhibitor of Fatty Acid Synthase (FASN).[1][2][3] FASN is the key enzyme responsible for the de novo synthesis of palmitate, a critical process for lipid biosynthesis.[4] In many cancer types, FASN is overexpressed and plays a central role in providing the necessary building blocks for cell membranes, signaling molecules, and energy storage, thus supporting rapid proliferation and survival.[3][4] The dependence of tumor cells on FASN, in contrast to normal cells which primarily utilize circulating lipids, presents a therapeutic window for FASN inhibitors.[3][4] This technical guide provides a comprehensive overview of the selectivity of TVB-3166 for FASN, detailing its inhibitory activity, the experimental protocols used for its characterization, and its impact on key cellular signaling pathways.

Quantitative Analysis of TVB-3166 Inhibitory Potency

The inhibitory activity of TVB-3166 has been quantified through both biochemical and cellular assays, demonstrating high potency against its target, FASN.

Assay Type	Target/Process	IC50 Value (nM)	Reference(s)
In Vitro Biochemical Assay	Purified FASN Enzyme	42	[1][2]
Cellular Palmitate Synthesis Assay	De novo palmitate synthesis in cells	81	[2]
Cellular Viability Assay (CALU-6)	Inhibition of cancer cell growth	100	[1]

Note: The close correlation between the biochemical and cellular IC50 values indicates excellent cell permeability and target engagement of TVB-3166.

Selectivity Profile

TVB-3166 is characterized as a selective FASN inhibitor.[1][3] This selectivity is crucial for its therapeutic potential, as it minimizes off-target effects and associated toxicities. The on-target activity of TVB-3166 is demonstrated by the observation that its cytotoxic effects on cancer cells can be rescued by the addition of exogenous palmitate to the cell culture medium.[1] This indicates that the primary mechanism of cell death is the depletion of de novo synthesized palmitate, a direct consequence of FASN inhibition.

While a broad, quantitative selectivity panel screening against a wide range of other enzymes and receptors has not been detailed in the reviewed literature, the consistent description of TVB-3166 as "selective" in multiple peer-reviewed studies suggests a favorable off-target profile.[1][3] The differentiation of TVB-3166 from earlier FASN inhibitors like C75 and Orlistat, which have known off-target activities and in vivo toxicities, further underscores its improved selectivity.[1][3]

Experimental Protocols

In Vitro FASN Inhibition Assay (Biochemical Assay)

This assay directly measures the enzymatic activity of purified FASN and its inhibition by TVB-3166.

Objective: To determine the half-maximal inhibitory concentration (IC50) of TVB-3166 against purified FASN.

Principle: The assay typically measures the oxidation of NADPH, a cofactor in the fatty acid synthesis pathway, which can be monitored by the decrease in absorbance at 340 nm.

Materials:

• Purified FASN enzyme

• TVB-3166

• Acetyl-CoA

• Malonyl-CoA

• NADPH

• Assay Buffer (e.g., potassium phosphate (B84403) buffer, pH 7.0, containing DTT and BSA)

• 96-well UV-transparent microplate

• Spectrophotometer

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of TVB-3166 in DMSO.

  • Perform serial dilutions of the TVB-3166 stock solution in the assay buffer to create a range of concentrations for testing. Ensure the final DMSO concentration is consistent across all wells and does not exceed a level that affects enzyme activity (typically <1%).

  • Prepare working solutions of acetyl-CoA, malonyl-CoA, and NADPH in the assay buffer.

• Assay Setup:

  • In each well of the 96-well plate, add the assay buffer, the diluted TVB-3166 (or DMSO for the vehicle control), and the purified FASN enzyme.

  • Incubate the plate for a defined period (e.g., 15-30 minutes) at a controlled temperature (e.g., 37°C) to allow for the inhibitor to bind to the enzyme.

  • Add acetyl-CoA and NADPH to each well.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding malonyl-CoA to each well.

  • Immediately begin monitoring the decrease in absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for a set duration (e.g., 10-20 minutes) using a microplate spectrophotometer.

• Data Analysis:

  • Calculate the initial rate of NADPH oxidation for each inhibitor concentration by determining the slope of the linear portion of the absorbance vs. time curve.

  • Normalize the rates relative to the vehicle control (100% activity) and a no-enzyme control (0% activity).

  • Plot the percentage of FASN inhibition against the logarithm of the TVB-3166 concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Cellular Palmitate Synthesis Assay

This assay measures the de novo synthesis of palmitate in living cells and its inhibition by TVB-3166.

Objective: To determine the IC50 of TVB-3166 for the inhibition of cellular palmitate synthesis.

Principle: Cells are incubated with a stable isotope-labeled precursor, such as ¹³C-acetate, which is incorporated into newly synthesized fatty acids. The amount of labeled palmitate is then quantified by mass spectrometry.

Materials:

• Cancer cell line of interest (e.g., HeLa, CALU-6)

• Cell culture medium and supplements

• TVB-3166

• ¹³C-labeled sodium acetate

• 96-well cell culture plates

• Reagents for cell lysis and lipid extraction (e.g., sodium hydroxide (B78521), organic solvents)

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Cell Culture and Treatment:

  • Seed cells in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Prepare a range of TVB-3166 concentrations in cell culture medium containing ¹³C-acetate.

  • Remove the existing medium from the cells and replace it with the medium containing the different concentrations of TVB-3166 and the ¹³C-acetate.

  • Incubate the cells for a specified period (e.g., 18-24 hours) to allow for the incorporation of the labeled precursor into newly synthesized lipids.

• Lipid Extraction:

  • After incubation, wash the cells with PBS to remove any remaining labeled precursor.

  • Lyse the cells and saponify the lipids using a sodium hydroxide solution.

  • Neutralize the lysate and perform a lipid extraction using an appropriate organic solvent system (e.g., chloroform:methanol).

• LC-MS Analysis:

  • Analyze the extracted lipid samples using an LC-MS system to separate and quantify the amount of ¹³C-labeled palmitate.

• Data Analysis:

  • Calculate the amount of ¹³C-palmitate synthesized at each TVB-3166 concentration.

  • Normalize the data to the vehicle-treated control (100% synthesis).

  • Plot the percentage of inhibition of palmitate synthesis against the logarithm of the TVB-3166 concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Signaling Pathways and Mechanism of Action

The selectivity of TVB-3166 for tumor cells is further explained by its impact on critical oncogenic signaling pathways that are often dysregulated in cancer.

FASN and its Link to Oncogenic Signaling

Fatty acid synthesis is intricately linked to major signaling pathways that control cell growth, proliferation, and survival. FASN activity is known to be associated with pathways such as PI3K-Akt-mTOR and Wnt/β-catenin.[1][3]

Caption: FASN is regulated by and influences key oncogenic signaling pathways.

Impact of TVB-3166 on PI3K-AKT-mTOR and β-Catenin Pathways

Inhibition of FASN by TVB-3166 has been shown to disrupt these signaling networks in cancer cells.[1]

• Disruption of Lipid Rafts: FASN-produced lipids are essential for the formation and integrity of lipid rafts in the cell membrane. These microdomains are critical for the proper localization and function of many signaling proteins. TVB-3166-mediated inhibition of FASN disrupts lipid raft architecture, thereby impairing downstream signaling.[1]

• Inhibition of PI3K-AKT-mTOR Signaling: Treatment with TVB-3166 leads to a dose-dependent decrease in the phosphorylation of key components of the PI3K-AKT-mTOR pathway, such as AKT and S6 ribosomal protein.[1] This indicates a reduction in the pathway's activity, which is crucial for tumor cell growth and survival.

• Modulation of the β-Catenin Pathway: TVB-3166 has been observed to inhibit the Wnt/β-catenin signaling pathway.[1] This is evidenced by a decrease in the phosphorylation of β-catenin at Serine 675 and a reduction in its transcriptional activity.[1]

Caption: Mechanism of action of TVB-3166 leading to tumor cell apoptosis.

Experimental Workflow: Western Blot Analysis of Signaling Pathways

Objective: To assess the effect of TVB-3166 on the phosphorylation status and expression levels of key proteins in the PI3K-AKT-mTOR and β-catenin pathways.

Procedure:

• Cell Treatment and Lysis:

  • Culture cancer cells and treat them with various concentrations of TVB-3166 for a specified duration (e.g., 24-72 hours).

  • Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors to preserve the protein phosphorylation states.

• Protein Quantification:

  • Determine the protein concentration of each cell lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., phospho-AKT, total AKT, phospho-S6, total S6, phospho-β-catenin, total β-catenin, and a loading control like GAPDH).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection and Analysis:

  • Wash the membrane and add an enhanced chemiluminescence (ECL) substrate.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities and normalize the levels of phosphorylated proteins to their total protein levels and the loading control to determine the relative changes in protein expression and phosphorylation.

Conclusion

TVB-3166 is a potent and selective inhibitor of FASN with demonstrated on-target activity in both biochemical and cellular contexts. Its selectivity for tumor cells over normal cells is a key attribute, driven by the metabolic reprogramming characteristic of many cancers. The mechanism of action involves the disruption of de novo palmitate synthesis, leading to the impairment of lipid raft integrity and the inhibition of critical oncogenic signaling pathways, including PI3K-AKT-mTOR and Wnt/β-catenin. The detailed experimental protocols provided in this guide offer a framework for the continued investigation and characterization of TVB-3166 and other FASN inhibitors in preclinical and clinical research.

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]

The FASN Inhibitor TVB-3166: A Deep Dive into its Remodeling of the Tumor Microenvironment

For Immediate Release

SOUTH SAN FRANCISCO, Calif. – December 7, 2025 – New research elucidates the intricate mechanisms by which TVB-3166, a potent and selective inhibitor of Fatty Acid Synthase (FASN), exerts its anti-tumor effects, offering a promising therapeutic strategy for a variety of cancers. This in-depth guide provides a technical overview of TVB-3166's impact on the tumor microenvironment, detailing its mechanism of action, summarizing key quantitative data, and outlining the experimental protocols used in its evaluation.

Introduction: Targeting a Key Metabolic Oncogene

Cancer cells exhibit a reprogrammed metabolism characterized by an increased reliance on de novo fatty acid synthesis to support rapid proliferation, membrane production, and signaling activities. Fatty Acid Synthase (FASN), the key enzyme in this pathway, is overexpressed in a wide range of human cancers and its elevated activity is associated with poor prognosis.[1][2] TVB-3166 is an orally-available, reversible, and selective inhibitor of FASN that has demonstrated significant anti-tumor activity in preclinical models.[1][3] This document explores the multifaceted impact of TVB-3166 on the tumor microenvironment, focusing on its ability to induce apoptosis, disrupt oncogenic signaling pathways, and modulate tumor-immune interactions.

Mechanism of Action: Beyond Lipid Depletion

TVB-3166's primary mechanism of action is the inhibition of FASN, leading to a depletion of palmitate, a crucial saturated fatty acid.[2] This has several downstream consequences for tumor cells:

• Induction of Apoptosis: Depletion of palmitate leads to endoplasmic reticulum stress and the activation of apoptotic pathways, resulting in programmed cell death specifically in tumor cells, while leaving normal cells largely unaffected.[2][4]

• Disruption of Lipid Rafts: Palmitate is essential for the formation of lipid rafts, specialized membrane microdomains that serve as platforms for various signaling proteins. TVB-3166 disrupts the architecture of these rafts, leading to the mislocalization and inactivation of key oncogenic proteins.[2]

• Inhibition of Oncogenic Signaling: By disrupting lipid rafts and protein palmitoylation, TVB-3166 effectively inhibits critical signaling pathways that drive tumor growth and survival, including the PI3K-AKT-mTOR and β-catenin pathways.[1][2]

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of TVB-3166.

Table 1: In Vitro Activity of TVB-3166

Parameter	Cell Line	Value	Reference
FASN Biochemical IC50	-	0.042 µM	[5]
Cellular Palmitate Synthesis IC50	CALU-6 (Non-small cell lung cancer)	0.081 µM	[5]
Cell Viability IC50	CALU-6 (Non-small cell lung cancer)	0.10 µM	[5]
A549 (Non-small cell lung cancer)	16.95 ± 1.96 μM	[6]

Table 2: In Vivo Efficacy of TVB-3166 in Xenograft Models

Tumor Model	Treatment	Tumor Growth Inhibition (TGI)	Reference
PANC-1 (Pancreatic Cancer)	TVB-3166 (30 mg/kg)	19%	[3]
PANC-1 (Pancreatic Cancer)	TVB-3166 (100 mg/kg)	57%	[3]
OVCAR-8 (Ovarian Cancer)	TVB-3166	Significant inhibition	[3]
Patient-Derived NSCLC (CTG-0165)	TVB-3166	Significant inhibition	[3]
CALU6 (NSCLC) Adenocarcinoma	TVB-3166 (60 mg/kg) + Paclitaxel (10 mg/kg)	Tumor Regression	[6]
A549 (NSCLC) Adenocarcinoma	TVB-3166 (60 mg/kg) + Paclitaxel (10 mg/kg)	76%	[6]
A549 (NSCLC) Adenocarcinoma	TVB-3166 (60 mg/kg) + Docetaxel (8 or 6 mg/kg)	81%	[6]
CTG-0165_P+6 (Patient-Derived NSCLC)	TVB-3166 (60 mg/kg) + Paclitaxel (10 mg/kg)	Tumor Regression	[6]

Impact on the Tumor Microenvironment

The effects of TVB-3166 extend beyond the tumor cells themselves, influencing the complex ecosystem of the tumor microenvironment. Inhibition of FASN has been shown to modulate the immune landscape within tumors. While specific quantitative data on immune cell infiltration changes induced by TVB-3166 are still emerging, studies with other FASN inhibitors suggest a favorable shift in the immune response. For instance, the FASN inhibitor orlistat (B1677487) has been shown to increase the number of cytotoxic CD8+ T cells and reduce the population of immunosuppressive regulatory T cells (Tregs) in a mouse melanoma model.[5] This suggests that by altering the metabolic landscape of the tumor, FASN inhibitors like TVB-3166 can create a more immune-permissive environment, potentially enhancing the efficacy of immunotherapies.[5]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by TVB-3166 and a typical experimental workflow for its evaluation.

Caption: TVB-3166 inhibits FASN, leading to reduced palmitate synthesis.

Caption: A typical experimental workflow for evaluating TVB-3166.

Detailed Experimental Protocols

Cell Viability Assay (MTT)

• Cell Seeding: Seed tumor cells in 96-well plates at a density of 5,000-10,000 cells/well and allow to adhere overnight.

• Treatment: Treat cells with various concentrations of TVB-3166 or vehicle control (DMSO) for 72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Western Blot Analysis

• Cell Lysis: Treat cells with TVB-3166 for the desired time, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate 20-30 µg of protein per sample on a 4-12% Bis-Tris polyacrylamide gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-AKT, total AKT, β-catenin, cleaved PARP) overnight at 4°C.[4]

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vivo Xenograft Studies

• Cell Implantation: Subcutaneously inject 5 x 106 tumor cells in a 1:1 mixture of PBS and Matrigel into the flank of immunocompromised mice (e.g., NSG mice).[3][5]

• Tumor Growth: Allow tumors to reach a volume of approximately 100-150 mm3.[3][5]

• Treatment: Randomize mice into treatment groups and administer TVB-3166 or vehicle control daily via oral gavage.

• Monitoring: Measure tumor volume with calipers twice weekly and monitor body weight as an indicator of toxicity.

• Endpoint: At the end of the study, euthanize the mice, excise the tumors, and weigh them.

• Analysis: Calculate the tumor growth inhibition (TGI) for each treatment group.

Conclusion

TVB-3166 represents a promising therapeutic agent that targets the metabolic vulnerability of cancer cells. Its ability to induce apoptosis, disrupt key oncogenic signaling pathways, and potentially modulate the tumor immune microenvironment underscores its potential as a monotherapy or in combination with other anti-cancer agents. Further clinical investigation is warranted to fully elucidate the therapeutic benefits of FASN inhibition with TVB-3166 in cancer patients.

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. sagimet.com [sagimet.com]
• 4. sagimet.com [sagimet.com]
• 5. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of a mammalian FASN inhibitor against xenografts of non-small cell lung cancer and melanoma - PMC [pmc.ncbi.nlm.nih.gov]

Preclinical Evaluation of TVB-3166 in Solid Tumors: An In-depth Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic reprogramming is a hallmark of cancer, enabling unabated tumor cell proliferation and survival. A key enzyme in this process is Fatty Acid Synthase (FASN), which is responsible for the de novo synthesis of palmitate, a crucial building block for cellular lipids. In numerous solid tumors, FASN is significantly upregulated and its elevated expression often correlates with poor prognosis and resistance to therapy.[1][2][3] TVB-3166 is a potent, selective, and orally bioavailable small-molecule inhibitor of FASN that has demonstrated significant preclinical anti-tumor activity across a range of solid tumor models.[1][3][4] This technical guide provides a comprehensive overview of the preclinical evaluation of TVB-3166, detailing its mechanism of action, in vitro and in vivo efficacy, and the experimental protocols utilized in its assessment.

Mechanism of Action

TVB-3166 exerts its anti-cancer effects by reversibly inhibiting the enzymatic activity of FASN.[1][3] This inhibition leads to a depletion of cellular palmitate, which in turn triggers a cascade of downstream events culminating in tumor cell apoptosis and inhibition of tumor growth.[1][4] The key mechanistic pillars of TVB-3166 activity include:

• Disruption of Lipid Rafts and Signaling: FASN inhibition by TVB-3166 alters the architecture of lipid rafts, specialized membrane microdomains enriched in signaling molecules. This disruption interferes with the proper localization and function of key oncogenic signaling proteins.[1][5]

• Inhibition of Oncogenic Signaling Pathways: Treatment with TVB-3166 has been shown to attenuate the activity of critical pro-survival signaling pathways, most notably the PI3K-AKT-mTOR and the Wnt/β-catenin pathways.[1][2][4]

• Induction of Apoptosis: By disrupting cellular metabolism and signaling, TVB-3166 induces programmed cell death (apoptosis) in cancer cells. This is evidenced by increased Annexin V staining and cleavage of PARP.[1][6]

• Reprogramming of Gene Expression: The metabolic stress induced by FASN inhibition leads to global changes in gene expression, affecting pathways involved in cell cycle, proliferation, and survival.[1]

Caption: Signaling pathway of TVB-3166's anti-tumor activity.

Quantitative Data Presentation

In Vitro Activity

TVB-3166 has demonstrated potent activity against a wide array of cancer cell lines derived from various solid tumors.

Parameter	Value	Reference
FASN IC50 (biochemical assay)	0.042 µM	[1][3]
Cellular Palmitate Synthesis IC50	0.081 µM	[1]

The anti-proliferative activity of TVB-3166 has been assessed in a large panel of human cancer cell lines. The following table summarizes the sensitivity of selected solid tumor cell lines to TVB-3166.

Cell Line	Cancer Type	IC50 (µM)	Additional Notes	Reference
CALU-6	Non-Small Cell Lung	0.10	KRAS mutant	[1]
COLO-205	Colorectal	Sensitive	Data from profiling of 90 cell lines	[1]
OVCAR-8	Ovarian	Sensitive	Data from profiling of 90 cell lines	[1]
22Rv1	Prostate	Sensitive	Data from profiling of 90 cell lines	[1]
PANC-1	Pancreatic	Sensitive	Data from profiling of 90 cell lines	[1]
SCC-9 ZsG	Oral Squamous Cell Carcinoma	-	Significantly reduced viability	[7]
LN-1A	Metastatic Oral Squamous Cell Carcinoma	-	Significantly reduced viability	[7]

In Vivo Efficacy

The anti-tumor efficacy of TVB-3166 has been evaluated in several preclinical xenograft models of human solid tumors.

Tumor Model	Treatment	Tumor Growth Inhibition (TGI)	Reference
PANC-1 (Pancreatic)	TVB-3166 (oral gavage)	Dose-dependent	[1][6]
OVCAR-8 (Ovarian)	TVB-3166 (oral gavage)	Dose-dependent	[1][6]
Non-Small Cell Lung Cancer (Patient-Derived Xenograft)	TVB-3166 (60 mg/kg, po/qd)	87%	[6]
COLO-205 (Colorectal)	TVB-3166	Significant	[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of preclinical findings. The following sections outline the key experimental protocols used in the evaluation of TVB-3166.

Cell Viability Assays

• Assay: CellTiter-Glo® Luminescent Cell Viability Assay.[1][6]

• Principle: Measures the number of viable cells in culture based on quantitation of the ATP present, which signals the presence of metabolically active cells.

• Protocol:

  • Cancer cell lines are seeded in 96-well plates and allowed to adhere overnight.

  • Cells are treated with a dose range of TVB-3166 or vehicle control for a specified duration (e.g., 7 days).[1][6]

  • The CellTiter-Glo® reagent is added to each well according to the manufacturer's instructions.

  • Luminescence is measured using a plate reader.

  • Data is normalized to vehicle-treated controls to determine the percentage of cell viability.

Western Blot Analysis

• Purpose: To assess the effect of TVB-3166 on the expression and phosphorylation status of key proteins in signaling pathways.

• Protocol:

  • Cells are treated with TVB-3166 at various concentrations (e.g., 0.02, 0.2, or 2.0 μM) for a designated time (e.g., 96 hours).[1]

  • Whole-cell lysates are prepared using a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Protein concentration is determined using a BCA assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • Membranes are blocked and then incubated with primary antibodies against target proteins (e.g., FASN, p-AKT, p-S6, PARP, β-catenin).[1][6]

  • After washing, membranes are incubated with HRP-conjugated secondary antibodies.

  • Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

In Vivo Xenograft Studies

• Animal Model: Female BALB/c nude mice are commonly used.[1]

• Tumor Implantation:

  • A suspension of human cancer cells (e.g., PANC-1, OVCAR-8) is injected subcutaneously into the flank of the mice.[1]

• Treatment:

  • When tumors reach a mean volume of approximately 150 mm³, mice are randomized into treatment and control groups.[1]

  • TVB-3166 is administered via oral gavage at specified doses and schedules (e.g., daily).[1][6]

  • The vehicle control group receives the formulation without the active compound.

• Tumor Measurement and Analysis:

  • Tumor volume is measured regularly (e.g., twice weekly) using calipers and calculated using the formula: V = (width² x length) / 2.[1]

  • Animal body weight is monitored as an indicator of toxicity.

  • At the end of the study, tumors may be excised for further analysis (e.g., western blotting, immunohistochemistry).

Caption: Workflow for in vivo xenograft studies of TVB-3166.

Conclusion

The preclinical data for TVB-3166 strongly support its continued development as a novel therapeutic agent for solid tumors. Its well-defined mechanism of action, potent in vitro activity against a broad range of cancer cell lines, and significant in vivo efficacy in xenograft models highlight its promise. The detailed experimental protocols provided herein offer a foundation for further research into the therapeutic potential of FASN inhibition in oncology. Future studies will likely focus on identifying predictive biomarkers to guide patient selection and exploring rational combination strategies to enhance the anti-tumor activity of TVB-3166.

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. researchgate.net [researchgate.net]
• 5. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sagimet.com [sagimet.com]
• 7. Anticancer properties of the fatty acid synthase inhibitor TVB-3166 on oral squamous cell carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Role of TVB-3166 in the Inhibition of Viral Replication: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of novel and drug-resistant viruses necessitates the exploration of new antiviral strategies. One promising approach is the targeting of host cellular factors that are essential for viral replication. This technical guide delves into the mechanism and efficacy of TVB-3166, a potent and selective small-molecule inhibitor of Fatty Acid Synthase (FASN), in curbing the replication of a broad range of viruses. By disrupting the de novo synthesis of fatty acids, TVB-3166 impedes critical stages of the viral life cycle, offering a host-centric therapeutic strategy that may present a higher barrier to the development of viral resistance. This document consolidates key quantitative data, details experimental methodologies from pivotal studies, and provides visual representations of the underlying molecular pathways and experimental designs.

Introduction: Targeting Host Lipogenesis as an Antiviral Strategy

Viruses are obligate intracellular parasites that remodel host cellular machinery to support their replication. A growing body of evidence highlights the critical role of host lipid metabolism in the life cycle of numerous viruses. Fatty Acid Synthase (FASN), the key enzyme responsible for the de novo synthesis of palmitate, has emerged as a significant host dependency factor for a multitude of viral pathogens.[1] Viral infections can lead to an upregulation of FASN expression, and in turn, the inhibition of FASN activity has been shown to attenuate the replication of at least 27 different viruses from 15 families.[1]

TVB-3166 is an orally bioavailable, reversible, and highly selective inhibitor of FASN.[2][3] Its primary mechanism of action is the blockade of palmitate synthesis, which has profound downstream effects on cellular processes that are co-opted by viruses for their propagation. This guide will explore the multifaceted role of TVB-3166 in inhibiting viral replication, with a focus on its demonstrated activity against respiratory viruses and coronaviruses.

Mechanism of Action: How TVB-3166 Disrupts Viral Replication

The antiviral activity of TVB-3166 is a direct consequence of its on-target inhibition of FASN, leading to a reduction in de novo palmitate synthesis.[4][5] This depletion of palmitate and its derivatives impacts viral replication through several key mechanisms:

• Inhibition of Viral RNA Replication and Protein Synthesis: TVB-3166 has been shown to significantly reduce the levels of viral RNA and proteins in infected cells.[4][5] For instance, in Respiratory Syncytial Virus (RSV)-infected A549 cells, FASN inhibition decreased viral protein and RNA levels by approximately 50%.[4]

• Impairment of Virion Assembly and Infectivity: The most significant impact of FASN inhibition is on the production and infectivity of new viral particles.[4] Virions produced in the presence of TVB-3166 exhibit a markedly reduced ability to infect naive cells.[4] This suggests that the altered lipid composition of the host cell membrane, where viral assembly occurs, or the viral envelope itself, compromises the structural integrity and functionality of the progeny virions.[4][5]

• Disruption of Post-Translational Protein Modification: A key mechanism, particularly for coronaviruses, is the inhibition of S-acylation (palmitoylation) of viral proteins. The spike protein of SARS-CoV-2 and other coronaviruses requires S-acylation for proper function, including host cell entry.[6] TVB-3166, by reducing the available pool of palmitate, prevents this critical post-translational modification, thereby attenuating the ability of the virus to spread.[6][7][8]

The following diagram illustrates the central role of FASN in providing the necessary building blocks for viral replication and how TVB-3166 intervenes in this process.

Caption: Mechanism of TVB-3166 antiviral activity.

Quantitative Efficacy of TVB-3166

The antiviral effects of TVB-3166 have been quantified across various in vitro and in vivo models. The following tables summarize the key findings.

Table 1: In Vitro Antiviral Activity of TVB-3166

Virus	Cell Line	Assay	Key Finding	Reference
Respiratory Syncytial Virus (RSV) A	A549	Infectious Progeny Production	250-fold reduction in infectious progeny.	[4][5]
Respiratory Syncytial Virus (RSV) A	A549	Viral Spread	20-fold reduction in viral infection (72 hpi).	[4]
Respiratory Syncytial Virus (RSV) A	A549	Viral RNA and Protein Levels	~50% reduction.	[4]
Respiratory Syncytial Virus (RSV) B	HEp2	Infectious Progeny Production	Inhibition observed.	[4][5]
Human Parainfluenza 3 (PIV3)	HEp2	Infectious Progeny Production	Inhibition observed.	[4][5]
Human Rhinovirus 16 (HRV16)	HeLa	Infectious Progeny Production	Inhibition observed.	[4][5]
Human Coronavirus 229E	MRC-5	Plaque Assay	~86% attenuation in plaque formation with 0.2 µM TVB-3166.	[7]
SARS-CoV-2	HEK293T-hACE2	mNG Infection Assay	EC50 of 11 nM.	[2]

Table 2: In Vivo Antiviral Activity of TVB-3166

Virus	Animal Model	Treatment Regimen	Key Finding	Reference
Respiratory Syncytial Virus (RSV) A (Long)	BALB/c mice	Oral administration starting day of infection	21-fold reduction in lung titers.	[4][5]
Respiratory Syncytial Virus (RSV) A (Long)	BALB/c mice	Oral administration starting 1-day post-infection	9-fold reduction in lung titers.	[4][5]
Murine Hepatitis Virus (MHV-S)	A/J mice	30 mg/kg daily by oral gavage	Prolonged survival and recovery from lethal infection.	[7]

Detailed Experimental Protocols

The following sections provide an overview of the methodologies employed in key studies to evaluate the antiviral properties of TVB-3166.

In Vitro Antiviral Assays

4.1.1. Cell Lines and Viruses:

• A549 cells (human lung epithelial): Used for RSV infection studies.[4]

• HEp2 cells (HeLa derivative): Employed for RSV B and PIV3 studies.[4]

• HeLa cells: Utilized for HRV16 experiments.[4]

• MRC-5 cells (human lung fibroblast): Used for Human Coronavirus 229E plaque assays.[7]

• HEK293T-hACE2 cells: Used for SARS-CoV-2 infection assays.[2]

4.1.2. Plaque Assay (for Human Coronavirus 229E):

• MRC-5 cells were grown to 100% confluency in 6-well plates.

• Cells were infected with serially diluted Human CoV 229E for 1 hour at 33°C.

• The inoculum was removed, and cells were washed.

• An overlay medium containing 0.2 µM TVB-3166 or vehicle control was added.

• Plates were incubated for four days, after which plaques were visualized and counted.[7]

4.1.3. Quantification of Viral RNA by qPCR:

• A549 cells were infected with RSV.

• Total RNA was extracted from cells at various time points post-infection.

• Reverse transcription was performed to generate cDNA.

• Quantitative PCR was carried out using primers and probes specific for RSV genes (e.g., F gene) and a housekeeping gene for normalization.[4]

4.1.4. Western Blotting for Viral Proteins:

• Infected cells were lysed at different time points.

• Protein concentrations were determined, and equal amounts of protein were separated by SDS-PAGE.

• Proteins were transferred to a membrane and probed with antibodies specific for viral proteins (e.g., RSV F and G proteins).

• Detection was performed using chemiluminescence.[4]

The general workflow for in vitro antiviral testing is depicted below.

Caption: Generalized workflow for in vitro antiviral assays.

In Vivo Antiviral Assays

4.2.1. Murine Model for RSV Infection:

• BALB/c mice were infected intranasally with RSV A (Long strain).

• TVB-3166 was administered orally, with treatment initiated either on the day of infection or one day post-infection.

• At the study endpoint (e.g., day 4 post-infection), lungs were harvested.

• Lung homogenates were prepared, and viral titers were determined by plaque assay on a suitable cell line.[4][5]

4.2.2. Murine Model for Coronavirus Infection:

• A/J mice were infected intranasally with a lethal dose of Murine Hepatitis Virus (MHV-S).

• Mice were treated daily with 30 mg/kg of TVB-3166 or a vehicle control by oral gavage.

• Animal health, including body weight, temperature, and activity, was monitored daily.

• Survival was recorded over the course of the study.[7]

Signaling Pathways and Logical Relationships

The inhibition of FASN by TVB-3166 has been shown to affect cellular signaling pathways that are often hijacked by tumors and are also relevant to viral infection. For instance, FASN inhibition can disrupt the architecture of lipid rafts, which are membrane microdomains important for the localization of signaling proteins and can serve as platforms for viral entry and replication.[9][10][11] Furthermore, FASN inhibition has been observed to suppress the PI3K-AKT-mTOR and β-catenin signaling pathways.[10][11]

The logical relationship between FASN inhibition and the downstream antiviral effects can be visualized as a cascade of events.

References

• 1. journals.asm.org [journals.asm.org]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Direct Inhibition of Cellular Fatty Acid Synthase Impairs Replication of Respiratory Syncytial Virus and Other Respiratory Viruses | PLOS One [journals.plos.org]
• 5. Direct Inhibition of Cellular Fatty Acid Synthase Impairs Replication of Respiratory Syncytial Virus and Other Respiratory Viruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. FASN inhibitor TVB-3166 prevents S-acylation of the spike protein of human coronaviruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacodynamics of TVB-3166: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

TVB-3166 is a potent, selective, and orally-available small molecule inhibitor of Fatty Acid Synthase (FASN).[1][2] FASN is the key enzyme responsible for the de novo synthesis of palmitate, a saturated fatty acid that is a fundamental building block for more complex lipids. In many cancer types, FASN is overexpressed and its activity is elevated, contributing to tumor cell growth, survival, and resistance to therapy.[1][3] TVB-3166's mechanism of action is centered on the reversible inhibition of FASN, leading to a cascade of anti-tumor effects. This technical guide provides an in-depth exploration of the pharmacodynamics of TVB-3166, detailing its impact on cellular processes and key signaling pathways, and providing methodologies for its study.

Core Mechanism of Action

TVB-3166 exerts its therapeutic effects by directly inhibiting the enzymatic activity of FASN. This leads to a depletion of intracellular palmitate, which in turn disrupts several critical cellular functions that are essential for cancer cell proliferation and survival. The primary consequences of FASN inhibition by TVB-3166 include the induction of apoptosis, disruption of cell membrane integrity and signaling platforms, and reprogramming of gene expression.[1][4]

Quantitative Pharmacodynamic Data

The potency of TVB-3166 has been characterized in various biochemical and cellular assays. The following tables summarize key quantitative data on its activity.

Assay Type	Parameter	Value	Reference
Biochemical Assay	FASN IC50	42 nM	[1][2][5][6]
Cellular Assay	Palmitate Synthesis IC50	81 nM	[2][5]
Cellular Assay (CALU-6 cells)	Cell Viability IC50	100 nM	[1][5]

Table 1: In vitro potency of TVB-3166.

The anti-proliferative and pro-apoptotic effects of TVB-3166 are dose-dependent across a variety of cancer cell lines.

Cell Line	Cancer Type	TVB-3166 Concentration (µM)	Observed Effect	Reference
Multiple cell lines	Lung, Ovary, Prostate, Colorectal	0.02, 0.2, 2.0	Dose-dependent inhibition of PI3K-AKT-mTOR and β-catenin pathways	[1]
COLO-205, CALU-6, OVCAR-8	Colon, Lung, Ovary	0.1	Reduced colony size in soft agar (B569324)	[1]
COLO-205, CALU-6, OVCAR-8	Colon, Lung, Ovary	1.0	Inhibition of colony number and size in soft agar	[1]
PANC-1	Pancreatic	0.1, 1.0	Dose-dependent changes in gene expression	[1]
22Rv1	Prostate	0.1, 1.0	Dose-dependent changes in gene expression	[1]

Table 2: Dose-dependent in vitro effects of TVB-3166 in various cancer cell lines.

In vivo studies using xenograft models have demonstrated the anti-tumor efficacy of orally administered TVB-3166.

Xenograft Model	Cancer Type	TVB-3166 Dose (mg/kg/day, oral)	Outcome	Reference
PANC-1	Pancreatic	30, 100	Inhibition of tumor growth	[7]
OVCAR-8	Ovarian	Not specified	Inhibition of tumor growth	[7]
Non-small-cell lung cancer PDX	Lung	Not specified	Tumor growth inhibition and regression	[7]

Table 3: In vivo efficacy of TVB-3166 in xenograft models.

Impact on Cellular Signaling Pathways

A key aspect of TVB-3166's pharmacodynamics is its ability to modulate critical oncogenic signaling pathways.

PI3K-AKT-mTOR Pathway

The PI3K-AKT-mTOR pathway is a central regulator of cell growth, proliferation, and survival. TVB-3166 treatment leads to a dose-dependent inhibition of this pathway. This is evidenced by decreased phosphorylation of key downstream effectors, including AKT at serine 473 (pAKT-S473) and ribosomal protein S6 (pRPS6).[1][7]

Caption: Inhibition of the PI3K-AKT-mTOR pathway by TVB-3166.

β-catenin Pathway

The Wnt/β-catenin signaling pathway plays a crucial role in cell fate determination, proliferation, and stem cell maintenance. Aberrant activation of this pathway is a hallmark of many cancers. TVB-3166 has been shown to inhibit β-catenin signaling. This is observed through a dose-dependent decrease in the phosphorylation of β-catenin at serine 675 (pβ-catenin-S675) and a reduction in the overall levels of β-catenin protein.[1] Consequently, the transcriptional activity of the TCF/LEF family of transcription factors, which are downstream effectors of β-catenin, is suppressed.[1]

Caption: Disruption of the β-catenin signaling pathway by TVB-3166.

Experimental Protocols

This section provides an overview of the key experimental methodologies used to characterize the pharmacodynamics of TVB-3166.

Cell Viability and Proliferation Assays

1. MTT Assay:

• Principle: Measures the metabolic activity of cells as an indicator of viability.

• Protocol:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat cells with a range of TVB-3166 concentrations for the desired duration (e.g., 72-96 hours).

  • Add MTT reagent to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or a specialized reagent).

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

2. Soft Agar Colony Formation Assay:

• Principle: Assesses anchorage-independent growth, a hallmark of transformed cells.

• Protocol:

  • Prepare a base layer of 0.5-0.6% agar in culture medium in a 6-well plate.

  • Resuspend cells in a top layer of 0.3-0.4% agar in culture medium containing various concentrations of TVB-3166.

  • Plate the cell-agar mixture on top of the base layer.

  • Incubate for 2-3 weeks, feeding the cells with culture medium containing TVB-3166 every 3-4 days.

  • Stain the colonies with crystal violet and count them.

Apoptosis Assays

1. Annexin V/Propidium Iodide (PI) Staining by Flow Cytometry:

• Principle: Differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

• Protocol:

  • Treat cells with TVB-3166 for the desired time.

  • Harvest and wash the cells with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate in the dark for 15 minutes at room temperature.

  • Analyze the cells by flow cytometry.

2. Western Blot for Cleaved PARP:

• Principle: Detects the cleavage of PARP, a hallmark of apoptosis.

• Protocol:

  • Prepare whole-cell lysates from TVB-3166-treated and control cells.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with a primary antibody specific for cleaved PARP.

  • Incubate with an HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Analysis of Signaling Pathways

1. Western Blotting:

• Principle: Detects the levels and phosphorylation status of specific proteins in a signaling pathway.

• Protocol:

  • Treat cells with TVB-3166 at various concentrations and time points.

  • Prepare whole-cell lysates.

  • Perform SDS-PAGE and Western blotting as described above.

  • Probe the membranes with primary antibodies against total and phosphorylated forms of key signaling proteins (e.g., AKT, RPS6, β-catenin).

  • Use a loading control antibody (e.g., GAPDH or β-actin) to ensure equal protein loading.

2. TCF/LEF Luciferase Reporter Assay:

• Principle: Measures the transcriptional activity of the β-catenin/TCF/LEF complex.

• Protocol:

  • Co-transfect cells with a TCF/LEF-responsive firefly luciferase reporter plasmid (e.g., TOPFlash) and a control Renilla luciferase plasmid.

  • Treat the transfected cells with TVB-3166.

  • Lyse the cells and measure both firefly and Renilla luciferase activities using a dual-luciferase assay system.

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency and cell number.

Visualization of Cellular Structures

1. Immunofluorescent Staining of Lipid Rafts and N-Ras:

• Principle: Visualizes the localization of specific proteins and cellular structures using fluorescence microscopy.

• Protocol:

  • Grow cells on coverslips and treat with TVB-3166.

  • Fix the cells with paraformaldehyde and permeabilize with Triton X-100.

  • To visualize lipid rafts, incubate with FITC-conjugated cholera toxin subunit B, which binds to the ganglioside GM1 enriched in lipid rafts.

  • To visualize N-Ras, incubate with a primary antibody against N-Ras followed by a fluorescently labeled secondary antibody.

  • Mount the coverslips and visualize using a confocal microscope.

Caption: A representative experimental workflow for studying TVB-3166 pharmacodynamics.

Gene Expression Analysis

Gene expression studies have revealed that TVB-3166 treatment leads to significant, dose-dependent changes in the transcriptional profiles of cancer cells.

1. Affymetrix Microarray and RNA Sequencing:

• Principle: Provides a genome-wide analysis of changes in mRNA expression.

• Protocol:

  • Treat cancer cell lines (e.g., PANC-1, 22Rv1) with TVB-3166 or vehicle control for a specified time (e.g., 48-72 hours).

  • Isolate total RNA from the cells.

  • For microarray analysis, synthesize biotin-labeled cRNA and hybridize to an Affymetrix GeneChip array (e.g., HU133 Plus 2.0).

  • For RNA sequencing, prepare a cDNA library and perform high-throughput sequencing.

  • Analyze the data to identify differentially expressed genes and perform pathway enrichment analysis.

In Vivo Xenograft Studies

The anti-tumor activity of TVB-3166 has been confirmed in preclinical animal models.

1. Subcutaneous Xenograft Model:

• Principle: Evaluates the efficacy of a drug on tumor growth in an in vivo setting.

• Protocol:

  • Implant human cancer cells subcutaneously into immunocompromised mice (e.g., nude or SCID mice).

  • Allow tumors to reach a palpable size.

  • Randomize mice into treatment and control groups.

  • Administer TVB-3166 orally at various doses daily. The vehicle control can be a formulation such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[5]

  • Measure tumor volume and body weight regularly.

  • At the end of the study, excise tumors for pharmacodynamic analysis (e.g., Western blotting, immunohistochemistry).

Conclusion

TVB-3166 is a promising anti-cancer agent with a well-defined pharmacodynamic profile. Its potent inhibition of FASN leads to a multifaceted anti-tumor response, including the induction of apoptosis and the disruption of key oncogenic signaling pathways. The experimental protocols outlined in this guide provide a framework for the continued investigation of TVB-3166 and other FASN inhibitors in preclinical and clinical settings. Further research will be crucial to identify predictive biomarkers of response and to optimize the clinical application of this therapeutic strategy.

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. sagimet.com [sagimet.com]

Protocols & Analytical Methods

Application Notes and Protocols: Optimal Concentration of TVB-3166 for In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

TVB-3166 is a potent, selective, and orally-available small-molecule inhibitor of Fatty Acid Synthase (FASN).[1][2][3][4] FASN is a critical enzyme in the de novo synthesis of palmitate, a saturated fatty acid.[4] In many cancer types, FASN is overexpressed and has been linked to tumor progression, chemoresistance, and poor patient survival.[1][3] Inhibition of FASN by TVB-3166 has been shown to induce apoptosis in tumor cells, disrupt essential signaling pathways, and inhibit tumor growth in preclinical models, making it a promising therapeutic agent for cancer research.[1][3][5][6]

These application notes provide a comprehensive guide to determining and utilizing the optimal concentration of TVB-3166 for in vitro studies, including a summary of effective concentrations from published literature and detailed protocols for key experimental assays.

Mechanism of Action of TVB-3166

TVB-3166 exerts its anti-tumor effects by inhibiting FASN, which catalyzes the synthesis of palmitate. This reduction in palmitate disrupts multiple downstream cellular processes. FASN inhibition leads to the disruption of lipid raft architecture in the cell membrane, which in turn impairs the signaling of crucial pro-survival pathways like PI3K-AKT-mTOR and β-catenin.[1][3][5] The inhibition of these pathways ultimately leads to decreased expression of oncogenic effectors such as c-Myc, resulting in reduced tumor cell growth and the induction of apoptosis.[1][3]

Signaling pathways affected by FASN inhibition with TVB-3166.

Data Presentation: Effective Concentrations of TVB-3166

The optimal concentration of TVB-3166 can vary depending on the cell line, assay type, and experimental duration. The following tables summarize key quantitative data from published studies.

Table 1: Biochemical and Cellular IC₅₀ Values for TVB-3166

Assay Type	Target/Cell Line	IC₅₀ Value	Reference
Biochemical Assay	Purified Human FASN	42 nM (0.042 µM)	[1][2][4]
Cellular Palmitate Synthesis	CALU-6 Cells	81 nM (0.081 µM)	[1][4][7]
Cellular Palmitate Synthesis	HeLa Cells	60 nM (0.060 µM)	[1]
Cell Viability	CALU-6 Cells	100 nM (0.10 µM)	[1][8]
Cell Viability	CALU-6 Cells	61 nM (0.061 µM)	[7]

Table 2: Effective Concentrations of TVB-3166 in Various In Vitro Assays

Concentration Range	Cell Lines	Assay Type	Duration	Observed Effects	Reference
20 nM - 200 nM	Various Tumor Cell Lines	Cell Viability, Apoptosis	72 hours - 7 days	Dose-dependent induction of apoptosis and inhibition of cell growth.[1][3][4][6]	[1][3][4]
20 nM, 200 nM, 2 µM	CALU-6, COLO-205, OVCAR-8, 22Rv1	Western Blot	96 hours	Dose-dependent inhibition of Akt and ribosomal protein S6 phosphorylation.[1][7]	[1][7]
200 nM	COLO-205, A549	Western Blot	96 hours	Inhibition of β-catenin phosphorylation and expression.[1]	[1]
200 nM	90 Tumor Cell Lines	Cell Viability (CellTiter-Glo)	7 days	Profiling of sensitivity across diverse cancer types.[1]	[1]
11 nM (EC₅₀)	HEK293T-hACE2	SARS-CoV-2 Infection Assay	16 hours pre-treatment	Inhibition of SARS-CoV-2 infection.[2]	[2]
1 nM - 10 µM	CALU-6	Cell Viability	24 hours	Determination of cellular IC₅₀ value.[8]	[8]

Experimental Protocols

Determining Optimal Concentration using a Cell Viability Assay

A dose-response experiment is crucial for determining the half-maximal inhibitory concentration (IC₅₀) in a specific cell line. The CellTiter-Glo® Luminescent Cell Viability Assay is a common method that measures ATP levels as an indicator of metabolically active cells.

Workflow for determining the IC₅₀ of TVB-3166.

Methodology:

• Cell Seeding: Seed cells in a 96-well opaque-walled plate at a predetermined density (e.g., 3,000-10,000 cells/well) in 100 µL of culture medium. For studies on FASN inhibition, it is often recommended to use media supplemented with charcoal-stripped fetal bovine serum (FBS) to minimize exogenous lipids.[1][7]

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of TVB-3166 in DMSO.[2] Perform a serial dilution in culture medium to achieve final desired concentrations (e.g., a 10-point, 3-fold dilution series starting from 10 µM). Include a vehicle control (DMSO) at the same final concentration as the highest drug concentration.

• Cell Treatment: Remove the old medium and add 100 µL of the medium containing the various concentrations of TVB-3166 or vehicle control to the appropriate wells.

• Incubation: Incubate the cells for the desired treatment period (e.g., 72 hours to 7 days).[1][7][9]

• Assay: Equilibrate the plate and the CellTiter-Glo® reagent to room temperature. Add the reagent to each well according to the manufacturer's protocol (typically a volume equal to the culture medium volume).

• Signal Measurement: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis and incubate at room temperature for 10 minutes to stabilize the luminescent signal. Measure luminescence using a plate reader.

• Data Analysis: Normalize the data by setting the average luminescence from the vehicle-treated wells to 100% viability. Plot the normalized viability against the log of the TVB-3166 concentration and use a non-linear regression model (e.g., four-parameter logistic curve) to calculate the IC₅₀ value.

Protocol for Western Blot Analysis

Western blotting can be used to confirm the on-target effect of TVB-3166 by assessing the phosphorylation status of downstream proteins.

Methodology:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with TVB-3166 at various concentrations (e.g., 0.02 µM, 0.2 µM, 2.0 µM) and a vehicle control (DMSO) for a specified duration (e.g., 48-96 hours).[1]

• Cell Lysis: After treatment, wash the cells twice with ice-cold PBS. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[10] Scrape the cells, collect the lysate, and centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA or Bradford protein assay.

• Sample Preparation: Prepare samples by mixing 20-30 µg of protein with Laemmli sample buffer and boiling for 5 minutes.[10]

• SDS-PAGE and Transfer: Separate the protein samples on an SDS-polyacrylamide gel and transfer them to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature with 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST).[10][11]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies diluted in the blocking buffer.[10][11]

  • Recommended Antibodies: Anti-FASN, Anti-p-Akt (Ser473), Anti-Akt (total), Anti-p-mTOR (Ser2448), Anti-mTOR (total), Anti-β-catenin, and a loading control (e.g., GAPDH or β-actin).[1][10]

• Washing and Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[10][11]

• Detection: Wash the membrane again with TBST. Apply an enhanced chemiluminescence (ECL) substrate and capture the signal using an imaging system.[10][11]

Protocol for Lipid Accumulation Assay (Oil Red O Staining)

This protocol allows for the qualitative or quantitative assessment of neutral lipid accumulation in cells, which is expected to decrease following FASN inhibition.

Methodology:

• Cell Culture and Treatment: Seed cells on glass coverslips in 12-well or 24-well plates. Treat cells with the desired concentrations of TVB-3166 and a vehicle control for 24-72 hours.

• Fixation: Wash cells with PBS and fix with 4% paraformaldehyde in PBS for 20-30 minutes at room temperature.[12][13]

• Washing: Wash the cells twice with PBS.

• Staining: Prepare a fresh Oil Red O working solution. Remove PBS and add the Oil Red O solution to cover the cells. Incubate for 15-30 minutes at room temperature.[12]

• Destaining and Imaging: Gently wash the cells multiple times with water to remove excess stain. The lipid droplets within the cells will be stained red. Acquire images using a light microscope.

• (Optional) Quantification: To quantify the lipid content, elute the Oil Red O stain from the cells using 100% isopropanol. Transfer the eluate to a 96-well plate and measure the absorbance at approximately 510 nm using a spectrophotometer.[12]

General Considerations

• Solubility: TVB-3166 is typically dissolved in DMSO to create a high-concentration stock solution, which is then diluted in culture medium for experiments.[2]

• On-Target Validation: The on-target effect of TVB-3166 can be confirmed by a "rescue" experiment. Supplementing the culture medium with exogenous palmitate (e.g., 25 µM) should ameliorate the cell-killing effects of TVB-3166, demonstrating that the observed phenotype is due to the inhibition of palmitate synthesis.[1]

• Cell Line Variability: Sensitivity to FASN inhibition can vary significantly between cell lines. It is essential to perform a dose-response analysis for each new cell line being investigated.[1][7]

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. sagimet.com [sagimet.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. cdn-links.lww.com [cdn-links.lww.com]
• 12. LipiD-QuanT: a novel method to quantify lipid accumulation in live cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]

Application Notes and Protocols for TVB-3166 Induced Apoptosis

For Researchers, Scientists, and Drug Development Professionals

Introduction

TVB-3166 is a potent, selective, and orally available small-molecule inhibitor of Fatty Acid Synthase (FASN).[1][2][3][4] FASN is a key enzyme in the de novo synthesis of palmitate, a saturated fatty acid.[1] In many cancer types, FASN is overexpressed and associated with tumor progression, chemoresistance, and poor patient survival.[2][3] TVB-3166 has demonstrated anti-tumor activity by inducing apoptosis in a variety of cancer cell lines while showing minimal effects on non-cancerous cells.[1][2][3] These notes provide an overview of the treatment durations and protocols for inducing apoptosis with TVB-3166 in preclinical cancer models.

Mechanism of Action

TVB-3166 inhibits FASN, leading to a cascade of cellular events that culminate in apoptosis. The primary mechanisms include:

• Disruption of Lipid Rafts: FASN inhibition alters the architecture of lipid rafts in the cell membrane. This disrupts the localization and function of important signaling proteins.[1][2]

• Inhibition of Signaling Pathways: Treatment with TVB-3166 has been shown to inhibit pro-survival signaling pathways, including the PI3K-AKT-mTOR and β-catenin pathways.[1][2][5]

• Gene Expression Reprogramming: The compound modulates the expression of genes involved in metabolism, proliferation, and apoptosis.[1][2]

Data Summary: TVB-3166 Treatment Duration for Apoptosis Induction

The following table summarizes quantitative data from preclinical studies on the duration of TVB-3166 treatment required to induce apoptosis in various cancer cell lines.

Cell Line	Cancer Type	Concentration(s)	Treatment Duration	Apoptosis/Viability Assay	Key Findings	Reference
CALU-6	Non-Small Cell Lung Cancer	0.02, 0.2, 2.0 µM	96 hours	Annexin V/PI Staining, Western Blot (Cleaved PARP)	Dose-dependent induction of apoptosis.	[2]
22Rv1	Prostate Cancer	0.02, 0.2, 2.0 µM	72 hours	Annexin V/PI Staining, Western Blot (Cleaved PARP)	Dose-dependent induction of apoptosis.	[2]
COLO-205	Colorectal Cancer	0.2 µM	48 hours	TCF promoter-driven luciferase expression	Inhibition of β-catenin pathway activity.	[2]
A549	Lung Cancer	0.2 µM	48 hours	TCF promoter-driven luciferase expression	Inhibition of β-catenin pathway activity.	[2]
PANC-1	Pancreatic Cancer	Not specified	Not specified	Annexin V Staining	Strong induction of apoptosis.	[6]
MiaPaCa-2	Pancreatic Cancer	Not specified	Not specified	Annexin V Staining	Strong induction of apoptosis.	[6]
BxPC-3	Pancreatic Cancer	Not specified	Not specified	Annexin V Staining	Insensitive to pro-apoptotic effects.	[6]
HCT116	Colorectal Cancer	Not specified	Not specified	Not specified	Induced apoptosis.	[5]
HT29	Colorectal Cancer	Not specified	Not specified	Not specified	Induced apoptosis.	[5]
SCC-9 ZsG & LN-1A	Oral Squamous Cell Carcinoma	Not specified	Not specified	Annexin V-PE/7-ADD Labeling	Promoted apoptosis.	[7]
Panel of 90 Tumor Cell Lines	Various Solid and Hematopoietic Tumors	0.02 or 0.20 µM	7 days	CellTiter-Glo (Cell Viability)	Dose-dependent induction of cell death, with varying sensitivity.	[2]

Experimental Protocols

Protocol 1: In Vitro Apoptosis Assessment by Flow Cytometry

This protocol outlines the steps for treating cancer cells with TVB-3166 and subsequently analyzing apoptosis using Annexin V and Propidium Iodide (PI) staining followed by flow cytometry.

• Cell Seeding:

  • Seed cancer cells (e.g., CALU-6, 22Rv1) in 6-well plates at a density of 2 x 10^5 cells per well in their respective growth media.[8]

  • Allow cells to adhere and recover for 24 hours in a humidified incubator at 37°C and 5% CO₂.

• TVB-3166 Treatment:

  • Prepare a stock solution of TVB-3166 in DMSO.[4]

  • On the day of treatment, change the growth media to a suitable treatment media (e.g., Advanced MEM with 1% charcoal-stripped FBS).[2]

  • Dilute the TVB-3166 stock solution to the desired final concentrations (e.g., 0.02, 0.2, 2.0 µM) in the treatment media.

  • Add the TVB-3166 containing media to the cells. Include a vehicle control (DMSO) at the same final concentration as the highest TVB-3166 treatment.

  • Incubate the cells for the desired duration (e.g., 72 hours for 22Rv1, 96 hours for CALU-6).[2]

• Cell Harvesting and Staining:

  • Following incubation, harvest the cells. For adherent cells, use a gentle dissociation reagent like Accutase.[2]

  • Transfer the cell suspension to a tube and wash with cold PBS.

  • Stain the cells with an Annexin V-FITC and Propidium Iodide (PI) apoptosis detection kit according to the manufacturer's instructions.[2][8]

• Flow Cytometry Analysis:

  • Analyze the stained cells on a flow cytometer within one hour of staining.[8]

  • Use appropriate software (e.g., FlowJo) to analyze the data and quantify the percentage of apoptotic cells (Annexin V positive) and necrotic/late apoptotic cells (Annexin V and PI positive).[8]

Protocol 2: Western Blot Analysis of Apoptosis Markers

This protocol describes the detection of cleaved PARP, a marker of apoptosis, in TVB-3166-treated cells by Western blotting.

• Cell Lysis:

  • Following treatment as described in Protocol 1, wash the cells with cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Quantify the protein concentration of the lysates using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 10-30 µg) onto an SDS-PAGE gel.[8]

  • Separate the proteins by electrophoresis and then transfer them to a PVDF membrane.[8]

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against cleaved PARP overnight at 4°C.

  • Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Image the blot using a suitable imaging system.

  • To ensure equal loading, probe the membrane with an antibody against a loading control protein, such as β-actin.

Visualizations

Signaling Pathway of TVB-3166 Induced Apoptosis

Caption: Signaling pathway of TVB-3166 induced apoptosis.

Experimental Workflow for Apoptosis Detection

Caption: Experimental workflow for apoptosis detection.

References

• 1. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Preclinical evaluation of novel fatty acid synthase inhibitors in primary colorectal cancer cells and a patient-derived xenograft model of colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fatty acid synthase (FASN) inhibition cooperates with BH3 mimetic drugs to overcome resistance to mitochondrial apoptosis in pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anticancer properties of the fatty acid synthase inhibitor TVB-3166 on oral squamous cell carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ijbs.com [ijbs.com]

Application Notes and Protocols for TVB-3166 in a Xenograft Mouse Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of TVB-3166, a potent and selective inhibitor of Fatty Acid Synthase (FASN), in a xenograft mouse model. The information is intended to guide researchers in designing and executing preclinical studies to evaluate the anti-tumor efficacy of this compound.

Introduction

Fatty Acid Synthase (FASN) is a critical enzyme in the de novo synthesis of fatty acids. In many types of cancer, FASN is overexpressed and has been identified as a metabolic oncogene that plays a significant role in tumor growth and survival.[1][2] This makes FASN an attractive target for cancer therapy.[1] TVB-3166 is an orally available, reversible, and selective FASN inhibitor.[3][4] It has been shown to induce apoptosis in tumor cells and inhibit tumor growth in in-vivo xenograft models.[4][5][6] Preclinical studies have demonstrated that TVB-3166 can modulate lipid synthesis, signal transduction, cell cycle, and apoptosis pathways in both in vitro and in vivo models.[6]

Mechanism of Action

TVB-3166 functions by inhibiting FASN, the enzyme responsible for the terminal steps in the synthesis of long-chain saturated fatty acids.[6] This inhibition leads to a depletion of palmitate, a key building block for more complex lipids required for cell membrane formation and energy storage. The anti-tumor effects of TVB-3166 are believed to be mediated through multiple mechanisms:

• Disruption of Lipid Rafts and Signaling: FASN inhibition by TVB-3166 disrupts the architecture of lipid rafts in the cell membrane. This can alter the localization and function of important signaling proteins.[6][7]

• Inhibition of Key Signaling Pathways: TVB-3166 has been shown to inhibit critical cancer-promoting signaling pathways, including the PI3K-AKT-mTOR and β-catenin pathways.[4][6][7]

• Induction of Apoptosis: By depleting necessary lipids and disrupting signaling, TVB-3166 can induce programmed cell death (apoptosis) in cancer cells.[3][4][6]

• Modulation of Gene Expression: The compound can alter the expression of genes involved in metabolism, proliferation, and survival pathways.[6][8]

Signaling Pathway Diagram

References

• 1. Fatty acid synthase as a potential therapeutic target in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Blocking fatty acid synthase inhibits tumor progression of human osteosarcoma by regulating the human epidermal growth factor receptor 2/phosphoinositide 3-kinase/protein kinase B signaling pathway in xenograft models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. sagimet.com [sagimet.com]

Application Notes and Protocols: Detecting FASN Inhibition by TVB-3166 Using Western Blot

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fatty Acid Synthase (FASN) is a critical enzyme in the de novo synthesis of fatty acids. Its overexpression is a known characteristic of many cancers, where it plays a significant role in tumor growth, proliferation, and survival. This has positioned FASN as a compelling therapeutic target for cancer treatment. TVB-3166 is a potent, selective, and orally available inhibitor of FASN.[1][2][3] It has been shown to induce apoptosis and inhibit critical signaling pathways in tumor cells, making it a promising candidate for cancer therapy.[1][4][3]

These application notes provide a detailed protocol for utilizing Western blotting to detect the inhibition of FASN and its downstream signaling effects following treatment with TVB-3166. This guide is intended for researchers, scientists, and professionals in the field of drug development and cancer biology.

Data Presentation

The expected qualitative and quantitative changes in protein expression levels following treatment with TVB-3166 are summarized in the table below. This information is based on published literature and serves as a guide for anticipated outcomes. For accurate quantification, densitometric analysis of Western blot bands from a minimum of three independent experiments is recommended.[5][6][7]

Target Protein	Expected Change with TVB-3166 Treatment	Cellular Pathway
FASN	No significant change in total protein level with short-term treatment	Fatty Acid Synthesis
p-Akt (Phospho-Akt)	Decrease[1]	PI3K/Akt/mTOR
p-mTOR (Phospho-mTOR)	Decrease[1][4][3]	PI3K/Akt/mTOR
β-catenin	Decrease[1][4][3]	Wnt/β-catenin
c-Myc	Decrease[1][4][3]	Wnt/β-catenin
Cleaved PARP	Increase[1]	Apoptosis

Signaling Pathways Affected by FASN Inhibition

FASN inhibition by TVB-3166 disrupts key oncogenic signaling pathways. The diagram below illustrates the impact of FASN inhibition on the PI3K/Akt/mTOR and Wnt/β-catenin pathways, leading to decreased cell survival and proliferation.

Caption: Signaling pathways affected by FASN inhibition.

Experimental Protocols

Cell Culture and TVB-3166 Treatment

• Cell Lines: Choose cancer cell lines known to have high FASN expression (e.g., various breast, colon, lung, and prostate cancer cell lines).

• Cell Seeding: Seed cells in 6-well plates and allow them to attach and reach 70-80% confluency.

• TVB-3166 Preparation: Prepare a stock solution of TVB-3166 in DMSO. Further dilute the stock solution in cell culture medium to achieve the desired final concentrations (e.g., 20-200 nM).[1][4][3]

• Treatment: Treat the cells with varying concentrations of TVB-3166 for a specified duration (e.g., 48-96 hours).[1] Include a vehicle control (DMSO) in parallel.

Western Blot Workflow

The following diagram outlines the key steps in the Western blot protocol for analyzing FASN inhibition.

Caption: Western blot workflow for FASN inhibition analysis.

Detailed Western Blot Protocol

• Cell Lysis:

  • After treatment, wash the cells twice with ice-cold PBS.[8][9]

  • Lyse the cells in ice-cold RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail.[8][10]

  • Scrape the adherent cells and collect the lysate in a microcentrifuge tube.

  • Centrifuge the lysate at 12,000-16,000 x g for 15-20 minutes at 4°C to pellet the cell debris.[8]

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each sample using a BCA protein assay kit, following the manufacturer's instructions.

• Sample Preparation and SDS-PAGE:

  • Prepare protein samples by mixing 20-30 µg of total protein with Laemmli sample buffer and boiling for 5-10 minutes.[8]

  • Load the samples onto a polyacrylamide gel (e.g., 4-12% Bis-Tris gel).

  • Include a pre-stained protein ladder to monitor protein separation.

  • Run the gel according to the manufacturer's recommendations.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF membrane.

  • Confirm the transfer efficiency by staining the membrane with Ponceau S.

• Immunoblotting:

  • Blocking: Block the membrane with 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.[10]

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies diluted in the blocking buffer overnight at 4°C with gentle agitation. Recommended primary antibodies and dilutions are:

    • Anti-FASN (e.g., Cell Signaling Technology #3180, Proteintech 10624-2-AP at 1:5000)[11][12][13]

    • Anti-p-Akt (Ser473)

    • Anti-Akt (total)

    • Anti-p-mTOR (Ser2448)

    • Anti-mTOR (total)

    • Anti-β-catenin

    • Anti-c-Myc

    • Anti-Cleaved PARP

    • Anti-GAPDH or β-actin (as a loading control)

  • Washing: Wash the membrane three times with TBST for 10 minutes each.

  • Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

  • Washing: Repeat the washing step with TBST.

• Signal Detection and Data Analysis:

  • Prepare an enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions.

  • Incubate the membrane with the ECL substrate for 1-5 minutes.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using densitometry software. Normalize the intensity of the target protein bands to the corresponding loading control bands.[5][7]

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Guide to western blot quantification | Abcam [abcam.com]
• 6. The Design of a Quantitative Western Blot Experiment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 8. origene.com [origene.com]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 10. benchchem.com [benchchem.com]
• 11. FASN antibody (10624-2-AP) | Proteintech [ptglab.com]
• 12. Fatty Acid Synthase Antibody | Cell Signaling Technology [cellsignal.com]
• 13. Fatty Acid Synthase (C20G5) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols for Cell Viability Assay Using TVB-3166

For Researchers, Scientists, and Drug Development Professionals

Introduction

TVB-3166 is a potent, selective, and orally available inhibitor of Fatty Acid Synthase (FASN).[1][2][3] FASN is a key enzyme in the de novo synthesis of palmitate, a crucial saturated fatty acid.[1][4] In many cancer types, FASN is overexpressed and associated with tumor progression, chemoresistance, and poor patient prognosis.[1][2] TVB-3166 exerts its anticancer effects by inhibiting FASN, leading to the disruption of lipid metabolism, inhibition of critical signaling pathways, and ultimately, the induction of apoptosis in tumor cells.[1][2][5] These application notes provide a detailed protocol for assessing the effect of TVB-3166 on cancer cell viability.

Mechanism of Action

TVB-3166 is a reversible inhibitor of FASN.[1][3] By blocking the enzymatic activity of FASN, TVB-3166 prevents the synthesis of palmitate. This disruption in lipid metabolism leads to several downstream effects detrimental to cancer cells, including:

• Alteration of Cell Membranes: Inhibition of palmitate synthesis disrupts the architecture of lipid rafts, which are specialized membrane microdomains essential for signal transduction.[1][5]

• Inhibition of Signaling Pathways: TVB-3166 has been shown to inhibit the PI3K-AKT-mTOR and β-catenin signaling pathways, both of which are critical for cancer cell growth, proliferation, and survival.[1][2][5]

• Induction of Apoptosis: The culmination of these effects is the induction of programmed cell death, or apoptosis, in cancer cells, while largely sparing normal cells.[1][4][5]

Data Presentation: In Vitro Efficacy of TVB-3166

The following table summarizes the inhibitory concentrations of TVB-3166 in various assays and cell lines, providing a reference for expected potency.

Assay Type	Cell Line/Target	IC50 Value	Notes
Biochemical Assay	Purified Human FASN	0.042 µM (42 nM)	Measures direct inhibition of the enzyme.[1][3][4]
Cellular Palmitate Synthesis	CALU-6	0.081 µM (81 nM)	Measures the inhibition of de novo palmitate synthesis within cells.[1][4]
Cell Viability Assay	CALU-6	0.10 µM (100 nM)	Demonstrates the concentration required to reduce cell viability by 50%.[1][6]
General Dose-Dependent Effects	Various Tumor Cells	20 - 200 nM	The concentration range where dose-dependent effects on cell viability are typically observed.[1][2][4][7]

Experimental Protocol: Cell Viability Assay Using TVB-3166

This protocol details a common method for determining the effect of TVB-3166 on the viability of cancer cells using a luminescence-based assay that measures cellular ATP levels, such as the CellTiter-Glo® Luminescent Cell Viability Assay.

Materials

• Cancer cell line of interest (e.g., CALU-6, COLO-205, OVCAR-8)

• Complete cell culture medium (e.g., Advanced MEM)

• Fetal Bovine Serum (FBS), charcoal-stripped

• TVB-3166 (stock solution in DMSO)

• 96-well clear-bottom, opaque-walled microplates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Multichannel pipette

• Luminometer

Procedure

• Cell Seeding:

  • Harvest and count cells, ensuring they are in the logarithmic growth phase.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 2,000 - 10,000 cells/well in 100 µL of complete culture medium).

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Preparation of TVB-3166 Dilutions:

  • Prepare a serial dilution of TVB-3166 in the appropriate cell culture medium (e.g., Advanced MEM with 1% charcoal-stripped FBS). A common concentration range to test is 0.01 nM to 10 µM.

  • Ensure the final DMSO concentration in all wells, including the vehicle control, is consistent and non-toxic to the cells (typically ≤ 0.1%).

• Treatment of Cells:

  • After the 24-hour incubation, carefully remove the seeding medium.

  • Add 100 µL of the prepared TVB-3166 dilutions or vehicle control (medium with DMSO) to the appropriate wells.

  • Include wells with medium only as a background control.

• Incubation:

  • Incubate the treated plates for a duration relevant to the cell line and experimental goals. Common incubation times for TVB-3166 are 72 to 96 hours, though longer periods (e.g., 7 days) have also been reported.[1][8]

• Cell Viability Measurement (using CellTiter-Glo®):

  • Equilibrate the 96-well plate and the CellTiter-Glo® reagent to room temperature for approximately 30 minutes before use.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents by placing the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence of each well using a luminometer.

• Data Analysis:

  • Subtract the average background luminescence from all experimental wells.

  • Normalize the data by expressing the luminescence of treated wells as a percentage of the vehicle-treated control wells (representing 100% viability).

  • Plot the percentage of cell viability against the logarithm of the TVB-3166 concentration.

  • Calculate the IC50 value using a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope).

Mandatory Visualizations

Caption: Experimental workflow for the cell viability assay with TVB-3166.

Caption: Signaling pathway of TVB-3166 leading to apoptosis.

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. sagimet.com [sagimet.com]

Application of TVB-3166 in Coronavirus Research: Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The global challenge presented by the COVID-19 pandemic, caused by the SARS-CoV-2 virus, has spurred intensive research into novel therapeutic strategies. One promising avenue targets host-cell metabolic pathways that are essential for viral replication. TVB-3166, a potent and specific inhibitor of Fatty Acid Synthase (FASN), has emerged as a significant candidate in this area. FASN is a key enzyme in the de novo synthesis of fatty acids, particularly palmitate. This document provides detailed application notes and protocols for the use of TVB-3166 in coronavirus research, based on preclinical findings.

Coronaviruses, including SARS-CoV-2, rely on host cellular machinery for their replication and propagation. A critical post-translational modification of the viral Spike (S) protein is S-acylation, the attachment of fatty acids like palmitate to cysteine residues.[1] This process is crucial for the S protein's fusogenic activity, which enables the virus to merge with the host cell membrane and release its genetic material.[2][3][4]

TVB-3166 disrupts this process by inhibiting FASN, thereby depleting the intracellular pool of palmitoyl-CoA, the substrate for S-acylation.[2][3] This inhibition prevents the proper S-acylation of the Spike protein, impairing its function and consequently attenuating viral spread.[1][5] Research has demonstrated that TVB-3166 can inhibit the S-acylation of both SARS-CoV-2 and human coronavirus 229E (HCoV-229E) Spike proteins, leading to a significant reduction in viral propagation in vitro and improved survival in animal models of coronavirus infection.[1][2][3][5]

Mechanism of Action: FASN Inhibition and Spike Protein S-acylation

The proposed mechanism for TVB-3166's antiviral activity against coronaviruses is centered on the disruption of Spike protein S-acylation. The following diagram illustrates this signaling pathway.

Caption: Mechanism of TVB-3166 in inhibiting coronavirus Spike protein S-acylation.

Quantitative Data Summary

The following tables summarize the quantitative data from key in vitro and in vivo studies on the efficacy of TVB-3166 against coronaviruses.

In Vitro Efficacy of TVB-3166
Virus Model	Human Coronavirus 229E (HCoV-229E)
Cell Line	MRC-5
TVB-3166 Concentration	0.2 µM
Effect	Attenuation of viral plaque formation
Quantitative Result	~85-86% reduction in plaque formation[2][3][5]
Reference	[Mekhail et al., bioRxiv, 2020; Mekhail et al., J Lipid Res, 2022]

Virus Model	SARS-CoV-2 (SB3 strain)
Cell Line	HEK293 A2T2
TVB-3166 Concentration	Not specified, but treatment occurred 6 hours post-infection for 18 hours
Effect	Decrease in viral spread
Quantitative Result	~70% decrease in infection (measured by nucleocapsid protein staining)[5]
Reference	[Mekhail et al., bioRxiv, 2022]

In Vivo Efficacy of TVB-3166
Animal Model	A/J mice
Virus Model	Murine Hepatitis Virus (MHV)-S (a murine coronavirus)
TVB-3166 Dosage	30 mg/kg, daily by oral gavage
Effect	Increased survival from a lethal infection
Quantitative Result	Prolonged survival and recovery observed in the treated group, while all control mice were sacrificed by day 5 post-infection[2][3]
Reference	[Mekhail et al., bioRxiv, 2020]

Experimental Protocols

Protocol 1: In Vitro Plaque Reduction Assay for HCoV-229E

This protocol is designed to assess the effect of TVB-3166 on the propagation of HCoV-229E in a susceptible cell line.

Materials:

• Human lung fibroblast cell line (e.g., MRC-5)

• Human Coronavirus 229E (HCoV-229E)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• TVB-3166 (stock solution in DMSO)

• SeaPlaque Agarose (B213101)

• Crystal Violet solution

• 6-well plates

Workflow Diagram:

Caption: Workflow for the HCoV-229E plaque reduction assay.

Procedure:

• Cell Seeding: Seed MRC-5 cells in 6-well plates at a density that will result in a confluent monolayer on the day of infection.

• Infection: Once cells are confluent, aspirate the growth medium and infect the monolayer with HCoV-229E at a multiplicity of infection (MOI) that yields countable plaques (e.g., ~50-100 PFU/well). Adsorb the virus for 1 hour at 37°C.

• Treatment and Overlay:

  • Prepare a 2X DMEM medium containing 4% FBS and the desired final concentration of TVB-3166 (e.g., 0.4 µM for a 1:1 mix) or vehicle control (DMSO).

  • Prepare a sterile 1.2% SeaPlaque Agarose solution in water and cool to 42°C.

  • Mix the 2X medium containing TVB-3166 with the agarose solution in a 1:1 ratio.

  • After the adsorption period, aspirate the viral inoculum and gently overlay each well with 2 mL of the agarose mixture.

• Incubation: Allow the agarose to solidify at room temperature, then incubate the plates at 37°C in a 5% CO₂ incubator for 4 days, or until plaques are visible.

• Fixation and Staining:

  • Fix the cells by adding 1 mL of 4% formaldehyde (B43269) to each well and incubating for at least 1 hour.

  • Carefully remove the agarose plug.

  • Stain the cell monolayer with 0.1% Crystal Violet solution for 10-15 minutes.

• Quantification: Gently wash the wells with water and allow them to dry. Count the number of plaques in each well. Calculate the percentage of plaque reduction relative to the vehicle control.

Protocol 2: Acyl-PEG Exchange (APE) Assay for Spike Protein S-acylation

This protocol is a modified version of the Acyl-Biotin Exchange assay to detect changes in Spike protein S-acylation following TVB-3166 treatment.

Materials:

• HEK293T cells

• Expression plasmid for C-terminally tagged Spike protein (e.g., Spike-C9)

• Transfection reagent

• TVB-3166 (stock solution in DMSO)

• Lysis Buffer (e.g., RIPA buffer with protease inhibitors)

• Tris-HCl

• Hydroxylamine (HAM)

• N-Ethylmaleimide (NEM)

• mPEG-5k (Maleimide-Polyethylene Glycol, 5 kDa)

• SDS-PAGE gels and Western Blotting reagents

• Antibody against the Spike protein tag (e.g., anti-C9)

Workflow Diagram:

Caption: Workflow for the Acyl-PEG Exchange (APE) assay.

Procedure:

• Transfection and Treatment:

  • Seed HEK293T cells and transfect them with the Spike-C9 expression plasmid.

  • After 24 hours, treat the cells with TVB-3166 (e.g., 0.2 µM) or vehicle control (DMSO) for 16-18 hours.[5]

• Cell Lysis and Thiol Blocking:

  • Harvest and lyse the cells in a buffer containing 50 mM N-Ethylmaleimide (NEM) to block free cysteine residues. Incubate for 1 hour at 4°C.

  • Precipitate proteins (e.g., with acetone) to remove excess NEM.

• Thioester Cleavage:

  • Resuspend the protein pellet in a buffer without NEM.

  • Divide each sample into two aliquots. To one aliquot, add 1 M Hydroxylamine (HAM, pH 7.4) to cleave the S-acyl thioester bonds. To the other, add a control buffer (e.g., Tris-HCl). Incubate for 1 hour at room temperature.

• PEGylation of Exposed Thiols:

  • Add mPEG-5k to all samples to label the newly exposed cysteine residues (where palmitate was attached) in the HAM-treated samples.

• Analysis:

  • Resolve the protein samples by SDS-PAGE.

  • Perform a Western Blot using an antibody against the Spike protein's tag.

  • S-acylated proteins in the +HAM lane will show a molecular weight shift of ~5 kDa per attached PEG molecule compared to the -HAM lane. A reduction in this shift in TVB-3166-treated samples indicates decreased S-acylation.

Conclusion

TVB-3166 represents a compelling host-targeted antiviral strategy. By inhibiting FASN, it effectively blocks the S-acylation of the coronavirus Spike protein, a modification essential for viral infectivity. The provided data and protocols offer a framework for researchers to investigate this compound further and explore the broader implications of targeting host lipid metabolism for antiviral therapy. The structurally related compound, TVB-2640, has advanced to Phase II clinical trials for other indications, suggesting a potential pathway for clinical investigation of FASN inhibitors for COVID-19.[2]

References

• 1. FASN inhibitor TVB-3166 prevents S-acylation of the spike protein of human coronaviruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]

Application Note: Lipidomics Analysis of Cancer Cells Treated with the FASN Inhibitor TVB-3166

For Research Use Only. Not for use in diagnostic procedures.

Abstract

Fatty Acid Synthase (FASN) is a critical enzyme in the de novo synthesis of fatty acids, a process frequently upregulated in cancer cells to meet the demands of rapid proliferation and membrane biogenesis. TVB-3166 is a potent and selective inhibitor of FASN, inducing apoptosis and inhibiting tumor growth by disrupting lipid metabolism and associated signaling pathways.[1][2][3] This application note provides a detailed protocol for the lipidomics analysis of cancer cells treated with TVB-3166. It covers cell culture, treatment, lipid extraction, and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), and includes expected outcomes and data interpretation.

Introduction

Cancer cells exhibit significant metabolic reprogramming, including a heightened reliance on de novo lipogenesis, even in the presence of abundant extracellular lipids.[4] FASN, the key enzyme in this pathway, catalyzes the synthesis of palmitate from acetyl-CoA and malonyl-CoA.[5] Palmitate serves as a precursor for more complex lipids, including phospholipids (B1166683) for membranes, triglycerides for energy storage, and lipid-modified signaling molecules.[6] The inhibition of FASN by TVB-3166 has been shown to decrease palmitate levels, disrupt the architecture of lipid rafts, and inhibit critical signaling pathways such as PI3K-AKT-mTOR and β-catenin, ultimately leading to tumor cell apoptosis.[3][6][7]

Lipidomics, the large-scale study of lipids, is an essential tool for understanding the comprehensive effects of FASN inhibition. By quantifying changes across various lipid classes, researchers can elucidate the specific metabolic vulnerabilities of cancer cells and identify potential biomarkers of drug response. This document provides a robust workflow for investigating the lipidomic consequences of TVB-3166 treatment in a cancer cell line.

Signaling Pathway of FASN Inhibition by TVB-3166

The diagram below illustrates the central role of FASN in cellular lipogenesis and the mechanism of action for TVB-3166. FASN inhibition blocks the synthesis of palmitate, leading to downstream effects on complex lipid synthesis, membrane structure, and oncogenic signaling.

Caption: FASN signaling pathway and the inhibitory action of TVB-3166.

Experimental Protocols

This section details the necessary protocols for cell culture, TVB-3166 treatment, and subsequent lipidomics analysis.

Part 1: Cell Culture and TVB-3166 Treatment

• Cell Line Selection: A549 (non-small cell lung cancer) or COLO-205 (colorectal cancer) cells are recommended, as they have demonstrated sensitivity to TVB-3166.[3]

• Cell Culture: Culture cells in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

• Seeding: Seed 1 x 10⁶ cells into 100 mm culture dishes. Allow cells to adhere and grow for 24 hours to reach approximately 70-80% confluency.

• TVB-3166 Preparation: Prepare a 10 mM stock solution of TVB-3166 (MedChemExpress, Cat. No. HY-15829) in DMSO.[1] Further dilute in culture medium to the desired final concentrations.

• Treatment:

  • Aspirate the old medium from the culture dishes.

  • Add fresh medium containing either TVB-3166 or a vehicle control (DMSO, at a concentration equivalent to the highest TVB-3166 dose).

  • A suggested dose-response range is 0 nM (vehicle), 50 nM, and 200 nM TVB-3166.[3][8]

  • Incubate the cells for 48-72 hours.

• Cell Harvesting:

  • Aspirate the medium and wash the cell monolayer twice with ice-cold phosphate-buffered saline (PBS).

  • Scrape the cells into 1 mL of ice-cold PBS.

  • Centrifuge at 500 x g for 5 minutes at 4°C.

  • Discard the supernatant and flash-freeze the cell pellet in liquid nitrogen.

  • Store pellets at -80°C until lipid extraction.

Part 2: Lipid Extraction (Modified Bligh-Dyer Method)

This protocol is designed for extracting a broad range of lipids from cell pellets.[9][10]

• Reagent Preparation:

  • Methanol (HPLC Grade)

  • Chloroform (B151607) (HPLC Grade)

  • Deionized Water

  • Internal Standards: A commercially available lipid internal standard mix (e.g., from Avanti Polar Lipids) should be added to each sample to correct for extraction efficiency and instrument variability.

• Extraction Procedure:

  • Resuspend the cell pellet (from ~1 x 10⁶ cells) in 200 µL of deionized water.

  • Add the internal standard mix to the sample.

  • Add 750 µL of chloroform:methanol (1:2, v/v).

  • Vortex vigorously for 1 minute.

  • Incubate on ice for 30 minutes.

  • Add 250 µL of chloroform and vortex for 1 minute.

  • Add 250 µL of deionized water and vortex for 1 minute.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to induce phase separation.

  • Carefully collect the lower organic phase (containing lipids) using a glass syringe and transfer to a new glass tube.

  • Dry the extracted lipids under a gentle stream of nitrogen gas.

  • Resuspend the dried lipid film in 100 µL of isopropanol:acetonitrile:water (2:1:1, v/v/v) for LC-MS/MS analysis.

Part 3: LC-MS/MS Analysis

• Chromatography:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., Waters CSH C18, 1.7 µm, 2.1 x 100 mm).

  • Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A suitable gradient from ~30% B to 100% B over 20-30 minutes to separate different lipid classes.

• Mass Spectrometry:

  • Mass Spectrometer: A high-resolution tandem mass spectrometer such as a Q-TOF or Orbitrap.[10]

  • Ionization Mode: Electrospray ionization (ESI) in both positive and negative modes to detect a wide range of lipid species.

  • Acquisition: Data-dependent acquisition (DDA) or data-independent acquisition (DIA) can be used. In DDA, the most intense ions in a full scan MS1 are selected for fragmentation (MS2). .

• Data Processing:

  • Raw data should be processed using a dedicated lipidomics software package (e.g., LipidSearch, MS-DIAL, or similar).

  • Lipid identification is based on accurate mass, retention time, and matching of fragmentation patterns (MS/MS spectra) to lipid databases (e.g., LIPID MAPS).[11]

  • Quantification is performed by integrating the peak areas of identified lipids and normalizing to the corresponding internal standard.

Lipidomics Analysis Workflow

The following diagram outlines the complete experimental workflow from cell culture to final data analysis.

Caption: A comprehensive workflow for the lipidomics analysis of cells.

Expected Results

Treatment of cancer cells with TVB-3166 is expected to cause significant alterations in the cellular lipidome. The primary effect will be a reduction in lipids derived from de novo palmitate synthesis.

Table 1: Hypothetical Quantitative Lipidomics Data Following TVB-3166 Treatment. The table shows the expected fold changes in major lipid classes in cancer cells treated with 200 nM TVB-3166 for 48 hours compared to a vehicle control. Data are represented as Log₂(Fold Change).

Lipid Class	Sub-Class	Example Species	Expected Log₂(Fold Change)	Primary Rationale
Fatty Acyls	Saturated Fatty Acids	Palmitate (16:0)	-2.5	Direct inhibition of FASN
Stearate (18:0)	-1.8	Elongation product of palmitate
Monounsaturated Fatty Acids	Oleate (18:1n9)	-1.5	Desaturation product of stearate
Polyunsaturated Fatty Acids	Linoleate (18:2n6)	~0 or slight ↑	Primarily from exogenous uptake
Glycerolipids	Triacylglycerols (TAG)	TAG (16:0/18:1/18:2)	-2.0	Reduced FA substrate for storage
Glycerophospholipids	Phosphatidylcholines (PC)	PC (16:0/18:1)	-1.2	Reduced saturated FA for synthesis
Phosphatidylethanolamines (PE)	PE (16:0/18:1)	-1.1	Reduced saturated FA for synthesis
Phosphatidylinositols (PI)	PI (18:0/20:4)	-0.8	Reduced saturated FA for synthesis
Sphingolipids	Ceramides (Cer)	Cer (d18:1/16:0)	-1.7	Palmitate is a key precursor
Sphingomyelins (SM)	SM (d18:1/16:0)	-1.5	Downstream of ceramide synthesis

Note: The exact fold changes will vary depending on the cell line, treatment duration, and dose. A recent study on prostate cancer cells treated with TVB-3166 observed significant changes in 56 metabolites, including increases in some fatty acids and glycerophospholipids, suggesting complex metabolic flexibility.[12] Another study on a related inhibitor, TVB-2640, showed an increase in polyunsaturated fatty acids (PUFAs) in colorectal cancer models.[5][13]

Conclusion

This application note provides a comprehensive framework for conducting lipidomics studies on cancer cells treated with the FASN inhibitor TVB-3166. The detailed protocols for cell handling, lipid extraction, and LC-MS/MS analysis, combined with the expected outcomes, offer researchers a robust method to investigate the profound impact of FASN inhibition on cellular lipid metabolism. The resulting data can provide critical insights into the anti-cancer mechanisms of TVB-3166 and aid in the development of targeted cancer therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fatty Acid Synthase: An Emerging Target in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipidomics Profiling Reveals Differential Alterations after FAS Inhibition in 3D Colon Cancer Cell Culture Models - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. biocompare.com [biocompare.com]
• 10. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 11. LIPID MAPS® Lipidomics Gateway [lipidmaps.org]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]

Measuring Metabolic Reprogramming with TVB-3166 Using the Seahorse XF Assay

Application Note and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Cellular metabolism is a dynamic process that is often reprogrammed in disease states, particularly in cancer. Tumor cells frequently exhibit increased reliance on alternative metabolic pathways to sustain their rapid proliferation and survival. One such key enzyme implicated in cancer cell metabolism is Fatty Acid Synthase (FASN), which is responsible for the de novo synthesis of palmitate.[1] Overexpression of FASN is observed in numerous cancers and is associated with poor prognosis.[1][2]

TVB-3166 is a potent and selective, orally-available, and reversible inhibitor of FASN.[3][4] By blocking FASN, TVB-3166 disrupts the production of fatty acids essential for membrane synthesis, energy storage, and protein modification. This inhibition has been shown to induce apoptosis in tumor cells, inhibit tumor growth, and modulate key oncogenic signaling pathways, including the PI3K-AKT-mTOR and β-catenin pathways.[3][5] The Agilent Seahorse XF Analyzer is a powerful tool for investigating the metabolic consequences of drug treatment in real-time by measuring the two major energy-producing pathways: mitochondrial respiration and glycolysis. This is achieved by monitoring the oxygen consumption rate (OCR) and the extracellular acidification rate (ECAR), respectively.[6][7]

This application note provides detailed protocols for utilizing the Seahorse XF Analyzer to measure the metabolic changes induced by TVB-3166 in cancer cells. It offers a framework for researchers to assess how FASN inhibition with TVB-3166 impacts cellular bioenergetics, providing critical insights into its mechanism of action and potential therapeutic applications.

Signaling Pathways and Experimental Workflow

Inhibition of FASN by TVB-3166 has significant downstream effects on multiple signaling pathways that are crucial for cancer cell proliferation and survival. The following diagram illustrates the central role of FASN and the impact of its inhibition by TVB-3166.

Caption: TVB-3166 inhibits FASN, impacting downstream signaling pathways.

The general workflow for assessing the metabolic effects of TVB-3166 using a Seahorse XF Analyzer is depicted below. This process involves cell seeding, drug treatment, and the sequential injection of mitochondrial and glycolytic modulators to probe cellular bioenergetics.[8]

Caption: General workflow for a Seahorse XF experiment with drug treatment.

Data Presentation: Expected Metabolic Effects of TVB-3166

The following tables summarize the expected outcomes on key metabolic parameters when cells are treated with TVB-3166. These expectations are based on the known mechanism of FASN inhibitors, which can lead to a compensatory shift in energy metabolism.[9]

Table 1: Expected Changes in Mitochondrial Respiration (OCR)

Parameter	Expected Effect of TVB-3166	Rationale
Basal Respiration	Increase or No Change	Cells may initially increase oxidative phosphorylation to compensate for the inability to synthesize fatty acids for energy storage.
ATP-Linked Respiration	Increase or No Change	To meet energy demands, ATP production via oxidative phosphorylation may be upregulated.
Maximal Respiration	Increase or No Change	Indicates the cell's ability to respond to an energetic demand, which might be heightened with FASN inhibition.
Spare Respiratory Capacity	No Change or Decrease	Chronic inhibition may lead to mitochondrial stress, potentially reducing the spare capacity.

Table 2: Expected Changes in Glycolysis (ECAR)

Parameter	Expected Effect of TVB-3166	Rationale
Basal Glycolysis	Increase	Inhibition of fatty acid synthesis may force cells to rely more heavily on glycolysis for ATP and biosynthetic precursors.
Glycolytic Capacity	Increase	The maximum rate of glycolysis may be upregulated to compensate for metabolic stress induced by FASN inhibition.
Glycolytic Reserve	No Change or Increase	The ability of cells to further increase glycolysis under stress may be maintained or enhanced.

Experimental Protocols

Materials and Reagents

• Cell Line: Cancer cell line known to overexpress FASN (e.g., PC-3, MCF-7, A549)

• TVB-3166: Prepare a stock solution in DMSO (e.g., 10 mM) and store at -20°C.

• Seahorse XF Analyzer: XFe96 or XFe24

• Seahorse XF Consumables: Cell culture microplates, sensor cartridges, and calibrant.[10]

• Seahorse XF Assay Kits:

  • Cell Mito Stress Test Kit (containing Oligomycin, FCCP, Rotenone/Antimycin A)[7]

  • Glycolysis Stress Test Kit (containing Glucose, Oligomycin, 2-Deoxyglucose)

• Seahorse XF Base Medium: Supplemented with glucose, pyruvate, and glutamine as required for the specific assay.

• Standard Cell Culture Reagents: Growth medium, FBS, trypsin, PBS, etc.

Protocol 1: Seahorse XF Cell Mito Stress Test

This protocol measures key parameters of mitochondrial function.[7]

Day 1: Cell Seeding

• Harvest and count cells. Determine the optimal cell seeding density for your cell line to ensure a confluent monolayer on the day of the assay.

• Seed the appropriate number of cells in each well of a Seahorse XF cell culture microplate. Include wells for background correction (no cells).

• Culture the plate overnight in a CO2 incubator at 37°C.

• Hydrate the Seahorse XF sensor cartridge overnight in a non-CO2 incubator at 37°C by adding Seahorse XF Calibrant to each well of the utility plate.[10]

Day 2: TVB-3166 Treatment and Assay

• Prepare fresh serial dilutions of TVB-3166 in the appropriate cell culture medium. Based on published data, a concentration range of 20 nM to 200 nM is a good starting point.[1][3] Include a vehicle control (DMSO) at the same final concentration as the highest TVB-3166 dose.

• Remove the growth medium from the cells and add the medium containing TVB-3166 or vehicle control.

• Incubate the cells for the desired treatment duration (e.g., 1, 6, or 24 hours) in a CO2 incubator at 37°C.

• During the last hour of treatment, prepare the Seahorse XF Assay Medium (e.g., XF Base Medium supplemented with 10 mM glucose, 1 mM pyruvate, and 2 mM glutamine, pH 7.4). Warm to 37°C.

• Prepare stock solutions of the Mito Stress Test compounds (Oligomycin, FCCP, Rotenone/Antimycin A) in the assay medium.

• Remove the cell plate from the incubator. Gently wash the cells twice with pre-warmed Seahorse XF Assay Medium.

• Add the final volume of assay medium to each well.

• Place the cell plate in a non-CO2 incubator at 37°C for 1 hour to allow for temperature and pH equilibration.

• Load the injection ports of the hydrated sensor cartridge with the Mito Stress Test compounds.

• Calibrate the sensor cartridge in the Seahorse XF Analyzer.

• Once calibration is complete, replace the calibrant plate with your cell culture plate and start the assay.

Protocol 2: Seahorse XF Glycolysis Stress Test

This protocol measures key parameters of the glycolytic pathway.

Day 1 & 2 (up to step 3): Follow the same procedure as for the Mito Stress Test.

Day 2: Assay

• During the last hour of TVB-3166 treatment, prepare the Seahorse XF Glycolysis Stress Test Assay Medium (e.g., XF Base Medium supplemented with 2 mM glutamine, pH 7.4). Warm to 37°C.

• Prepare stock solutions of the Glycolysis Stress Test compounds (Glucose, Oligomycin, 2-DG) in the assay medium.

• Remove the cell plate from the incubator. Gently wash the cells twice with pre-warmed Glycolysis Stress Test Assay Medium.

• Add the final volume of assay medium to each well.

• Place the cell plate in a non-CO2 incubator at 37°C for 1 hour.

• Load the injection ports of the hydrated sensor cartridge with the Glycolysis Stress Test compounds.

• Calibrate the sensor cartridge and run the assay as described for the Mito Stress Test.

Data Analysis and Interpretation

The Seahorse XF software will generate real-time data for OCR and ECAR. After the run, normalize the data to cell number or protein concentration. The key parameters from the Mito Stress Test and Glycolysis Stress Test can then be calculated. Compare the metabolic profiles of TVB-3166-treated cells to the vehicle control to determine the impact of FASN inhibition on cellular bioenergetics. The results can provide insights into metabolic vulnerabilities that can be exploited for therapeutic benefit.

Conclusion

The combination of the potent FASN inhibitor TVB-3166 and the real-time metabolic analysis capabilities of the Seahorse XF platform provides a powerful approach to dissect the metabolic consequences of targeting fatty acid synthesis in cancer cells. The protocols and expected outcomes detailed in this application note offer a robust framework for researchers to investigate the mechanism of action of TVB-3166, identify potential biomarkers of response, and explore novel combination therapies. This will ultimately contribute to a deeper understanding of cancer metabolism and the development of more effective anticancer strategies.

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. biotech.cornell.edu [biotech.cornell.edu]

Technical Notes & Optimization

TVB-3166 solubility issues in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with TVB-3166. Our aim is to address common challenges, particularly those related to solubility in aqueous solutions, to ensure the successful application of this potent and selective Fatty Acid Synthase (FASN) inhibitor in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is TVB-3166 and what is its mechanism of action?

A1: TVB-3166 is an orally-available, reversible, and selective inhibitor of Fatty Acid Synthase (FASN).[1][2][3] FASN is a key enzyme in the de novo synthesis of palmitate, a saturated fatty acid.[4][5] By inhibiting FASN, TVB-3166 disrupts lipid metabolism, which is often upregulated in cancer cells. This disruption leads to several downstream effects, including the remodeling of cell membranes, inhibition of critical signaling pathways such as PI3K-AKT-mTOR and β-catenin, and ultimately, the induction of apoptosis in tumor cells.[2][6][7][8][9]

Q2: What are the primary research applications for TVB-3166?

A2: TVB-3166 is primarily used in cancer research to study the effects of FASN inhibition on various tumor types. It has been shown to induce apoptosis and inhibit tumor growth in preclinical models of breast, prostate, lung, and oral squamous cell carcinoma.[6][10] Beyond oncology, TVB-3166 has also been investigated for its antiviral properties, specifically its ability to impair the replication of respiratory viruses like RSV.[11]

Q3: Is TVB-3166 soluble in aqueous buffers like PBS?

A3: No, TVB-3166 is practically insoluble in water and ethanol.[12] Direct dissolution in aqueous buffers such as PBS will likely result in precipitation of the compound.

Q4: What is the recommended solvent for preparing a stock solution of TVB-3166?

A4: The recommended solvent for preparing a stock solution of TVB-3166 is dimethyl sulfoxide (B87167) (DMSO).[1][11][12][13] It is crucial to use fresh, high-quality DMSO, as it can be hygroscopic and absorbed moisture can negatively impact the solubility of TVB-3166.[1][12]

Q5: How should I store the TVB-3166 solid compound and its stock solution?

A5: The solid, lyophilized form of TVB-3166 should be stored at -20°C and kept desiccated; under these conditions, it is stable for up to 36 months.[3] Once dissolved in a solvent like DMSO, the stock solution should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to 2 years or -20°C for up to 1 year.[1]

Troubleshooting Guide: Solubility Issues

Problem: My TVB-3166 precipitated out of solution when I diluted my DMSO stock in my aqueous cell culture medium.

• Cause: This is a common issue due to the low aqueous solubility of TVB-3166. The final concentration of DMSO in your aqueous solution may be too low to maintain the solubility of TVB-3166 at your desired final concentration.

• Solution 1: Optimize Final DMSO Concentration: Ensure that the final concentration of DMSO in your working solution is sufficient to keep TVB-3166 dissolved. While the optimal DMSO concentration can be cell-line dependent, it is advisable to keep it as low as possible to avoid solvent-induced toxicity, typically below 0.5%.

• Solution 2: Prepare Intermediate Dilutions: Instead of diluting your highly concentrated DMSO stock directly into the final aqueous solution, prepare intermediate dilutions in a solvent mixture with better solubilizing properties before the final dilution into your aqueous medium.

• Solution 3: Utilize a Surfactant or Co-solvent: For in vivo studies, a formulation containing a surfactant like Tween-80 and a co-solvent like PEG300 is often used to improve solubility and bioavailability.[1] This principle can be adapted for challenging in vitro experiments, though careful validation of the vehicle's effect on your experimental system is necessary.

Problem: I am observing variability in my experimental results when using TVB-3166.

• Cause: Inconsistent solubility and precipitation of TVB-3166 can lead to variability in the effective concentration of the compound in your experiments.

• Solution 1: Visual Inspection: Before each use, visually inspect your stock and working solutions for any signs of precipitation. If precipitation is observed, gently warm the solution and sonicate until the compound is fully redissolved.

• Solution 2: Fresh Working Solutions: Prepare fresh working solutions from your stock solution for each experiment. Avoid storing diluted aqueous solutions of TVB-3166 for extended periods.

• Solution 3: Consistent Solvent Preparation: Use the same lot and supplier of solvents for the duration of a study to minimize variability. Always use fresh, anhydrous DMSO for preparing your stock solution.[12]

Quantitative Data Summary

Parameter	Solvent	Solubility	Notes
Solubility	DMSO	5 mg/mL[11]	Use of fresh, anhydrous DMSO is recommended as it is hygroscopic.[1][12]
62.5 mg/mL (162.56 mM)[1][13]	Ultrasonic treatment may be needed to achieve this concentration.[1]
77 mg/mL (200.27 mM)[12]
Water	Insoluble[12]
Ethanol	Insoluble[12]

Experimental Protocols

Protocol 1: Preparation of TVB-3166 Stock Solution for In Vitro Experiments

• Materials:

  • TVB-3166 (solid)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

• Procedure:

  • Equilibrate the TVB-3166 vial to room temperature before opening.

  • Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

  • To aid dissolution, the vial can be gently vortexed and/or sonicated in a water bath until the solid is completely dissolved.

  • Visually inspect the solution to ensure there are no visible particles.

  • Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of TVB-3166 Working Solution for Cell-Based Assays

• Materials:

  • TVB-3166 DMSO stock solution

  • Pre-warmed cell culture medium

• Procedure:

  • Thaw an aliquot of the TVB-3166 DMSO stock solution at room temperature.

  • Perform serial dilutions of the stock solution in cell culture medium to achieve the final desired concentrations. It is recommended to add the TVB-3166 stock solution to the medium while vortexing to ensure rapid and uniform mixing, which can help prevent precipitation.

  • The final DMSO concentration in the cell culture medium should be kept constant across all treatment groups, including the vehicle control, and should ideally not exceed 0.5%.

  • Use the freshly prepared working solutions immediately.

Protocol 3: Formulation of TVB-3166 for In Vivo Oral Gavage

• Materials:

  • TVB-3166 (solid)

  • DMSO

  • PEG300

  • Tween-80

  • Saline (0.9% NaCl)

• Procedure:

  • Prepare a stock solution of TVB-3166 in DMSO (e.g., 20.8 mg/mL).

  • In a separate tube, add the required volume of the TVB-3166 DMSO stock solution to PEG300 and mix thoroughly.

  • Add Tween-80 to the mixture and mix until a clear solution is formed.

  • Finally, add saline to the mixture to achieve the desired final volume and concentration. A common formulation is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

  • This protocol should yield a clear solution. If precipitation occurs, gentle warming and/or sonication can be used to aid dissolution.[1]

  • Prepare this formulation fresh on the day of use.

Visualizations

Caption: Signaling pathways affected by TVB-3166-mediated FASN inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. adooq.com [adooq.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Biochemistry, molecular biology, and pharmacology of fatty acid synthase, an emerging therapeutic target and diagnosis/prognosis marker - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Anticancer properties of the fatty acid synthase inhibitor TVB-3166 on oral squamous cell carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. caymanchem.com [caymanchem.com]
• 12. selleckchem.com [selleckchem.com]
• 13. hoelzel-biotech.com [hoelzel-biotech.com]

Technical Support Center: Overcoming Resistance to TVB-3166 in Cancer Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the FASN inhibitor, TVB-3166.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for TVB-3166?

A1: TVB-3166 is a potent, selective, and orally-available inhibitor of Fatty Acid Synthase (FASN), a key enzyme in de novo fatty acid synthesis.[1][2][3][4] By inhibiting FASN, TVB-3166 disrupts the production of palmitate, a precursor for various lipids essential for cancer cell survival and proliferation. This disruption leads to several downstream effects, including the alteration of lipid raft architecture, inhibition of critical signaling pathways such as PI3K-AKT-mTOR and β-catenin, and ultimately, the induction of apoptosis in tumor cells.[1][2][3][4]

Q2: My cancer cell line is showing reduced sensitivity to TVB-3166. What are the potential mechanisms of resistance?

A2: Resistance to TVB-3166 can arise from several factors. One key mechanism is the cancer cell's ability to bypass the need for de novo fatty acid synthesis by upregulating the uptake of exogenous fatty acids. Additionally, alterations in downstream signaling pathways can confer resistance. For instance, increased basal activation of pro-survival pathways like PI3K/Akt and AMPK has been associated with resistance to FASN inhibitors.[5]

Q3: Can exogenous lipids in my cell culture media affect the efficacy of TVB-3166?

A3: Yes, the presence of exogenous palmitate in the cell culture medium can rescue cancer cells from the cytotoxic effects of TVB-3166.[1] It is crucial to consider the lipid content of your media and serum, as it can significantly impact the observed efficacy of the inhibitor. For certain experiments, using charcoal-stripped serum to reduce lipid content may be necessary to accurately assess the on-target effects of TVB-3166.

Q4: What are some potential combination strategies to overcome resistance to TVB-3166?

A4: Combining TVB-3166 with other anti-cancer agents is a promising strategy to overcome resistance. Synergistic effects have been observed when TVB-3166 is combined with microtubule-stabilizing agents like docetaxel (B913) and microtubule-destabilizing agents such as vinblastine (B1199706) in taxane-resistant prostate cancer cells.[6] Another approach is to combine FASN inhibitors with BH3 mimetics to lower the apoptotic threshold in chemoresistant pancreatic cancer cells.

Troubleshooting Guides

Problem 1: Inconsistent IC50 values for TVB-3166 in cell viability assays.

Possible Cause	Troubleshooting Suggestion
High lipid content in serum	Use charcoal-stripped fetal bovine serum (FBS) to minimize exogenous lipid interference.
Cell density variability	Ensure consistent cell seeding density across all wells and plates.
Drug stability	Prepare fresh dilutions of TVB-3166 from a stock solution for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.
Assay duration	Optimize the incubation time with TVB-3166. Effects on cell viability are typically observed after 72-96 hours of treatment.[1]

Problem 2: No significant downstream signaling changes observed after TVB-3166 treatment via Western Blot.

Possible Cause	Troubleshooting Suggestion
Insufficient treatment time	Analyze protein expression at multiple time points (e.g., 24, 48, 72, 96 hours) to capture the dynamics of signaling pathway inhibition. Changes in phosphorylated proteins may be transient.
Suboptimal antibody	Validate the primary antibodies for specificity and optimal dilution. Ensure the use of appropriate secondary antibodies.
Low FASN expression	Confirm FASN expression levels in your cell line. Cell lines with low or absent FASN expression may not be sensitive to TVB-3166.
Compensatory signaling	Investigate the activation of alternative survival pathways that may be compensating for FASN inhibition.

Quantitative Data

Table 1: Synergistic Effects of TVB-3166 with Microtubule-Targeting Agents in Taxane-Resistant Prostate Cancer Cells

Cell Line	Combination Agent	Concentration Range (TVB-3166)	Concentration Range (Combination Agent)	Synergy Score (Bliss Model)
PC3-TxR	Docetaxel	0.1 - 10 µM	1 - 100 nM	Up to ~65[6]
DU145-TxR	Docetaxel	0.1 - 10 µM	1 - 100 nM	Up to ~65[6]
PC3-TxR	Vinblastine	0.1 - 10 µM	0.1 - 10 nM	Up to ~90[6]
DU145-TxR	Vinblastine	0.1 - 10 µM	0.1 - 10 nM	Up to ~40[6]

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treat the cells with a serial dilution of TVB-3166 (e.g., 0.01 to 10 µM) and/or a combination drug. Include a vehicle control (DMSO).

• Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Western Blot Analysis of FASN Signaling Pathway

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with the desired concentrations of TVB-3166 for the indicated times (e.g., 24, 48, 72, 96 hours).

• Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer for 5 minutes.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against FASN, p-Akt (Ser473), Akt, p-mTOR (Ser2448), mTOR, and β-catenin overnight at 4°C. Use an antibody against GAPDH or β-actin as a loading control.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

Caption: Signaling pathway affected by TVB-3166-mediated FASN inhibition.

Caption: Experimental workflow for investigating and overcoming TVB-3166 resistance.

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preclinical evaluation of novel fatty acid synthase inhibitors in primary colorectal cancer cells and a patient-derived xenograft model of colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Troubleshooting inconsistent results in TVB-3166 experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the fatty acid synthase (FASN) inhibitor, TVB-3166.

Frequently Asked Questions (FAQs)

Q1: What is TVB-3166 and what is its primary mechanism of action?

A1: TVB-3166 is an orally-available, potent, and selective inhibitor of fatty acid synthase (FASN).[1][2][3][4] Its primary mechanism is the reversible inhibition of FASN, a key enzyme in the de novo synthesis of palmitate, a saturated fatty acid.[1] By blocking this pathway, TVB-3166 disrupts various cellular processes in cancer cells that are highly dependent on endogenous lipid production for membrane synthesis, signaling, and energy storage.[1][5]

Q2: In which solvent should I dissolve TVB-3166?

A2: TVB-3166 is soluble in dimethyl sulfoxide (B87167) (DMSO).[3] For in vivo studies, specific formulations involving DMSO, PEG300, Tween80, and ddH2O or corn oil may be required.[3] It is crucial to use fresh, high-quality DMSO as moisture absorption can reduce solubility.[3]

Q3: What are the expected effects of TVB-3166 on cancer cells?

A3: TVB-3166 has been shown to induce apoptosis (programmed cell death), inhibit cell proliferation, and arrest the cell cycle in various cancer cell lines.[5][6][7] It can also inhibit anchorage-independent growth and reduce tumor growth in in vivo xenograft models.[1][2]

Q4: Which signaling pathways are affected by TVB-3166 treatment?

A4: Inhibition of FASN by TVB-3166 has been demonstrated to impact several key oncogenic signaling pathways, including the PI3K-AKT-mTOR and β-catenin pathways.[1][2] It can also disrupt the architecture of lipid rafts, which are important for signal transduction.[1]

Troubleshooting Guide

Issue 1: Inconsistent IC50 values or reduced potency in cell viability assays.

Possible Causes:

• Drug Solubility and Stability: Improper dissolution or degradation of TVB-3166.

• Cell Line Variability: Differences in cell passage number, confluency, or the presence of resistant subpopulations.

• Assay Conditions: Variations in incubation time, serum concentration, or initial cell seeding density.

• Media Composition: The presence of exogenous lipids in the culture media can rescue cells from the effects of FASN inhibition.[1]

Troubleshooting Steps:

• Drug Preparation: Always prepare fresh stock solutions of TVB-3166 in high-quality, anhydrous DMSO.[3] Sonicate briefly if necessary to ensure complete dissolution. Store stock solutions at -80°C for long-term stability and -20°C for shorter periods.[4]

• Cell Culture Practice: Use cells within a consistent and low passage number range. Ensure consistent cell seeding densities and confluency at the time of treatment.

• Assay Standardization: Standardize the incubation time for TVB-3166 treatment (e.g., 72 hours or 7 days for some cell lines).[8] Use a consistent serum concentration in your media, or consider using charcoal-stripped serum to minimize exogenous lipids.[9]

• Positive and Negative Controls: Include a known FASN-sensitive cell line as a positive control and a vehicle-only (DMSO) control in every experiment.

Issue 2: High background or variable results in Western blot analysis for downstream targets.

Possible Causes:

• Suboptimal Lysate Preparation: Inefficient protein extraction or the presence of interfering substances.

• Antibody Performance: Poor antibody specificity or sensitivity for the target protein.

• Inconsistent Protein Loading: Inaccurate protein quantification leading to unequal loading of gels.

• Timing of Analysis: The expression or phosphorylation status of downstream targets can be time-dependent.

Troubleshooting Steps:

• Lysate Preparation: Use a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.[1] Ensure complete cell lysis by sonication or mechanical disruption on ice.

• Antibody Validation: Validate your primary antibodies using positive and negative controls (e.g., cell lines with known high and low expression of the target).

• Loading Controls: Use a reliable loading control (e.g., β-actin, GAPDH) to normalize your data. Perform accurate protein quantification before loading.

• Time-Course Experiment: Conduct a time-course experiment (e.g., 24, 48, 72, 96 hours) to determine the optimal time point for observing changes in your target proteins following TVB-3166 treatment. A 96-hour incubation has been used to observe changes in AKT, mTOR, and β-catenin pathways.[1]

Quantitative Data

Table 1: IC50 Values of TVB-3166 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Assay Notes
Biochemical FASN Assay	N/A	0.042	In vitro biochemical assay[3][4]
Cellular Palmitate Synthesis	N/A	0.081	Measures cellular FASN activity[4]
CALU-6	Non-Small Cell Lung Cancer	0.10	Cell viability assay[4]
SCC-9 ZsG	Oral Squamous Cell Carcinoma	Varies	Dose-dependent reduction in viability
LN-1A	Metastatic Oral Squamous Cell Carcinoma	Varies	Dose-dependent reduction in viability

Experimental Protocols

Cell Viability (MTT) Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of TVB-3166 in culture medium. Replace the existing medium with the drug-containing medium. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for the desired duration (e.g., 72 hours) at 37°C and 5% CO2.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours until a purple formazan (B1609692) precipitate is visible.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to each well and mix thoroughly.

• Absorbance Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot Analysis

• Cell Treatment and Lysis: Seed cells in 6-well plates, treat with TVB-3166 for the desired time (e.g., 96 hours), and then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.[1]

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE: Denature an equal amount of protein from each sample and separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against the target protein overnight at 4°C.

• Washing and Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control.

Visualizations

Caption: FASN signaling pathway and the inhibitory action of TVB-3166.

Caption: General experimental workflow for in vitro TVB-3166 studies.

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Biochemistry, molecular biology, and pharmacology of fatty acid synthase, an emerging therapeutic target and diagnosis/prognosis marker - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anticancer properties of the fatty acid synthase inhibitor TVB-3166 on oral squamous cell carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. sagimet.com [sagimet.com]

Potential off-target effects of TVB-3166 in cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using TVB-3166, a potent and selective inhibitor of Fatty Acid Synthase (FASN). While TVB-3166 is known for its high selectivity, this resource is designed to help users distinguish between expected on-target effects and other potential experimental variables.

Troubleshooting Guides & FAQs

This section addresses common questions and issues that may arise during experiments with TVB-3166.

Q1: I'm observing significant cell death. How can I be sure it's an on-target effect of FASN inhibition?

A1: The primary mechanism of TVB-3166 is the inhibition of de novo palmitate synthesis, leading to apoptosis in cancer cells that are highly dependent on this pathway.[1][2][3][4] To confirm that the observed cytotoxicity is due to FASN inhibition, a palmitate rescue experiment is the gold standard. Supplementing the cell culture medium with exogenous palmitate should ameliorate the cell-killing effects of TVB-3166.[2][4] If cell death persists even with palmitate supplementation, it may indicate a different mechanism or an experimental artifact.

Q2: My cells are showing altered signaling in the PI3K-AKT-mTOR and/or β-catenin pathways. Is this an off-target effect?

A2: Not necessarily. Inhibition of FASN by TVB-3166 has been shown to have downstream effects on these signaling pathways.[1][2][4][5] FASN inhibition can disrupt lipid raft architecture, which can, in turn, affect the localization and function of membrane-associated signaling proteins.[1][4][5] Therefore, changes in these pathways are often an expected consequence of on-target FASN inhibition. To investigate this further, you can assess the phosphorylation status of key proteins in these pathways (e.g., AKT, S6 ribosomal protein, β-catenin) via Western blot following TVB-3166 treatment.

Q3: I am not observing any effect of TVB-3166 on my cells. What could be the reason?

A3: There are several possibilities:

• Cell Line Dependency: Not all cell lines are equally dependent on de novo fatty acid synthesis. Cells that can readily uptake and utilize exogenous lipids may be less sensitive to FASN inhibitors.

• Compound Concentration: Ensure you are using an appropriate concentration of TVB-3166. The IC50 for cellular palmitate synthesis is approximately 81 nM, with dose-dependent effects on cell viability typically observed between 20-200 nM.[3][4][6]

• Experimental Duration: The effects of FASN inhibition on cell viability and signaling pathways may take time to manifest. Consider extending the treatment duration (e.g., 48-96 hours).

• Compound Integrity: Ensure the proper storage and handling of the TVB-3166 compound to maintain its activity.

Q4: How can I confirm that TVB-3166 is engaging with FASN in my cellular model?

A4: A Cellular Thermal Shift Assay (CETSA) is a powerful technique to verify direct target engagement. This method assesses the thermal stability of a protein in the presence of a ligand. If TVB-3166 binds to FASN, it will increase the thermal stability of the FASN protein.

Quantitative Data Summary

The following table summarizes the reported IC50 values for TVB-3166.

Target	Assay Type	IC50 Value	Reference
FASN	Biochemical	42 nM	[3][6][7]
Cellular Palmitate Synthesis	Cellular	81 nM	[3][6]
CALU-6 Cell Viability	Cellular	100 nM	[2][4][6]

Key Experimental Protocols

1. Palmitate Rescue Assay

This assay is crucial for determining if the cytotoxic effects of TVB-3166 are due to the inhibition of fatty acid synthesis.

• Materials:

  • Cells of interest

  • Complete cell culture medium

  • TVB-3166

  • Palmitate (sodium palmitate)

  • Bovine Serum Albumin (BSA), fatty acid-free

  • Cell viability reagent (e.g., CellTiter-Glo®, MTT)

• Procedure:

  • Prepare a stock solution of palmitate complexed to BSA.

  • Seed cells in a multi-well plate and allow them to adhere overnight.

  • Treat cells with a dose range of TVB-3166 in the presence or absence of a final concentration of 25 µM palmitate-BSA complex.[2]

  • Include appropriate vehicle controls (e.g., DMSO, BSA).

  • Incubate for the desired treatment duration (e.g., 72-96 hours).

  • Assess cell viability using a standard method.

• Expected Outcome: If the cytotoxic effects of TVB-3166 are on-target, the addition of exogenous palmitate should significantly rescue cell viability.

2. Western Blot for Downstream Signaling

This protocol allows for the assessment of changes in key signaling pathways affected by FASN inhibition.

• Materials:

  • Cells of interest

  • TVB-3166

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Primary antibodies (e.g., anti-p-AKT(S473), anti-AKT, anti-p-S6, anti-S6, anti-β-catenin, anti-FASN, anti-GAPDH)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

• Procedure:

  • Treat cells with TVB-3166 at various concentrations and time points.

  • Lyse the cells and quantify protein concentration.

  • Perform SDS-PAGE and transfer proteins to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies overnight.

  • Wash and incubate with secondary antibodies.

  • Develop the blot using a chemiluminescent substrate and image.

• Expected Outcome: A dose-dependent decrease in the phosphorylation of AKT and S6, as well as a decrease in total β-catenin levels, would be consistent with on-target FASN inhibition by TVB-3166.[2]

Visualizations

Caption: On-target signaling pathway of TVB-3166.

Caption: Troubleshooting workflow for unexpected results.

Caption: Experimental workflow for a palmitate rescue assay.

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]

Technical Support Center: Optimizing TVB-3166 Dosage for In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using TVB-3166 in in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is TVB-3166 and what is its mechanism of action?

TVB-3166 is an orally available, potent, and selective inhibitor of Fatty Acid Synthase (FASN).[1][2][3] FASN is a key enzyme in the de novo synthesis of palmitate, a saturated fatty acid that is crucial for various cellular processes in cancer cells, including membrane synthesis, energy storage, and protein modification.[3][4] By inhibiting FASN, TVB-3166 disrupts these processes, leading to apoptosis (programmed cell death) and a reduction in tumor cell growth.[1][2][3] TVB-3166 has demonstrated anti-tumor activity in a variety of preclinical cancer models.[2][5]

Q2: What is a recommended starting dose for TVB-3166 in mouse xenograft models?

Based on preclinical studies, a common starting dose for TVB-3166 administered via oral gavage is in the range of 30-60 mg/kg, once daily.[6] However, doses up to 100 mg/kg have been shown to be well-tolerated and effective in producing significant tumor growth inhibition with minimal to no body weight loss in mice.[5] The optimal dose will depend on the specific tumor model and the experimental goals. A dose-response study is recommended to determine the most effective and well-tolerated dose for your specific model.

Q3: How should I formulate TVB-3166 for oral administration in mice?

TVB-3166 can be formulated for oral gavage in several ways. A common method involves using a vehicle of 30% PEG400 in water.[7] Another reported formulation involves first dissolving TVB-3166 in a small amount of DMSO (e.g., 10% of the final volume) and then suspending the solution in corn oil.[8] It is crucial to ensure the final formulation is a homogenous suspension or solution for accurate dosing.

Q4: What is the expected anti-tumor efficacy of TVB-3166?

TVB-3166 has shown significant tumor growth inhibition (TGI) and even tumor regression in various xenograft models, including those for non-small-cell lung cancer, pancreatic cancer, and ovarian cancer.[4][5] In some patient-derived xenograft (PDX) models of non-small-cell lung cancer, TVB-3166 has achieved a mean TGI of 87%, with some tumors showing regression.[5] When combined with taxanes, TVB-3166 has demonstrated synergistic effects, leading to tumor growth inhibition of 76-81% in non-small-cell lung cancer models.[6]

Q5: What are the known signaling pathways affected by TVB-3166?

TVB-3166-mediated FASN inhibition has been shown to disrupt several key oncogenic signaling pathways. These include the PI3K-AKT-mTOR and β-catenin pathways.[1][2] By inhibiting palmitate synthesis, TVB-3166 can affect the lipid raft architecture of the cell membrane, which is critical for the proper localization and function of signaling proteins like N-Ras.[3]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor solubility or precipitation of TVB-3166 during formulation.	- Incorrect solvent or vehicle.- Concentration is too high.- Temperature fluctuations.	- Ensure you are using a recommended vehicle such as 30% PEG400 in water or a corn oil suspension with DMSO as a co-solvent.[7][8]- Try gentle warming and vortexing to aid dissolution. For the corn oil formulation, briefly heating in a 37°C water bath can be helpful.[8]- Prepare the formulation fresh daily to minimize stability issues.
Inconsistent tumor growth inhibition between animals in the same treatment group.	- Inaccurate dosing due to improper gavage technique.- Non-homogenous drug formulation.- Variability in tumor establishment and growth rates.	- Ensure all personnel are properly trained in oral gavage techniques for mice.[9]- Vigorously vortex the drug suspension immediately before drawing each dose to ensure homogeneity.- Randomize animals into treatment groups based on tumor volume before starting treatment to minimize variability.[1]
Significant body weight loss or signs of toxicity in treated animals.	- Dose is too high for the specific animal strain or tumor model.- Vehicle intolerance.- Off-target effects (though TVB-3166 is reported to be well-tolerated).[5]	- Reduce the dose of TVB-3166. A dose of 30 mg/kg has been shown to be effective and well-tolerated in some models.[8]- Run a vehicle-only control group to assess for any vehicle-related toxicity.- Monitor animals daily for clinical signs of toxicity (e.g., changes in posture, activity, grooming) and body weight. If significant toxicity is observed, consider reducing the dosing frequency or discontinuing treatment.
Lack of significant anti-tumor effect.	- Sub-optimal dose for the specific tumor model.- The tumor model is resistant to FASN inhibition.- Poor oral bioavailability in the study.	- Perform a dose-escalation study to determine the maximum tolerated dose and optimal effective dose in your model.- Confirm FASN expression in your tumor model, as this may correlate with sensitivity.[4]- Consider combination therapy. TVB-3166 has shown synergistic effects with taxanes.[6]

Quantitative Data Summary

Table 1: In Vivo Efficacy of TVB-3166 in Xenograft Models

Tumor Model	Dose and Schedule	Vehicle	Tumor Growth Inhibition (TGI) / Effect	Reference
Non-Small-Cell Lung Cancer (PDX)	Not specified	Not specified	87% mean TGI; some tumors showed regression	[5]
PANC-1 (Pancreatic Cancer)	30 mg/kg and 100 mg/kg, p.o., q.d.	Not specified	19% and 57% TGI, respectively	[5]
OVCAR-8 (Ovarian Cancer)	Not specified	Not specified	Dose-dependent tumor growth inhibition	[5]
CALU-6 (NSCLC) + Paclitaxel	60 mg/kg, p.o., q.d.	Not specified	Significant tumor regression (synergistic effect)	[6]
A549 (NSCLC) + Paclitaxel	60 mg/kg, p.o., q.d.	Not specified	76% TGI (synergistic effect)	[6]
A549 (NSCLC) + Docetaxel	60 mg/kg, p.o., q.d.	Not specified	81% TGI (synergistic effect)	[6]
MHV-S Infected Mice	30 mg/kg, p.o., q.d.	Corn oil with 10% DMSO	Prolonged survival and recovery	[8]

Experimental Protocols

Protocol 1: Formulation of TVB-3166 for Oral Gavage (30% PEG400)

• Materials: TVB-3166 powder, Polyethylene glycol 400 (PEG400), Sterile water for injection.

• Calculation: Determine the total volume of formulation needed based on the number of animals, their average weight, and the dosing volume (typically 10 mL/kg for mice). Calculate the required mass of TVB-3166 based on the desired dose (e.g., 60 mg/kg).

• Preparation: a. In a sterile container, weigh the calculated amount of TVB-3166. b. Add a volume of PEG400 that is 30% of the final desired volume. c. Vortex or sonicate until the TVB-3166 is fully dissolved. d. Add sterile water to reach the final volume. e. Vortex thoroughly to ensure a homogenous solution.

• Storage: Prepare fresh daily.

Protocol 2: Typical In Vivo Xenograft Study Workflow

• Cell Culture and Implantation: Culture the chosen cancer cell line under appropriate conditions. Subcutaneously implant the cells into the flank of immunocompromised mice (e.g., nude or NSG mice).

• Tumor Growth Monitoring: Monitor tumor growth by caliper measurements at least twice a week. Calculate tumor volume using the formula: (Length x Width²) / 2.

• Randomization: Once tumors reach a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment and control groups with similar average tumor volumes.

• Treatment Administration: Administer TVB-3166 (or vehicle) via oral gavage at the determined dose and schedule.

• Monitoring:

  • Measure tumor volumes at least twice weekly.

  • Record animal body weights at least twice weekly.

  • Perform daily health checks for any signs of toxicity.

• Endpoint and Analysis: At the end of the study (based on tumor size limits or a predetermined time point), euthanize the animals and excise the tumors.

  • Weigh the tumors.

  • Calculate the Tumor Growth Inhibition (TGI).

  • Tumor and plasma samples can be collected for pharmacokinetic and pharmacodynamic analyses.

Visualizations

Caption: Signaling pathway of TVB-3166 in cancer cells.

Caption: A typical workflow for an in vivo xenograft study with TVB-3166.

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preclinical evaluation of novel fatty acid synthase inhibitors in primary colorectal cancer cells and a patient-derived xenograft model of colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sagimet.com [sagimet.com]
• 6. researchgate.net [researchgate.net]
• 7. FASN inhibition targets multiple drivers of NASH by reducing steatosis, inflammation and fibrosis in preclinical models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. benchchem.com [benchchem.com]

Interpreting TVB-3166 Cell Viability Assay Data: A Technical Support Guide

This technical support center provides guidance for researchers, scientists, and drug development professionals on interpreting cell viability assay data for the FASN inhibitor, TVB-3166. It includes frequently asked questions and troubleshooting guides to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is TVB-3166 and how does it affect cell viability?

TVB-3166 is an orally-available, reversible, potent, and selective inhibitor of fatty acid synthase (FASN)[1][2][3]. FASN is a key enzyme in the de novo synthesis of palmitate, a saturated fatty acid crucial for various cellular functions, including membrane formation and energy storage[3][4]. In many cancer cells, FASN is overexpressed and plays a significant role in tumor growth and survival[1][5][4][6].

By inhibiting FASN, TVB-3166 disrupts lipid biosynthesis, which in turn affects multiple downstream pathways. This disruption can lead to the remodeling of cell membranes, inhibition of critical signaling pathways like PI3K-AKT-mTOR and β-catenin, and ultimately, the induction of apoptosis (programmed cell death) in tumor cells[1][2][5][7]. Consequently, a cell viability assay with TVB-3166 is expected to show a dose-dependent decrease in the viability of sensitive cancer cell lines.

Q2: What is a typical IC50 value for TVB-3166 in a cell viability assay?

The half-maximal inhibitory concentration (IC50) for TVB-3166 can vary depending on the cell line, assay conditions, and the specific type of assay used. However, published data provides a general range. For instance, TVB-3166 has a biochemical IC50 for FASN of approximately 0.042 µM[2][3]. In cellular assays measuring palmitate synthesis, the IC50 is around 0.081 µM[2][3]. In cell viability assays, dose-dependent effects are often observed in the range of 20-200 nM[1][3].

Assay Type	Reported IC50/Effective Concentration
Biochemical FASN Inhibition	~0.042 µM[2][3]
Cellular Palmitate Synthesis Inhibition	~0.081 µM[2][3]
Cell Viability (various cancer cell lines)	20-200 nM (effective range)[1][3]
Anti-SARS-CoV-2 Activity (EC50)	~11 nM[8]

Q3: How do I design a cell viability experiment with TVB-3166?

A typical experiment involves seeding cells in a 96-well plate, allowing them to adhere, and then treating them with a serial dilution of TVB-3166 for a specified period (e.g., 72 to 96 hours). A cell viability reagent (such as MTS, MTT, or CellTiter-Glo) is then added, and the signal is measured using a plate reader. It is crucial to include proper controls, such as a vehicle control (e.g., DMSO) and a positive control for cell death if available.

Q4: What kind of results should I expect from a successful experiment?

In a successful experiment with a sensitive cell line, you should observe a sigmoidal dose-response curve. At low concentrations of TVB-3166, cell viability should be close to 100% (comparable to the vehicle control). As the concentration increases, viability should decrease, eventually plateauing at a low level. This data can then be used to calculate the IC50 value.

Experimental Protocols

Detailed Methodology for a Standard MTS Cell Viability Assay with TVB-3166

This protocol is a general guideline and may require optimization for specific cell lines and laboratory conditions.

• Cell Seeding:

  • Culture your chosen cancer cell line to approximately 80% confluency.

  • Trypsinize and resuspend the cells in fresh, complete growth medium.

  • Perform a cell count and determine the optimal seeding density for your cell line to ensure they are in the exponential growth phase at the time of drug addition[9].

  • Seed the cells in a 96-well plate at the predetermined density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL per well.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• TVB-3166 Treatment:

  • Prepare a stock solution of TVB-3166 in an appropriate solvent (e.g., DMSO).

  • Perform a serial dilution of the TVB-3166 stock solution in a cell culture medium to achieve the desired final concentrations. It is advisable to use a wide range of concentrations initially to determine the IC50.

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of TVB-3166.

  • Include vehicle control wells (medium with the same concentration of DMSO used for the highest TVB-3166 concentration).

  • Incubate the plate for your desired treatment duration (e.g., 72-96 hours).

• MTS Assay:

  • Following the incubation period, add 20 µL of MTS reagent to each well.

  • Incubate the plate for 1-4 hours at 37°C. The optimal incubation time may vary between cell lines and should be determined empirically.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the "no cell" background control wells from all other absorbance readings.

  • Normalize the data by expressing the absorbance of the treated wells as a percentage of the vehicle control wells (100% viability).

  • Plot the percentage of cell viability against the logarithm of the TVB-3166 concentration.

  • Use a non-linear regression analysis to fit a sigmoidal dose-response curve and determine the IC50 value.

Visualizing Key Processes

Caption: Mechanism of action of TVB-3166 leading to decreased cell viability.

Caption: A typical experimental workflow for a cell viability assay.

Troubleshooting Guide

This section addresses common problems encountered during cell viability assays with TVB-3166.

Problem 1: High Background Absorbance

• Potential Cause: Contaminated culture medium or reagents.

• Recommended Solution: Use fresh, sterile culture medium and reagents. Ensure all solutions are properly prepared and stored[10].

• Potential Cause: The test compound (TVB-3166) interferes with the assay.

• Recommended Solution: Run a control with TVB-3166 in cell-free media to see if it directly reduces the tetrazolium salt or is colored itself. If interference is observed, consider using a different viability assay based on a different principle (e.g., an ATP-based assay like CellTiter-Glo)[10].

• Potential Cause: Phenol (B47542) red in the culture medium.

• Recommended Solution: Use phenol red-free medium for the assay, as it can interfere with absorbance readings[9].

Problem 2: Low Signal or Poor Sensitivity

• Potential Cause: Insufficient cell number.

• Recommended Solution: The number of viable cells may be too low to generate a strong signal. Increase the initial cell seeding density or extend the culture period before adding the drug[10].

• Potential Cause: Cells have low metabolic activity.

• Recommended Solution: Some cell lines have inherently low metabolic rates. Ensure the incubation time with the MTS reagent is optimized for your specific cell line to allow for sufficient formazan (B1609692) production[10].

• Potential Cause: Incorrect timing of drug addition.

• Recommended Solution: Add the drug when cells are in their exponential growth phase, not when they are overly confluent[9].

Problem 3: Inconsistent Results or High Variability Between Replicates

• Potential Cause: Uneven cell seeding.

• Recommended Solution: Ensure a single-cell suspension before seeding and mix the cell suspension thoroughly between pipetting to avoid clumping and ensure an even distribution of cells in each well.

• Potential Cause: Edge effects in the 96-well plate.

• Recommended Solution: Avoid using the outer wells of the plate, as they are more prone to evaporation, which can affect cell growth and assay results. Fill the outer wells with sterile PBS or medium.

• Potential Cause: Improper handling of samples or reagents.

• Recommended Solution: Be consistent with incubation times and reagent additions. Ensure that reagents are stored correctly, especially light-sensitive ones like MTS[9][11].

Caption: A decision tree for troubleshooting common cell viability assay issues.

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. Fatty acid synthase as a potential therapeutic target in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of fatty acid synthase (FASN) affects the proliferation and apoptosis of HepG2 hepatoma carcinoma cells via the β-catenin/C-myc signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. bitesizebio.com [bitesizebio.com]
• 10. benchchem.com [benchchem.com]
• 11. What are some common sources of error in cell viability assays? | AAT Bioquest [aatbio.com]

Technical Support Center: Immunofluorescence Studies with TVB-3166

Welcome to the technical support resource for researchers, scientists, and drug development professionals utilizing the FASN inhibitor, TVB-3166, in immunofluorescence (IF) experiments. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you mitigate potential artifacts and accurately interpret your results.

Frequently Asked Questions (FAQs)

Q1: What is TVB-3166 and how might it affect my immunofluorescence staining?

TVB-3166 is a potent, selective, and reversible inhibitor of Fatty Acid Synthase (FASN), a key enzyme in de novo lipogenesis.[1][2][3] By inhibiting FASN, TVB-3166 can induce apoptosis in cancer cells and disrupt cellular structures and signaling pathways that are dependent on fatty acid synthesis.[1][2] In the context of immunofluorescence, these biological effects can manifest as altered protein localization, changes in cell morphology, and variations in staining intensity that could be misinterpreted as experimental artifacts.

Q2: Is TVB-3166 itself fluorescent? Could it cause background signal?

Currently, there is no published evidence to suggest that TVB-3166 is inherently autofluorescent. However, as with any small molecule inhibitor, it is crucial to include a vehicle-treated, unstained control in your experiment. This will help you determine if the compound itself, or cellular stress responses to the treatment, are contributing to any observed background fluorescence.[4]

Q3: Can TVB-3166 treatment alter the expression level or localization of my protein of interest?

Yes. By inhibiting FASN, TVB-3166 can disrupt lipid raft architecture, which can, in turn, alter the localization of membrane-associated proteins like N-Ras.[1][2] Furthermore, TVB-3166 has been shown to impact major signaling pathways, including PI3K-AKT-mTOR and β-catenin, which can lead to widespread changes in gene and protein expression.[1][2] It is advisable to confirm the expression levels of your target protein in treated versus untreated cells using a complementary technique, such as western blotting.

Q4: What are the essential controls to include when performing immunofluorescence after TVB-3166 treatment?

To ensure the accurate interpretation of your immunofluorescence data, the following controls are highly recommended:

• Vehicle-Treated Control: Cells treated with the same concentration of the vehicle (e.g., DMSO) used to dissolve TVB-3166. This serves as the baseline for your experiment.

• Unstained, TVB-3166-Treated Control: This will help identify any potential autofluorescence from the compound or from cellular stress.

• Secondary Antibody Only Control: This control, performed on TVB-3166-treated cells, helps to identify any non-specific binding of the secondary antibody.

• Isotype Control: Using an antibody of the same isotype and concentration as your primary antibody, but with no relevant specificity in your sample, will help to determine if the observed staining is due to non-specific binding of the primary antibody.

Troubleshooting Guide: TVB-3166-Specific Immunofluorescence Artifacts

Observed Problem	Potential Cause Related to TVB-3166	Recommended Solution
High Background Staining	Increased Cellular Autofluorescence: Inhibition of FASN can induce cellular stress, potentially leading to an increase in endogenous fluorophores like NAD(P)H and flavins.[4]	- Include an unstained, TVB-3166-treated control to assess the level of autofluorescence.- Consider using a spectral unmixing feature on your confocal microscope if available.- Use a commercial autofluorescence quenching reagent.
Altered or Patchy Staining of Membrane Proteins	Disruption of Lipid Rafts: TVB-3166 is known to disrupt the organization of lipid rafts, which can alter the distribution of proteins within the plasma membrane.[1][2]	- This may be a true biological effect. Co-stain with a known lipid raft marker (e.g., Cholera Toxin B) to correlate the localization of your protein of interest with lipid raft integrity.- Carefully compare the staining pattern to your vehicle-treated control.
Changes in Cell Shape and Size	Cytoskeletal Rearrangements: FASN inhibition can impact microtubule organization and may lead to changes in cell morphology.[5][6]	- This is likely a biological consequence of FASN inhibition. Document these morphological changes and consider co-staining with cytoskeletal markers (e.g., phalloidin (B8060827) for actin, anti-tubulin antibodies) to characterize the changes.- Ensure that any quantitative analysis of fluorescence intensity accounts for changes in cell size.
Weak or No Signal	Decreased Protein Expression: As TVB-3166 affects major signaling pathways, it may lead to a decrease in the expression of your target protein.[1]	- Confirm protein expression levels with a complementary method like western blotting.- If expression is genuinely decreased, you may need to use a brighter fluorophore or a signal amplification method.
Uneven Staining Within the Cell Population	Heterogeneous Drug Response: Not all cells in a population may respond to TVB-3166 to the same extent or at the same rate.	- Ensure a sufficient incubation time with TVB-3166 to allow for a more uniform response.- Analyze a large number of cells to get a representative understanding of the staining pattern.- Consider using flow cytometry to quantify the distribution of staining intensities across the cell population.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the use of TVB-3166 in cell-based assays.

Parameter	Value	Context	Reference
FASN IC50 (Biochemical Assay)	42 nM	In vitro biochemical assay.	[3]
Cellular Palmitate Synthesis IC50	81 nM	Inhibition of palmitate synthesis in cells.	[3]
Effective Concentration Range (Cell Viability)	20 - 200 nM	Dose-dependent effects on tumor cell viability.	[1]
Concentration for IF (Lipid Raft Disruption)	0.1 µM and 1 µM	Used in CALU-6 and COLO-205 cells for 96 hours.	[7]
Concentration for IF (Microtubule Organization)	1 µM	Used in 22Rv1 prostate tumor cells for 96 hours.	[6]

Experimental Protocols

Immunofluorescence Staining Following TVB-3166 Treatment

This protocol is a general guideline and may require optimization for your specific cell type and antibody.

• Cell Seeding: Seed cells on sterile coverslips in a multi-well plate at a density that will result in 50-70% confluency at the time of staining.

• TVB-3166 Treatment: The following day, replace the medium with fresh medium containing the desired concentration of TVB-3166 or the vehicle control (e.g., DMSO). Incubate for the desired duration (e.g., 48-96 hours).

• Fixation: Gently wash the cells once with pre-warmed PBS. Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15-20 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Permeabilization: For intracellular targets, permeabilize the cells with 0.1-0.25% Triton X-100 in PBS for 10 minutes at room temperature.

• Blocking: Wash the cells three times with PBS. Block non-specific antibody binding by incubating in a blocking buffer (e.g., 5% BSA in PBS with 0.1% Tween-20) for 1 hour at room temperature.

• Primary Antibody Incubation: Dilute the primary antibody in the blocking buffer to the recommended concentration. Incubate the coverslips with the primary antibody solution overnight at 4°C in a humidified chamber.

• Washing: Wash the cells three times with PBS containing 0.1% Tween-20 (PBST) for 5 minutes each.

• Secondary Antibody Incubation: Dilute the fluorophore-conjugated secondary antibody in the blocking buffer. Incubate the coverslips with the secondary antibody solution for 1 hour at room temperature, protected from light.

• Washing: Wash the cells three times with PBST for 5 minutes each, protected from light.

• Counterstaining and Mounting: If desired, incubate with a nuclear counterstain (e.g., DAPI) for 5 minutes. Wash once with PBS. Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging: Visualize the staining using a fluorescence or confocal microscope with the appropriate filter sets.

Signaling Pathways and Experimental Workflows

Signaling Pathways Affected by TVB-3166

TVB-3166-mediated inhibition of FASN has been shown to impact key oncogenic signaling pathways.

Caption: The inhibitory effect of TVB-3166 on FASN and downstream pathways.

Detailed PI3K-AKT-mTOR Signaling Pathway

Caption: Simplified PI3K-AKT-mTOR signaling pathway affected by FASN inhibition.

Detailed β-Catenin Signaling Pathway

Caption: Overview of the Wnt/β-catenin signaling pathway and points of inhibition by TVB-3166.

Experimental Workflow for Troubleshooting IF Artifacts

Caption: A logical workflow for troubleshooting common immunofluorescence artifacts with TVB-3166.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Wnt signaling pathway diagram | The WNT Homepage [wnt.stanford.edu]
• 5. researchgate.net [researchgate.net]
• 6. Wnt/Beta-catenin signaling pathway [pfocr.wikipathways.org]
• 7. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]

Stability of TVB-3166 in cell culture media over time

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using TVB-3166 in their experiments.

Troubleshooting Guide

Issue	Possible Cause	Suggestion
Reduced or no compound activity	Improper stock solution preparation or storage: TVB-3166 is typically dissolved in DMSO. Moisture can reduce its solubility.[1]	Ensure the use of fresh, anhydrous DMSO for preparing stock solutions.[1] Store stock solutions at -20°C or -80°C for long-term stability.[2]
Compound precipitation in media: The final concentration of DMSO in the cell culture media might be too high, or the compound may have limited solubility in aqueous solutions.	The recommended final concentration of DMSO in cell culture is typically below 0.5%. Prepare intermediate dilutions to minimize the volume of DMSO added to the media. Visually inspect the media for any precipitation after adding TVB-3166.
Degradation of TVB-3166 in working solution or cell culture media: The stability of TVB-3166 in aqueous solutions over extended periods at 37°C may be limited. Some protocols suggest that mixed solutions should be used immediately for optimal results.[1]	Prepare fresh working solutions of TVB-3166 for each experiment. For long-term experiments, consider replenishing the media with freshly prepared TVB-3166 at regular intervals.
Inconsistent results between experiments	Variability in experimental conditions: Differences in cell density, passage number, or media composition can affect cellular response to the compound.	Standardize your experimental protocols, including cell seeding density and passage number. Ensure the composition of the cell culture media is consistent across all experiments.
Cell line-dependent sensitivity: Different cell lines can exhibit varying sensitivity to TVB-3166.	Determine the IC50 value for your specific cell line to establish the optimal working concentration.

Frequently Asked Questions (FAQs)

1. What is TVB-3166 and what is its mechanism of action?

TVB-3166 is an orally-available, reversible, potent, and selective inhibitor of Fatty Acid Synthase (FASN).[1][3][4][5] FASN is a key enzyme in the de novo synthesis of fatty acids, which is often upregulated in cancer cells.[6][7] By inhibiting FASN, TVB-3166 disrupts various cellular processes in cancer cells, including membrane structure, signaling pathways, and gene expression, ultimately leading to apoptosis (cell death).[3][5][8]

2. How should I prepare and store TVB-3166 stock solutions?

It is recommended to dissolve TVB-3166 in fresh, anhydrous Dimethyl Sulfoxide (DMSO).[1] For example, a stock solution of 77 mg/mL (200.27 mM) in DMSO can be prepared.[1] Stock solutions should be stored at -20°C for short-term storage (up to 1 year) or -80°C for long-term storage (up to 2 years).[2]

3. What is the recommended concentration and incubation time for TVB-3166 in cell culture?

The optimal concentration and incubation time of TVB-3166 are cell line-dependent. Dose-dependent effects in various tumor cell lines have been observed in the range of 20-200 nM.[3][5][9] The IC50 for FASN inhibition is approximately 42 nM in biochemical assays and 81 nM for cellular palmitate synthesis.[2][9] Incubation times in published studies have ranged from 16 hours to 96 hours.[1][4] It is advisable to perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell line and experimental goals.

4. Is TVB-3166 stable in cell culture media?

While there is no publicly available quantitative data on the long-term stability of TVB-3166 in cell culture media at 37°C, some evidence suggests that working solutions should be prepared fresh for immediate use to ensure optimal results.[1] The stability of a compound in cell culture media can be influenced by factors such as pH, temperature, and the presence of serum components.[10] For experiments with long incubation times, the potential for degradation should be considered. It is recommended to either conduct a stability study under your specific experimental conditions or to replenish the media with fresh compound at regular intervals.

5. How can I perform my own stability study for TVB-3166?

You can assess the stability of TVB-3166 in your cell culture medium by incubating the compound in the medium at 37°C in a cell-free environment. At various time points (e.g., 0, 24, 48, 72 hours), aliquots can be collected and the concentration of the active compound can be measured using an analytical method such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

6. Which signaling pathways are affected by TVB-3166?

TVB-3166, through its inhibition of FASN, has been shown to disrupt lipid raft architecture and inhibit key signaling pathways involved in cancer cell growth and survival.[3][5][8] These include the PI3K-AKT-mTOR and the β-catenin signaling pathways.[3][4][5][8][9]

Key Properties of TVB-3166

Property	Value	Reference
Target	Fatty Acid Synthase (FASN)	[1][9]
IC50 (Biochemical FASN)	42 nM	[1][2][9]
IC50 (Cellular Palmitate Synthesis)	81 nM	[2][9]
Cellular IC50 (CALU-6 cells)	0.10 µM	[2][4]
Mechanism of Action	Reversible FASN inhibitor, induces apoptosis	[1][3][4][5]
Affected Signaling Pathways	PI3K-AKT-mTOR, β-catenin	[3][4][5][9]

Experimental Protocol: Stability of TVB-3166 in Cell Culture Media

This protocol outlines a general method for determining the stability of TVB-3166 in a specific cell culture medium.

Materials:

• TVB-3166

• Anhydrous DMSO

• Your specific cell culture medium (e.g., DMEM with 10% FBS)

• Sterile microcentrifuge tubes

• Incubator at 37°C with 5% CO2

• Access to an HPLC or LC-MS system

Procedure:

• Prepare a stock solution of TVB-3166 in anhydrous DMSO (e.g., 10 mM).

• Prepare the test solution: Dilute the TVB-3166 stock solution in your pre-warmed cell culture medium to the final working concentration you use in your experiments (e.g., 1 µM).

• Time point 0: Immediately after preparation, take an aliquot of the test solution, and store it at -80°C. This will serve as your baseline (T=0) sample.

• Incubation: Place the remaining test solution in a sterile, capped tube in a 37°C incubator with 5% CO2.

• Sample collection: At your desired time points (e.g., 8, 24, 48, 72 hours), remove the tube from the incubator, gently mix, and collect an aliquot. Store the aliquot at -80°C until analysis.

• Sample analysis: Analyze the concentration of TVB-3166 in all collected samples using a validated HPLC or LC-MS method.

• Data analysis: Calculate the percentage of TVB-3166 remaining at each time point relative to the T=0 sample. This will provide a quantitative measure of the compound's stability under your experimental conditions.

Visualizations

Caption: Signaling pathway affected by TVB-3166.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. An Inhibitor of Fatty Acid Synthase Thioesterase Domain with Improved Cytotoxicity against Breast Cancer Cells and Stability in Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fatty acid synthase as a potential therapeutic target in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cancer-research-network.com [cancer-research-network.com]
• 10. Factors that determine stability of highly concentrated chemically defined production media - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: TVB-3166 and Cell Morphology

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the Fatty Acid Synthase (FASN) inhibitor, TVB-3166. The information provided addresses common issues related to changes in cell morphology observed during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of TVB-3166 that leads to changes in cell morphology?

A1: TVB-3166 is a potent and selective inhibitor of Fatty Acid Synthase (FASN), an enzyme crucial for the de novo synthesis of palmitate.[1][2][3] Inhibition of FASN disrupts the production of fatty acids required for various cellular processes. This disruption leads to alterations in cell membrane composition, particularly in lipid rafts, and impacts the post-translational modification of proteins, such as tubulin palmitoylation.[4][5][6] These changes collectively contribute to the observed alterations in cell morphology, including effects on the cytoskeleton and microtubule organization.[5][6]

Q2: What are the typical morphological changes observed in cells treated with TVB-3166?

A2: Cells treated with TVB-3166 can exhibit a range of morphological changes, which may vary depending on the cell type and experimental conditions. Commonly observed changes include:

• Disruption of Microtubule Organization: FASN inhibition has been shown to significantly reduce tubulin palmitoylation, which can lead to disorganized microtubule networks.[5][6]

• Alterations in Cell Shape: As a consequence of cytoskeletal changes, cells may appear rounded, shrunken, or exhibit abnormal spreading.

• Induction of Apoptosis: Prolonged treatment or higher concentrations of TVB-3166 can induce apoptosis, leading to characteristic morphological features such as membrane blebbing, cell shrinkage, and formation of apoptotic bodies.[1][3][4]

• Changes in Cell Adhesion: TVB-3166 has been observed to increase cell adhesion to certain substrates in some cancer cell lines.[7]

Q3: How does TVB-3166 impact signaling pathways that regulate cell morphology?

A3: TVB-3166-mediated FASN inhibition disrupts signaling pathways that are dependent on proper membrane lipid composition and protein localization. Key affected pathways include:

• PI3K-AKT-mTOR Pathway: Inhibition of this pathway, which is often hyperactivated in cancer, can affect cell growth, proliferation, and survival, indirectly influencing cell morphology.[3][4][8]

• β-catenin Pathway: TVB-3166 has been shown to inhibit β-catenin signaling, which plays a role in cell-cell adhesion and gene transcription.[3][4]

• Receptor Tyrosine Kinase (RTK) Signaling: The function of many RTKs is dependent on their localization within lipid rafts. Disruption of these microdomains by TVB-3166 can impair RTK signaling.[9][10]

Troubleshooting Guides

Issue 1: Significant Cell Death Observed at Expected Effective Concentrations

Possible Cause	Troubleshooting Steps
Cell line is highly sensitive to FASN inhibition.	Perform a dose-response experiment to determine the optimal concentration that induces morphological changes without excessive cytotoxicity. Start with a lower concentration range (e.g., 20-200 nM) as dose-dependent effects are observed in this range.[3][9]
Prolonged incubation time.	Optimize the incubation time. Morphological changes may be observable at earlier time points before the onset of widespread apoptosis.
Off-target effects at high concentrations.	Ensure the use of a highly pure and well-characterized source of TVB-3166.

Issue 2: Inconsistent or No Observable Changes in Cell Morphology

Possible Cause	Troubleshooting Steps
Insufficient drug concentration or incubation time.	Increase the concentration of TVB-3166 and/or the incubation time. Refer to published literature for effective concentrations in similar cell lines.
Cell line is resistant to TVB-3166.	Some cell lines may have intrinsic resistance to FASN inhibitors. Consider testing different cell lines or investigating potential resistance mechanisms. The sensitivity to TVB-3166 can vary significantly among different tumor cell lines.[11][12]
Suboptimal experimental conditions.	Ensure proper cell culture conditions, including media composition and serum concentration. The presence of exogenous lipids in the serum can sometimes mitigate the effects of FASN inhibition.[4]

Issue 3: Difficulty in Visualizing Cytoskeletal Changes

Possible Cause	Troubleshooting Steps
Inadequate immunofluorescence staining protocol.	Optimize the fixation, permeabilization, and antibody incubation steps in your immunofluorescence protocol. Use high-quality antibodies specific for cytoskeletal components like α-tubulin and β-tubulin.
Microscopy limitations.	Use a high-resolution confocal microscope to visualize fine cytoskeletal structures.

Quantitative Data Summary

Table 1: In Vitro Efficacy of TVB-3166

Parameter	Value	Cell Line/System	Reference
FASN Biochemical IC50	42 nM	Cell-free assay	[1][2]
Cellular Palmitate Synthesis IC50	81 nM	-	[1][9]
Cellular IC50 (Cell Death)	0.10 µM	CALU-6	[1][4]

Key Experimental Protocols

Protocol 1: Immunofluorescence Staining for Microtubule Organization

• Cell Seeding: Seed cells on glass coverslips in a 24-well plate at a density that will result in 50-70% confluency at the time of staining.

• TVB-3166 Treatment: Treat cells with the desired concentration of TVB-3166 or vehicle control (e.g., DMSO) for the specified duration.

• Fixation: Gently wash the cells with pre-warmed Phosphate Buffered Saline (PBS). Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization: Wash the cells three times with PBS. Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking: Wash the cells three times with PBS. Block with 1% Bovine Serum Albumin (BSA) in PBS for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the cells with a primary antibody against α-tubulin or β-tubulin diluted in 1% BSA in PBS overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells three times with PBS. Incubate with a fluorescently labeled secondary antibody diluted in 1% BSA in PBS for 1 hour at room temperature in the dark.

• Counterstaining and Mounting: Wash the cells three times with PBS. Counterstain the nuclei with DAPI for 5 minutes. Wash twice with PBS. Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging: Visualize the cells using a confocal microscope.

Protocol 2: Western Blotting for Signaling Pathway Analysis

• Cell Lysis: After treatment with TVB-3166, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA protein assay.

• SDS-PAGE: Denature equal amounts of protein by boiling in Laemmli sample buffer and separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or 5% BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against proteins of interest (e.g., p-AKT, AKT, p-mTOR, mTOR, β-catenin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane three times with TBST. Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FASN Inhibition and Taxane Treatment Combine to Enhance Anti-tumor Efficacy in Diverse Xenograft Tumor Models through Disruption of Tubulin Palmitoylation and Microtubule Organization and FASN Inhibition-Mediated Effects on Oncogenic Signaling and Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FASN Inhibition and Taxane Treatment Combine to Enhance Anti-tumor Efficacy in Diverse Xenograft Tumor Models through Disruption of Tubulin Palmitoylation and Microtubule Organization and FASN Inhibition-Mediated Effects on Oncogenic Signaling and Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anticancer properties of the fatty acid synthase inhibitor TVB-3166 on oral squamous cell carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cancer-research-network.com [cancer-research-network.com]
• 10. researchgate.net [researchgate.net]
• 11. Preclinical evaluation of novel fatty acid synthase inhibitors in primary colorectal cancer cells and a patient-derived xenograft model of colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sagimet.com [sagimet.com]

Reference Data & Comparative Studies

A Preclinical Head-to-Head: TVB-3166 Versus Other Fatty Acid Synthase (FASN) Inhibitors in Cancer Models

A comprehensive analysis of leading FASN inhibitors—TVB-3166, its analogs TVB-3664 and TVB-2640, and the established inhibitors Orlistat (B1677487) and C75—reveals distinct preclinical efficacy profiles and mechanisms of action. This guide synthesizes available data to offer researchers a comparative overview of their performance in various cancer models.

Fatty Acid Synthase (FASN), the key enzyme in de novo fatty acid synthesis, is a critical driver of tumor cell proliferation and survival, making it a compelling target for anticancer therapy.[1][2] A new generation of FASN inhibitors, including TVB-3166 and its analogs, has shown promise in preclinical studies, demonstrating potent and selective antitumor activity.[3][4] This guide provides a detailed comparison of TVB-3166 with other notable FASN inhibitors, supported by experimental data on their efficacy, mechanism of action, and the methodologies used in their evaluation.

In Vitro Efficacy: A Comparative Look at Potency

The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency. TVB-3166 and its analogs consistently demonstrate low nanomolar to micromolar IC50 values across a range of cancer cell lines, indicating high potency. In contrast, older FASN inhibitors like C75 and Orlistat often require higher micromolar concentrations to achieve similar effects.

Inhibitor	Cell Line	Cancer Type	IC50 (µM)	Reference
TVB-3166	CALU-6	Non-Small Cell Lung	0.10	[3]
HeLa	Cervical	0.060 (palmitate synthesis)	[3]
C75	PC3	Prostate	35	[5]
LNCaP	Prostate	50 (spheroid growth)	[5]
A375	Melanoma	32.43	[6]
Orlistat	Chronic Lymphocytic Leukemia (CLL)	Leukemia	2.35	[7]
Healthy B cells	Normal	148.5	[7][8]
ECC-1	Endometrial	~500 (61% inhibition)	[9]
KLE	Endometrial	~500 (57% inhibition)	[9]

In Vivo Antitumor Activity: Xenograft Model Comparisons

Preclinical in vivo studies using patient-derived xenograft (PDX) and cell line-derived xenograft models have corroborated the in vitro findings. TVB-3166 and its analog TVB-3664 have shown significant tumor growth inhibition in various cancer models.

Inhibitor	Cancer Model	Tumor Growth Inhibition (TGI)	Reference
TVB-3166	Non-Small Cell Lung Cancer PDX	>80% reduction in tumor growth	[1]
TVB-3664	Colorectal Cancer PDX	Up to 50% reduction in tumor weight	[1]
TVB-2640/TVB-3166	COLO-205, HCT-116 Colon Adenocarcinoma Xenografts	Inhibition of tumor growth	[10]

It is noteworthy that the efficacy of FASN inhibitors can be tumor-type dependent. For instance, lung cancer models appear to be more susceptible to FASN inhibition with TVB-3166 compared to colorectal cancer models treated with TVB-3664.[1]

Mechanism of Action: Beyond Lipogenesis Inhibition

FASN inhibitors exert their anticancer effects through a multi-pronged mechanism. The primary mode of action is the inhibition of palmitate synthesis, leading to a depletion of essential lipids required for membrane formation, energy storage, and signaling.[10][11] This disruption of lipid metabolism selectively induces apoptosis in tumor cells while having minimal effect on normal cells.[3][4]

Beyond its direct metabolic impact, FASN inhibition profoundly affects critical oncogenic signaling pathways. Treatment with TVB-3166 and its analogs has been shown to modulate the PI3K/Akt/mTOR and β-catenin pathways, which are central to cancer cell growth, proliferation, and survival.[1][4]

Mechanism of FASN Inhibition by TVB-3166.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of preclinical findings. Below are synthesized protocols for key experiments based on the reviewed literature.

Cell Viability Assay

This protocol outlines the measurement of cell viability upon treatment with FASN inhibitors using a luminescence-based assay that quantifies ATP.

Workflow for Cell Viability Assay.

Procedure:

• Cell Seeding: Plate cancer cells in 96-well plates at a density of 2,000-5,000 cells per well and allow them to adhere overnight.[3]

• Drug Treatment: Treat the cells with a serial dilution of the FASN inhibitor (e.g., TVB-3166, C75, Orlistat) for 7 days.[3]

• Assay: Add Cell Titer-Glo® Luminescent Cell Viability Assay reagent to each well according to the manufacturer's protocol.

• Measurement: Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of ATP present, which is indicative of the number of viable cells.

• Data Analysis: Calculate the IC50 values by plotting the percentage of cell viability against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[3]

Western Blot Analysis

This protocol is for assessing the impact of FASN inhibitors on the expression and phosphorylation status of key proteins in signaling pathways.

Procedure:

• Cell Treatment and Lysis: Treat cultured cancer cells with the FASN inhibitor at the desired concentration and duration. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against target proteins (e.g., FASN, p-Akt, Akt, β-catenin, GAPDH) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[12][13]

In Vivo Xenograft Tumor Model

This protocol describes the evaluation of the in vivo antitumor efficacy of FASN inhibitors.

Procedure:

• Tumor Implantation: Subcutaneously implant cancer cells (e.g., 5 x 10^6 cells) or patient-derived tumor fragments into the flanks of immunocompromised mice.[14]

• Tumor Growth and Randomization: Allow the tumors to reach a palpable size (e.g., 100-200 mm³). Randomize the mice into treatment and control groups.

• Drug Administration: Administer the FASN inhibitor (e.g., TVB-3166, TVB-3664) orally once daily.[10][14] The control group receives the vehicle.

• Tumor Measurement and Body Weight Monitoring: Measure the tumor volume and body weight of the mice regularly (e.g., twice a week).

• Endpoint and Analysis: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., western blotting, immunohistochemistry). Calculate the tumor growth inhibition.[1][15]

Conclusion

The preclinical data strongly support the therapeutic potential of FASN inhibitors in oncology. TVB-3166 and its next-generation analogs, TVB-3664 and TVB-2640, exhibit superior potency and promising in vivo activity compared to earlier inhibitors like C75 and Orlistat. Their multifaceted mechanism of action, which involves not only the disruption of lipid metabolism but also the modulation of key oncogenic signaling pathways, underscores their potential as robust anticancer agents. Further preclinical and clinical investigations are warranted to fully elucidate their therapeutic utility across a broader range of malignancies.

References

• 1. Preclinical evaluation of novel fatty acid synthase inhibitors in primary colorectal cancer cells and a patient-derived xenograft model of colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. "Preclinical Evaluation of Novel Fatty Acid Synthase Inhibitors in Prim" by Yekaterina Y. Zaytseva, Piotr G. Rychahou et al. [uknowledge.uky.edu]
• 3. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Targeting lipid metabolism by the lipoprotein lipase inhibitor orlistat results in apoptosis of B-cell chronic lymphocytic leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of Fatty Acid Synthase Inhibition by Orlistat on Proliferation of Endometrial Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. aacrjournals.org [aacrjournals.org]
• 12. static.abclonal.com [static.abclonal.com]
• 13. benchchem.com [benchchem.com]
• 14. oncotarget.com [oncotarget.com]
• 15. sagimet.com [sagimet.com]

A Comparative Analysis of TVB-3166 and Orlistat in Oncology

A detailed examination of two Fatty Acid Synthase (FASN) inhibitors, TVB-3166 and Orlistat (B1677487), reveals distinct profiles in their anti-cancer efficacy and mechanisms of action. This guide provides a comprehensive comparison for researchers, scientists, and drug development professionals, incorporating preclinical data, experimental methodologies, and pathway visualizations to inform future research and therapeutic strategies.

Fatty Acid Synthase (FASN) has emerged as a critical metabolic enzyme in oncology, with its overexpression linked to tumor progression, chemoresistance, and poor patient prognosis in a variety of cancers.[1][2] This has led to the development and investigation of FASN inhibitors as a promising therapeutic avenue. Among these, TVB-3166, a potent and selective FASN inhibitor, and Orlistat, an anti-obesity drug repurposed for its anti-cancer properties, have garnered significant attention.

Differentiating TVB-3166 and Orlistat

TVB-3166 is a next-generation, orally bioavailable, and reversible FASN inhibitor specifically developed for oncology applications.[1][2][3] In contrast, Orlistat is an older, FDA-approved medication for weight management that functions by inhibiting gastric and pancreatic lipases.[4][5] Its anti-cancer effects are primarily attributed to its off-target inhibition of the thioesterase domain of FASN.[5][6]

Comparative Efficacy: Preclinical Data

Preclinical studies have demonstrated the anti-tumor activities of both compounds across a range of cancer models. TVB-3166 has shown potent and selective induction of apoptosis in tumor cells with minimal effect on normal cells.[1][2][7] Orlistat has also been shown to halt tumor cell proliferation and induce apoptosis.[5][6]

Drug	Cancer Model	Efficacy Metric	Value	Reference
TVB-3166	Biochemical Assay	IC50 (FASN)	42 nM	[3][8]
Cellular Palmitate Synthesis	IC50	81 nM	[3]
Various Cancer Cell Lines	Effective Concentration	20-200 nM	[1][3]
Oral Squamous Cell Carcinoma	Cell Viability	Significant Reduction	[9]
Breast and Prostate Cancer	Apoptosis	Increased	[7]
Xenograft Tumor Models	Tumor Growth	Inhibition (dose-dependent)	[1][3][7]
Orlistat	Prostate Cancer (PC-3) Xenograft	Tumor Growth	Inhibition	[6][10]
Pancreatic Cancer (PANC-1)	Cell Viability (50 µM)	~50% reduction	[11]
Caspase-3 Activity (50 µM)	~3-fold increase	[11]
Breast Cancer	Apoptosis	Promotion	[12]
Endometrial Cancer (mouse model)	Tumor Growth Inhibition	32.62% - 67.06%	[13]
Ovarian Cancer (mouse model)	Tumor Growth	Delayed (in combination with cisplatin)	[14]

Mechanism of Action and Signaling Pathways

Both TVB-3166 and Orlistat exert their primary anti-cancer effects through the inhibition of FASN, a key enzyme in the de novo synthesis of palmitate. This inhibition disrupts multiple downstream cellular processes crucial for cancer cell survival and proliferation.

FASN inhibition leads to a depletion of cellular palmitate, which is essential for membrane biosynthesis, energy storage, and protein modification.[7] This disruption has been shown to remodel cell membranes, particularly lipid rafts, which are critical for signal transduction.[1][7][15] Consequently, key oncogenic signaling pathways are inhibited.

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. Pharmacological effect and mechanism of orlistat in anti-tumor therapy: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. brieflands.com [brieflands.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. Anticancer properties of the fatty acid synthase inhibitor TVB-3166 on oral squamous cell carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Obesity drug inhibits prostate tumor growth | EurekAlert! [eurekalert.org]
• 11. ar.iiarjournals.org [ar.iiarjournals.org]
• 12. Antitumoral actions of the anti-obesity drug orlistat (XenicalTM) in breast cancer cells: blockade of cell cycle progression, promotion of apoptotic cell death and PEA3-mediated transcriptional repression of Her2/neu (erbB-2) oncogene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Orlistat exerts anti-obesity and anti-tumorigenic effects in a transgenic mouse model of endometrial cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. icr.ac.uk [icr.ac.uk]
• 15. aacrjournals.org [aacrjournals.org]

A Head-to-Head Comparison of FASN Inhibitors: TVB-3166 vs. C75

In the landscape of cancer metabolism research, Fatty Acid Synthase (FASN) has emerged as a compelling therapeutic target. This enzyme, responsible for the synthesis of palmitate, is overexpressed in numerous cancers, correlating with poor prognosis. Consequently, inhibitors of FASN are a subject of intense investigation. This guide provides a detailed comparison of two prominent FASN inhibitors, TVB-3166 and C75, focusing on their mechanisms of action and preclinical efficacy, tailored for researchers, scientists, and drug development professionals.

At a Glance: Key Differences

Feature	TVB-3166	C75
Primary Target	Fatty Acid Synthase (FASN)	Fatty Acid Synthase (FASN)
Secondary Target(s)	None reported	Carnitine Palmitoyltransferase 1A (CPT1A) activator
Mechanism of FASN Inhibition	Reversible	Irreversible, slow-binding
Potency (Biochemical FASN IC50)	42 nM[1][2]	~15.53 - 200 μM[3][4]
Potency (Cellular Palmitate Synthesis IC50)	81 nM[1][2]	Not widely reported
Oral Bioavailability	Yes[1]	Yes
Reported Downstream Effects	Inhibition of PI3K-AKT-mTOR and β-catenin signaling, disruption of lipid rafts[1][5]	Induction of apoptosis, cell cycle arrest[6][7]
Radiosensitizing Effects	No[3]	Yes[3]

Delving into the Mechanisms of Action

TVB-3166 is a potent, selective, and orally bioavailable inhibitor of FASN that acts in a reversible manner.[1][2] Its mechanism is centered on the direct inhibition of the enzymatic activity of FASN, leading to a depletion of palmitate. This disruption of lipid metabolism has profound effects on cancer cells, including the disorganization of lipid rafts in the cell membrane and the subsequent inhibition of key oncogenic signaling pathways such as PI3K-AKT-mTOR and β-catenin.[1][5]

C75, a synthetic analog of the natural FASN inhibitor cerulenin, exhibits a more complex mechanism. It acts as an irreversible, slow-binding inhibitor of FASN.[4] Beyond FASN inhibition, C75 has a distinct dual action, also functioning as an activator of Carnitine Palmitoyltransferase 1A (CPT1A), the rate-limiting enzyme in fatty acid oxidation.[8][9] This dual mechanism of blocking fatty acid synthesis while promoting fatty acid breakdown contributes to its cytotoxic effects in cancer cells.

Signaling Pathways Affected by FASN Inhibition

The inhibition of FASN by compounds like TVB-3166 and C75 initiates a cascade of downstream events that ultimately lead to cancer cell death. The following diagrams illustrate the key signaling pathways involved.

A diagram illustrating the mechanisms of TVB-3166 and C75.

Efficacy: A Comparative Analysis

Direct, head-to-head preclinical studies comparing the efficacy of TVB-3166 and C75 are limited. However, by cross-referencing data from independent studies, a picture of their relative effectiveness can be formed.

TVB-3166 has demonstrated potent anti-tumor activity in a wide range of preclinical cancer models, including those for oral squamous cell carcinoma, colorectal cancer, and non-small cell lung cancer.[10][11] It effectively induces apoptosis and inhibits tumor growth in xenograft models.[1] A notable finding is that the sensitivity of cancer cells to TVB-3166 does not appear to correlate with the level of FASN expression.[1]

C75 has also shown significant antitumor activity in various cancer models. A key differentiator is its ability to act as a radiosensitizer, a property not observed with TVB-3166 in a comparative study.[3] However, the cytotoxic effects of C75 can be mitigated by the availability of exogenous fatty acids, a dependency that is less pronounced for TVB-3166.[3]

Experimental Methodologies

To facilitate the replication and validation of findings, this section outlines the general protocols for key experiments used to characterize FASN inhibitors.

FASN Inhibition Assay (Spectrophotometric)

This assay measures the enzymatic activity of FASN by monitoring the oxidation of NADPH, a necessary cofactor for fatty acid synthesis, which results in a decrease in absorbance at 340 nm.

A typical workflow for a FASN inhibition assay.

Protocol:

• A reaction mixture containing purified FASN enzyme, acetyl-CoA, and NADPH in a suitable buffer is prepared.

• Varying concentrations of the test inhibitor (TVB-3166 or C75) are added to the reaction mixture.

• The mixture is pre-incubated to allow for inhibitor binding.

• The reaction is initiated by the addition of malonyl-CoA.

• The decrease in absorbance at 340 nm, corresponding to NADPH oxidation, is monitored over time using a spectrophotometer.

• The rate of reaction is calculated, and IC50 values are determined by plotting the percentage of inhibition against the inhibitor concentration.

Cellular Palmitate Synthesis Assay

This assay quantifies the de novo synthesis of palmitate in cultured cells by measuring the incorporation of a radiolabeled precursor, typically [14C]-acetate.

Protocol:

• Cancer cells are cultured in appropriate media.

• Cells are treated with varying concentrations of the FASN inhibitor.

• A radiolabeled precursor, such as [14C]-acetate, is added to the culture medium.

• After an incubation period, the cells are harvested, and total lipids are extracted.

• The amount of radioactivity incorporated into the lipid fraction is measured using a scintillation counter.

• The percentage of inhibition of palmitate synthesis is calculated relative to untreated control cells, and IC50 values are determined.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay differentiates between viable, apoptotic, and necrotic cells.

A standard workflow for an apoptosis assay.

Protocol:

• Cancer cells are cultured and treated with the FASN inhibitor for a specified period.

• Both adherent and floating cells are harvested and washed.

• Cells are resuspended in a binding buffer and stained with Annexin V conjugated to a fluorescent dye (e.g., FITC) and propidium iodide (PI).

• The stained cells are analyzed using a flow cytometer.

• The percentages of viable (Annexin V-negative, PI-negative), early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and necrotic (Annexin V-negative, PI-positive) cells are quantified.

In Vivo Xenograft Studies

These studies evaluate the anti-tumor efficacy of FASN inhibitors in a living organism, typically immunodeficient mice bearing human tumor xenografts.

Protocol:

• Human cancer cells are subcutaneously injected into immunodeficient mice.

• Once tumors reach a palpable size, mice are randomized into treatment and control groups.

• The treatment group receives the FASN inhibitor (e.g., TVB-3166 or C75) via a clinically relevant route of administration (e.g., oral gavage), while the control group receives a vehicle.

• Tumor volume and body weight are measured regularly throughout the study.

• At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., Western blotting, immunohistochemistry).

• The anti-tumor efficacy is assessed by comparing the tumor growth in the treated group to the control group.

Conclusion

TVB-3166 and C75 are both potent inhibitors of FASN with demonstrated anti-cancer properties. TVB-3166 stands out for its high potency and reversible mechanism of action, with well-defined effects on key oncogenic signaling pathways. C75, while less potent, possesses a unique dual mechanism of inhibiting FASN and modulating fatty acid oxidation, and it has shown promise as a radiosensitizer. The choice between these inhibitors for research or therapeutic development will depend on the specific context, including the cancer type, the desired mechanism of action, and the potential for combination therapies. The experimental protocols provided herein offer a foundation for the continued investigation and comparison of these and other novel FASN inhibitors.

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Cytotoxicity and Radiosensitizing Activity of the Fatty Acid Synthase Inhibitor C75 Is Enhanced by Blocking Fatty Acid Uptake in Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mitochondrial CPT1A: Insights into structure, function, and basis for drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhanced De Novo Lipid Synthesis Mediated by FASN Induces Chemoresistance in Colorectal Cancer [mdpi.com]
• 7. Enhanced De Novo Lipid Synthesis Mediated by FASN Induces Chemoresistance in Colorectal Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. C75, a fatty acid synthase inhibitor, modulates AMP-activated protein kinase to alter neuronal energy metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Preclinical evaluation of novel fatty acid synthase inhibitors in primary colorectal cancer cells and a patient-derived xenograft model of colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anticancer properties of the fatty acid synthase inhibitor TVB-3166 on oral squamous cell carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the On-Target Effects of TVB-3166 In Vitro: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro performance of TVB-3166, a potent and selective Fatty Acid Synthase (FASN) inhibitor, with other alternative FASN inhibitors. The on-target effects of TVB-3166 are validated through supporting experimental data and detailed methodologies, offering a comprehensive resource for researchers in oncology and metabolic diseases.

Comparative Performance of FASN Inhibitors

The efficacy of TVB-3166 and other FASN inhibitors is summarized below. The data highlights the potent and selective nature of TVB-3166 in both biochemical and cellular assays.

Inhibitor	Type	Target	Biochemical IC50	Cellular Palmitate Synthesis IC50	Cellular Viability IC50	Key Characteristics
TVB-3166	Reversible	FASN	42 nM[1][2]	81 nM[1][2]	100 nM (CALU-6 cells)[3]	Orally-available, potent, and selective.[1][2][3][4]
IPI-9119	Irreversible	FASN (Thioesterase domain)	~1 nM[5]	~10 nM (occupancy)[5]	Not reported to have significant anti-proliferative effects alone.[5]	Potent, selective, and orally bioavailable.[5]
Fasnall	Not specified	FASN	3.71 µM[6]	147 nM (acetate incorporation)	Not specified in direct comparison	Shows anti-tumor activity; recent studies suggest it may also act as a mitochondrial Complex I inhibitor.[7]
C75	Irreversible	FASN	15.53 µM[8]	Not specified in direct comparison	35 µM (PC3 cells)[9]	Synthetic mimic of cerulenin (B1668410).[8]
Cerulenin	Irreversible	FASN	Not specified in direct comparison	Not specified in direct comparison	5.55 µg/mL (U-87MG cells)[10]	Natural product, also known to inhibit other enzymes.[11]
Orlistat	Irreversible	FASN (Thioesterase domain)	250-500 nM (cell lysate)[12]	Not specified in direct comparison	~1-3 µM (HUVECs)[12]	FDA-approved for obesity, also inhibits pancreatic lipases.[13]

Signaling Pathways and Experimental Workflow

To visually represent the mechanism of action and experimental validation of TVB-3166, the following diagrams are provided.

FASN Signaling Pathway and TVB-3166 Inhibition.

Experimental Workflow for In Vitro Validation.

Detailed Experimental Protocols

The following are summaries of key experimental protocols used to validate the on-target effects of TVB-3166.

Cell Viability Assay (using CellTiter-Glo®)

Objective: To determine the effect of FASN inhibitors on the viability of cancer cell lines.

Methodology:

• Cell Seeding: Plate cancer cells in a 96-well opaque-walled plate at a predetermined optimal density and incubate overnight.

• Compound Treatment: Treat the cells with a serial dilution of TVB-3166 or other FASN inhibitors for a specified period (e.g., 72 hours). Include a vehicle control (e.g., DMSO).

• Reagent Addition: Equilibrate the plate to room temperature. Add CellTiter-Glo® reagent to each well in a volume equal to the culture medium.

• Lysis and Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measurement: Read the luminescence using a plate reader. The luminescent signal is proportional to the amount of ATP, which is indicative of the number of viable cells.

• Data Analysis: Normalize the data to the vehicle control and calculate the IC50 values.

Cellular Palmitate Synthesis Assay

Objective: To measure the direct inhibition of de novo palmitate synthesis by FASN inhibitors in a cellular context.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Labeled Substrate and Inhibitor Treatment: Replace the medium with fresh medium containing 1 mM ¹³C-acetate and various concentrations of the FASN inhibitor.[3]

• Incubation: Incubate the cells for 18 hours to allow for the incorporation of the labeled acetate (B1210297) into newly synthesized palmitate.[3]

• Cell Lysis and Sample Preparation: Wash the cells and then lyse them. Prepare the samples for analysis.

• LC-MS Analysis: Analyze the samples using liquid chromatography-mass spectrometry (LC-MS) to quantify the amount of ¹³C-labeled palmitate.

• Data Analysis: Determine the concentration-dependent inhibition of palmitate synthesis and calculate the IC50 value.

Western Blot Analysis for Signaling Pathway Modulation

Objective: To assess the impact of FASN inhibition on downstream signaling pathways, such as PI3K-AKT and β-catenin.

Methodology:

• Cell Treatment and Lysis: Treat cultured cells with the FASN inhibitor at various concentrations for a specified time. Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST) to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., total AKT, phospho-AKT, β-catenin, and a loading control like GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize to the loading control to determine the relative changes in protein expression and phosphorylation status.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Identification of Fasnall as a therapeutically effective Complex I inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Fatty acid synthase inhibitor cerulenin attenuates glioblastoma progression by reducing EMT and stemness phenotypes, inducing oxidative and ER stress response, and targeting PI3K/AKT/NF-κB axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. medicinacomplementar.com.br [medicinacomplementar.com.br]
• 13. pubs.acs.org [pubs.acs.org]

A Comparative Guide to FASN Inhibitors: TVB-3166 vs. its Clinical Analog TVB-2640

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical fatty acid synthase (FASN) inhibitor, TVB-3166, and its clinical analog, TVB-2640 (Denifanstat). Both compounds are potent, selective, and reversible inhibitors of FASN, a key enzyme in de novo lipogenesis that is upregulated in various cancers and metabolic diseases. This document summarizes their performance based on available experimental data, details relevant experimental protocols, and visualizes key cellular pathways affected by their activity.

Executive Summary

TVB-3166 is a widely used tool compound for preclinical research, demonstrating robust anti-tumor activity in vitro and in vivo.[1][2][3][4] Its clinical analog, TVB-2640, has advanced into clinical trials for solid tumors and nonalcoholic steatohepatitis (NASH), showing a manageable safety profile and promising efficacy.[5][6][7] While both compounds target FASN, they are optimized for different applications: TVB-3166 for preclinical investigation and TVB-2640 for human clinical development. This guide will delve into the specifics of their biochemical potency, cellular activity, and the experimental methodologies used to evaluate their performance.

Quantitative Data Summary

The following tables summarize the available quantitative data for TVB-3166 and TVB-2640, providing a comparative overview of their potency and pharmacokinetic parameters.

Table 1: In Vitro Potency

Compound	Assay Type	Target/Process	IC50/EC50	Reference
TVB-3166	Biochemical Assay	FASN	42 nM	[1]
Cellular Assay	Palmitate Synthesis	81 nM	[1]
Cellular Assay	Cell Viability (CALU-6)	100 nM	[1]
TVB-2640	Cellular Assay	-	~50 nM	[8]

Table 2: Pharmacokinetic Parameters

Compound	Species	Key Parameter	Value	Reference
TVB-3166	Mouse	Bioavailability	Excellent (Oral)	[1]
TVB-2640	Human	Half-life	10-12 hours	[8]

Mechanism of Action and Affected Signaling Pathways

Both TVB-3166 and TVB-2640 exert their effects by inhibiting FASN, the enzyme responsible for the synthesis of palmitate from acetyl-CoA and malonyl-CoA. This inhibition leads to a depletion of downstream lipids that are crucial for various cellular functions in cancer cells, including membrane formation, energy storage, and protein modification. The disruption of these processes ultimately leads to the inhibition of cell proliferation and induction of apoptosis.[1][4]

Key signaling pathways affected by FASN inhibition include:

• PI3K/AKT/mTOR Pathway: FASN inhibition has been shown to decrease the phosphorylation of key proteins in this pathway, such as Akt and S6 ribosomal protein, leading to reduced cell growth and survival signaling.[1][3]

• β-catenin Pathway: Inhibition of FASN can lead to a decrease in β-catenin levels, a key component of the Wnt signaling pathway, which is often dysregulated in cancer.[1]

Caption: Signaling pathways affected by FASN inhibition.

Experimental Protocols

This section details the methodologies for key experiments cited in the comparison of TVB-3166 and TVB-2640.

FASN Biochemical Inhibition Assay

Objective: To determine the direct inhibitory effect of a compound on the enzymatic activity of purified FASN.

Protocol:

• Enzyme Preparation: Purified human FASN enzyme is used.

• Reaction Mixture: The reaction is typically carried out in a buffer containing potassium phosphate, NADPH, and acetyl-CoA.

• Inhibitor Addition: TVB-3166 or TVB-2640 is added at various concentrations.

• Reaction Initiation: The reaction is initiated by the addition of the substrate, malonyl-CoA.

• Detection: FASN activity is measured by monitoring the decrease in NADPH absorbance at 340 nm using a spectrophotometer.

• Data Analysis: The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is calculated from the dose-response curve.[9]

Caption: Workflow for a FASN biochemical inhibition assay.

Cellular Palmitate Synthesis Assay

Objective: To measure the effect of a compound on the de novo synthesis of palmitate in cultured cells.

Protocol:

• Cell Culture: Cancer cells known to have high FASN activity (e.g., CALU-6) are cultured in 96-well plates.

• Compound Treatment: Cells are treated with various concentrations of TVB-3166 or TVB-2640.

• Isotope Labeling: A stable isotope-labeled precursor, such as 13C-acetate, is added to the culture medium.

• Incubation: Cells are incubated to allow for the incorporation of the labeled precursor into newly synthesized palmitate.

• Lipid Extraction: Cellular lipids are extracted.

• LC-MS Analysis: The amount of labeled palmitate is quantified using liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis: The IC50 value is determined by plotting the percentage of inhibition of palmitate synthesis against the inhibitor concentration.[1]

Cell Viability Assay (e.g., CellTiter-Glo®)

Objective: To assess the effect of a compound on the viability of cultured cancer cells.

Protocol:

• Cell Seeding: Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a range of concentrations of TVB-3166 or TVB-2640 for a specified period (e.g., 72 hours).

• Reagent Addition: A reagent such as CellTiter-Glo® is added to the wells. This reagent lyses the cells and generates a luminescent signal proportional to the amount of ATP present, which is an indicator of cell viability.

• Signal Measurement: Luminescence is measured using a plate reader.

• Data Analysis: The IC50 value, representing the concentration of the compound that reduces cell viability by 50%, is calculated.[3][10][11]

Western Blot Analysis

Objective: To detect changes in the expression and phosphorylation status of specific proteins in key signaling pathways following treatment with a FASN inhibitor.

Protocol:

• Cell Treatment and Lysis: Cancer cells are treated with the FASN inhibitor. After treatment, cells are lysed to extract total protein.

• Protein Quantification: The concentration of protein in each lysate is determined.

• SDS-PAGE: Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF).

• Antibody Incubation: The membrane is incubated with primary antibodies specific to the target proteins (e.g., FASN, p-Akt, Akt, β-catenin) and a loading control (e.g., GAPDH).

• Secondary Antibody and Detection: The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., HRP), followed by the addition of a chemiluminescent substrate.

• Imaging: The resulting light signal is captured on an imaging system.[1][12][13][14]

Caption: General workflow for Western blot analysis.

In Vivo Xenograft Tumor Model

Objective: To evaluate the anti-tumor efficacy of a FASN inhibitor in a living organism.

Protocol:

• Cell Implantation: Human cancer cells are implanted subcutaneously into immunocompromised mice.

• Tumor Growth: Tumors are allowed to grow to a palpable size.

• Treatment Administration: Mice are treated with the FASN inhibitor (e.g., TVB-3166) or a vehicle control, typically via oral gavage, on a regular schedule.

• Tumor Measurement: Tumor volume is measured periodically throughout the study.

• Endpoint: At the end of the study, mice are euthanized, and tumors are excised and weighed.

• Data Analysis: Tumor growth inhibition is calculated by comparing the tumor volumes in the treated group to the control group.[3][15][16]

Conclusion

TVB-3166 serves as an invaluable tool for preclinical investigations into the roles of FASN in cancer biology and for the initial evaluation of FASN inhibitors. Its clinical analog, TVB-2640, represents the translation of these preclinical findings into a promising therapeutic candidate for patients with cancer and NASH. The data presented in this guide highlight the potent and selective nature of both compounds and provide a foundation for researchers designing future studies in this area. The detailed experimental protocols offer a starting point for the consistent and reproducible evaluation of FASN inhibitors.

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preclinical evaluation of novel fatty acid synthase inhibitors in primary colorectal cancer cells and a patient-derived xenograft model of colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sagimet.com [sagimet.com]
• 4. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. First-in-human study of the safety, pharmacokinetics, and pharmacodynamics of first-in-class fatty acid synthase inhibitor TVB-2640 alone and with a taxane in advanced tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What FAS inhibitors are in clinical trials currently? [synapse.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. sagimet.com [sagimet.com]
• 9. pnas.org [pnas.org]
• 10. Cell viability assay protocol | Sigma-Aldrich [sigmaaldrich.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Reducing FASN expression sensitizes acute myeloid leukemia cells to differentiation therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Fatty acid synthase is required for profibrotic TGF-β signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. apps.dtic.mil [apps.dtic.mil]
• 16. The effect of FASN inhibition on the growth and metabolism of a cisplatin‐resistant ovarian carcinoma model - PMC [pmc.ncbi.nlm.nih.gov]

Confirming FASN Inhibition by TVB-3166: A Comparative Guide to Biochemical Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Fatty Acid Synthase (FASN) inhibitor TVB-3166 with other known FASN inhibitors. The focus is on confirming its inhibitory action through a standard biochemical assay, supported by quantitative data, detailed experimental protocols, and visualizations of the underlying molecular and experimental processes.

Quantitative Comparison of FASN Inhibitors

The potency of TVB-3166 against purified FASN enzyme has been determined using biochemical assays and is compared with several alternative FASN inhibitors. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's inhibitory strength. TVB-3166 demonstrates potent, nanomolar-level inhibition of FASN activity.

Inhibitor	Target Domain	Mechanism	Biochemical IC50 (Human FASN)	Reference(s)
TVB-3166	β-Ketoacyl Reductase (KR)	Reversible, Selective	42 nM	[1][2][3][4]
TVB-2640 (Denifanstat)	β-Ketoacyl Reductase (KR)	Reversible, Selective	52 nM
GSK2194069	β-Ketoacyl Reductase (KR)	Reversible, Potent	7.7 nM
Fasnall	Multiple Domains	Selective	3.71 µM
C75	β-Ketoacyl Synthase (KS)	Irreversible	~15.5 µM
Orlistat	Thioesterase (TE)	Irreversible, Covalent	Not consistently reported*	[3]
Cerulenin (B1668410)	β-Ketoacyl Synthase (KS)	Irreversible, Covalent	Not consistently reported**

*Orlistat is an FDA-approved lipase (B570770) inhibitor that also irreversibly inhibits the thioesterase domain of FASN.[3] A precise biochemical IC50 is not consistently reported in the literature, as its irreversible nature makes this metric less representative than for reversible inhibitors. **Cerulenin is a natural product that covalently modifies the active site of the FASN condensing enzyme domain. IC50 values are typically reported from cellular viability assays rather than direct biochemical inhibition assays.

Experimental Protocol: FASN Inhibition Biochemical Assay

This protocol details a common and reliable method for measuring FASN activity and its inhibition in a biochemical context by monitoring the consumption of the cofactor NADPH.

Objective: To determine the IC50 value of an inhibitor (e.g., TVB-3166) against purified FASN enzyme.

Principle: FASN catalyzes the synthesis of palmitate from acetyl-CoA and malonyl-CoA, a process that requires the oxidation of NADPH to NADP+. The rate of FASN activity is directly proportional to the rate of NADPH consumption, which can be monitored by measuring the decrease in absorbance at 340 nm.

Materials:

• Purified human FASN enzyme

• Potassium phosphate (B84403) buffer (e.g., 100 mM, pH 7.0)

• Acetyl-CoA

• Malonyl-CoA

• NADPH

• Test Inhibitor (e.g., TVB-3166) dissolved in DMSO

• DMSO (for control)

• UV-transparent 96-well plates

• Spectrophotometer (plate reader) capable of reading absorbance at 340 nm at a controlled temperature (e.g., 37°C)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the FASN enzyme in a suitable buffer.

  • Prepare stock solutions of acetyl-CoA, malonyl-CoA, and NADPH in water or a suitable buffer. Determine the precise concentration of the NADPH stock spectrophotometrically.

  • Prepare a serial dilution of the test inhibitor (e.g., TVB-3166) in DMSO.

• Reaction Setup (in a 96-well plate):

  • For each reaction, create a master mix containing the potassium phosphate buffer, acetyl-CoA, and NADPH.

  • To each well, add a specific volume of the master mix.

  • Add a small volume (e.g., 1 µL) of the serially diluted inhibitor or DMSO (for vehicle control) to the appropriate wells.

  • Add the purified FASN enzyme to each well to initiate a pre-incubation period. Allow the enzyme and inhibitor to pre-incubate for a defined time (e.g., 15-30 minutes) at the reaction temperature (37°C).

• Initiation and Measurement:

  • Initiate the enzymatic reaction by adding malonyl-CoA to each well.

  • Immediately place the plate in the spectrophotometer.

  • Measure the decrease in absorbance at 340 nm over time (e.g., every 30-60 seconds for 15-30 minutes).

• Data Analysis:

  • For each concentration of the inhibitor, calculate the initial reaction velocity (rate of NADPH oxidation) from the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control (0% inhibition).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve (e.g., a four-parameter logistic equation).

Visualizations

The following diagrams illustrate the experimental workflow, the FASN catalytic cycle, and the downstream signaling pathways affected by FASN inhibition.

Caption: Workflow for a FASN biochemical inhibition assay.

Caption: FASN catalytic cycle and inhibition by TVB-3166.

Caption: Downstream signaling pathways affected by FASN inhibition.

References

• 1. Fatty acid synthase inhibitor cerulenin attenuates glioblastoma progression by reducing EMT and stemness phenotypes, inducing oxidative and ER stress response, and targeting PI3K/AKT/NF-κB axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. medchemexpress.com [medchemexpress.com]

Unlocking Synergistic Power: TVB-3166 and Paclitaxel in Breast Cancer Therapy

A detailed comparison guide for researchers and drug development professionals on the enhanced anti-tumor efficacy of combining the FASN inhibitor TVB-3166 with the microtubule stabilizer paclitaxel (B517696) in cancer cells.

The combination of targeted therapies with conventional chemotherapy holds immense promise for overcoming drug resistance and improving patient outcomes in breast cancer. This guide explores the synergistic relationship between TVB-3166, a potent and selective inhibitor of Fatty Acid Synthase (FASN), and paclitaxel, a cornerstone chemotherapeutic agent. Preclinical evidence suggests that this combination significantly enhances anti-tumor effects compared to either agent alone, offering a compelling rationale for further investigation and clinical development.

Executive Summary of Preclinical Findings

The synergy between TVB-3166 and paclitaxel has been observed in various cancer cell lines, demonstrating increased inhibition of cell proliferation and induction of apoptosis. While specific data in breast cancer cell lines from a singular comprehensive study is emerging, data from other cancer types, such as prostate and non-small cell lung cancer, provide a strong indication of the potential for this combination in breast cancer as well. The proposed mechanism of synergy involves the multi-faceted disruption of key cellular processes. TVB-3166, by inhibiting FASN, not only impacts lipid metabolism but also modulates critical signaling pathways like PI3K-AKT-mTOR and β-catenin. This appears to sensitize cancer cells to the cytotoxic effects of paclitaxel, which induces cell cycle arrest and apoptosis by stabilizing microtubules.

Quantitative Data on Synergistic Effects

The following tables summarize the enhanced anti-tumor activity observed when combining TVB-3166 and paclitaxel in preclinical models. Note: The data presented below is from studies on prostate (22Rv1) and non-small cell lung cancer (CALU-6) cell lines and is used here to illustrate the synergistic potential that is also under investigation for breast cancer.

Table 1: In Vitro Colony Growth Inhibition

Cell Line	Treatment	Concentration	% Inhibition of Colony Growth
22Rv1	TVB-3166	0.1 µM	Moderate
(Prostate)	Paclitaxel	1 nM	Low
TVB-3166 + Paclitaxel	0.1 µM + 1 nM	Significantly Increased
Paclitaxel	3 nM	High
TVB-3166 + Paclitaxel	0.1 µM + 3 nM	Near Complete
CALU-6	TVB-3166	0.1 µM	Moderate
(NSCLC)	Paclitaxel	1 nM	Low
TVB-3166 + Paclitaxel	0.1 µM + 1 nM	Significantly Increased
Paclitaxel	3 nM	High
TVB-3166 + Paclitaxel	0.1 µM + 3 nM	Complete

Table 2: Induction of Apoptosis

Cell Line	Treatment	Observation
22Rv1	TVB-3166 + Paclitaxel	Increased induction of apoptosis compared to single agents
CALU-6	TVB-3166 + Paclitaxel	Increased induction of apoptosis compared to single agents

Mechanisms of Action and Synergy

Paclitaxel is a well-established anti-mitotic agent that binds to the β-subunit of tubulin, stabilizing microtubules and preventing their depolymerization.[1] This disruption of microtubule dynamics is crucial for cell division, leading to arrest at the G2/M phase of the cell cycle and subsequent apoptosis.[2][3]

TVB-3166 is a selective inhibitor of FASN, an enzyme overexpressed in many cancers, including breast cancer, and associated with poor prognosis. FASN is critical for the synthesis of palmitate, a key component of lipids required for membrane formation, energy storage, and protein modification. By inhibiting FASN, TVB-3166 induces apoptosis in tumor cells and disrupts signaling pathways such as PI3K-AKT-mTOR and β-catenin.[4]

The synergy between TVB-3166 and paclitaxel is thought to arise from a multi-pronged attack on cancer cells. FASN inhibition by TVB-3166 may enhance the efficacy of paclitaxel through several mechanisms:

• Disruption of Microtubule Function: FASN inhibition has been shown to decrease tubulin palmitoylation, which can disrupt microtubule organization and potentially increase the sensitivity of cancer cells to microtubule-targeting agents like paclitaxel.

• Enhanced Apoptotic Signaling: The inhibition of pro-survival pathways like PI3K-AKT by TVB-3166 can lower the threshold for apoptosis induction by paclitaxel.

• Cell Cycle Arrest: Both agents can induce cell cycle arrest, and their combined effect may be additive or synergistic in preventing cancer cell proliferation.

Visualizing the Synergy

The following diagrams illustrate the individual mechanisms of action and the proposed synergistic interaction, as well as a typical experimental workflow for evaluating this synergy.

References

• 1. Fasnall, a Selective FASN Inhibitor, Shows Potent Anti-tumor Activity in the MMTV-Neu Model of HER2+ Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. FASN inhibition shows the potential for enhancing radiotherapy outcomes by targeting glycolysis, AKT, and ERK pathways in breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Anti-proliferative Effects of TVB-3166 and Other Fatty Acid Synthase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-proliferative effects of TVB-3166, a potent and selective Fatty Acid Synthase (FASN) inhibitor, with other notable FASN inhibitors. This document summarizes key experimental data, details relevant methodologies, and visualizes the underlying signaling pathways to offer an objective resource for researchers in oncology and drug development.

Introduction to FASN Inhibition in Oncology

Fatty Acid Synthase (FASN) is a key enzyme in the de novo synthesis of fatty acids. In many cancer types, FASN is overexpressed and associated with tumor progression, metastasis, and poor prognosis. This reliance of cancer cells on FASN for lipids necessary for membrane synthesis, energy storage, and signaling makes it an attractive therapeutic target. TVB-3166 is an orally available, reversible, and selective FASN inhibitor that has demonstrated significant anti-tumor activity in preclinical models.[1][2] This guide cross-validates the anti-proliferative effects of TVB-3166 against other FASN inhibitors, including TVB-2640 (Denifanstat), C75, Orlistat, and Fasnall.

Comparative Analysis of Anti-proliferative Activity

The anti-proliferative efficacy of FASN inhibitors is commonly assessed by determining the half-maximal inhibitory concentration (IC50) in various cancer cell lines. The following tables summarize the available IC50 data for TVB-3166 and its counterparts.

Table 1: IC50 Values of TVB-3166 and TVB-2640 in Cancer Cell Lines

Cell Line	Cancer Type	TVB-3166 IC50 (µM)	TVB-2640 IC50 (µM)	Reference
CALU-6	Non-small cell lung	0.10	< 0.05	[2][3]
Biochemical FASN Assay	N/A	0.042	N/A	[4]
Cellular Palmitate Synthesis	N/A	0.081	N/A	[2]

Note: TVB-2640 is a close analog of TVB-3166 and is currently in clinical trials.[5]

Table 2: IC50 Values of Other FASN Inhibitors

Inhibitor	Cell Line	Cancer Type	IC50 (µM)	Reference
C75	PC3	Prostate Cancer	35	[6][7]
LNCaP	Prostate Cancer	50 (spheroid growth)	[6]
A375	Melanoma	32.43	[8]
Purified FASN	N/A	15.53	[9]
Orlistat	ECC-1	Endometrial Cancer	500 (61% inhibition)	[10]
KLE	Endometrial Cancer	500 (57% inhibition)	[10]
Chronic Lymphocytic Leukemia	Leukemia	2.35	[11]
Fasnall	HepG2	Liver Cancer	0.147 (acetate incorporation)	[12]
HepG2	Liver Cancer	0.213 (glucose incorporation)	[12]
BT474	Breast Cancer	3.71 (purified FASN)	[12]
BT474	Breast Cancer	5.84 (acetate incorporation)	[12]

Key Anti-proliferative Effects and Mechanisms

FASN inhibitors exert their anti-cancer effects through various mechanisms, including the induction of apoptosis and cell cycle arrest.

Apoptosis Induction

TVB-3166 has been shown to induce apoptosis in a dose-dependent manner. For instance, treatment of CALU-6 lung cancer cells and 22Rv1 prostate cancer cells with TVB-3166 resulted in a 4- to 5-fold increase in Annexin V staining, a marker of apoptosis.[2] Other FASN inhibitors like C75 and Orlistat also induce apoptosis in various cancer cell lines.[13] Fasnall has been shown to induce apoptosis in HER2+ breast cancer cell lines.[12]

Cell Cycle Arrest

Inhibition of FASN can lead to cell cycle arrest, primarily at the G1 phase.[14] Studies with the FASN inhibitor C75 have demonstrated a biphasic effect on the cell cycle, with an initial accumulation of cells in the S and G2/M phases, followed by an arrest in G1 and G2.[4] Similarly, Orlistat has been shown to induce G1 arrest in endometrial cancer cells.[10]

Impact on Oncogenic Signaling Pathways

The anti-proliferative effects of TVB-3166 and other FASN inhibitors are mediated through the modulation of key oncogenic signaling pathways.

PI3K-Akt-mTOR Pathway

FASN inhibition has been demonstrated to suppress the PI3K-Akt-mTOR pathway, which is crucial for cell growth, proliferation, and survival. Treatment with TVB-3166 leads to a dose-dependent decrease in the phosphorylation of Akt and the downstream effector S6 ribosomal protein in various cancer cell lines.[2]

PI3K/Akt/mTOR signaling pathway and the inhibitory effect of FASN inhibitors.

Wnt/β-catenin Pathway

The Wnt/β-catenin signaling pathway, which plays a critical role in cell proliferation and differentiation, is also affected by FASN inhibition. TVB-3166 treatment has been shown to decrease the phosphorylation of β-catenin at Serine 675, leading to reduced β-catenin protein levels and transcriptional activity.[2] This results in the downregulation of downstream targets like c-Myc.

Wnt/β-catenin signaling pathway and the inhibitory effect of FASN inhibitors.

Experimental Protocols

This section provides an overview of the methodologies used to assess the anti-proliferative effects of FASN inhibitors.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat cells with various concentrations of the FASN inhibitor (e.g., TVB-3166, C75, Orlistat, Fasnall) for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with 0.04 N HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. The absorbance is proportional to the number of viable cells.

Workflow for a typical MTT cell viability assay.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with the FASN inhibitor at the desired concentration and time point.

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI).

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Workflow for an Annexin V/PI apoptosis assay.

Western Blot Analysis

Western blotting is used to detect specific proteins in a sample and assess the activation state of signaling pathways.

• Cell Lysis: Treat cells with the FASN inhibitor, then lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., FASN, p-Akt, Akt, p-β-catenin, β-catenin, c-Myc, and a loading control like GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Conclusion

TVB-3166 demonstrates potent anti-proliferative effects across a range of cancer cell lines, comparable or superior to other FASN inhibitors. Its mechanism of action involves the induction of apoptosis and cell cycle arrest, mediated through the inhibition of key oncogenic signaling pathways such as PI3K-Akt-mTOR and Wnt/β-catenin. The data presented in this guide provides a valuable resource for researchers investigating FASN as a therapeutic target and for the continued development of FASN inhibitors in oncology.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sagimet.com [sagimet.com]
• 4. selleckchem.com [selleckchem.com]
• 5. First-in-human study of the safety, pharmacokinetics, and pharmacodynamics of first-in-class fatty acid synthase inhibitor TVB-2640 alone and with a taxane in advanced tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. selleckchem.com [selleckchem.com]
• 9. selleckchem.com [selleckchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Fasnall, a Selective FASN Inhibitor, Shows Potent Anti-tumor Activity in the MMTV-Neu Model of HER2+ Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fatty Acid Synthase Inhibitors Induce Apoptosis in Non-Tumorigenic Melan-A Cells Associated with Inhibition of Mitochondrial Respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Inhibition of fatty acid synthase (FASN) affects the proliferation and apoptosis of HepG2 hepatoma carcinoma cells via the β-catenin/C-myc signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Radiosensitizing Properties of TVB-3166: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest to enhance the efficacy of radiotherapy remains a cornerstone of cancer research. Radiosensitizers, agents that make tumor cells more susceptible to radiation, hold the potential to improve therapeutic outcomes without escalating radiation dosage and its associated toxicities. This guide provides a comprehensive evaluation of TVB-3166, an inhibitor of fatty acid synthase (FASN), and its debated role as a radiosensitizer. We objectively compare its performance with alternative FASN inhibitors and other classes of radiosensitizers, supported by experimental data, detailed protocols, and mechanistic pathway visualizations.

Executive Summary

TVB-3166 is a potent and selective inhibitor of FASN, an enzyme overexpressed in many cancers and linked to tumor progression and resistance to therapy. While TVB-3166 has shown promise in sensitizing cancer cells to chemotherapy, its radiosensitizing properties appear to be highly context-dependent. Preclinical studies have yielded conflicting results, with evidence of radiosensitization in breast cancer models but a notable lack in prostate cancer cells. This contrasts with other FASN inhibitors like C75, which has demonstrated more consistent radiosensitizing effects, particularly in prostate cancer. This guide delves into the available data to provide a clear comparison and elucidate the potential mechanisms at play.

Comparative Analysis of FASN Inhibitors as Radiosensitizers

The efficacy of TVB-3166 as a radiosensitizer has been directly compared with other FASN inhibitors, primarily C75 and Orlistat. The results highlight a significant divergence in their ability to enhance radiation-induced cell death, which appears to be dependent on the cancer cell type.

Compound	Cancer Type	Cell Line(s)	Key Findings	Quantitative Data (Example)	Reference
TVB-3166	Breast Cancer	MCF-7	Significantly and dose-dependently enhanced radiosensitivity.	IC50 of 120 µM. Enhanced radiation-induced cell death at various radiation doses.	[1]
Prostate Cancer	PC3	No significant enhancement of radiation-induced decrease in clonogenic survival.	At 30 µM and 50 µM, did not significantly alter the clonogenic survival curve with radiation.	[2]
C75	Prostate Cancer	PC3	Significant radiosensitization .	Reduced surviving fraction at 2 Gy from 0.51 to 0.11 with 35 µM C75. Combination index values ≤0.71.	[3]
Breast, Glioma, Neuroblastoma	MCF-7, UVW, SK-N-BE(2c)	Demonstrated radiosensitizing effect.	Data not specified in the provided context.	[2]
Orlistat	Breast Cancer	MCF-7	Significantly and dose-dependently enhanced radiosensitivity.	IC50 of 50 µM. Enhanced radiation-induced cell death at various radiation doses.	[1]
Prostate Cancer	PC3	No significant enhancement of radiation-induced decrease in clonogenic survival in one study.	At 30 µM and 50 µM, did not significantly alter the clonogenic survival curve with radiation.	[2]
Prostate Cancer	LNCaP, PC3	Enhanced radiation-induced suppression of tumor growth in a xenograft model.	Data not specified in the provided context.	[2]

Mechanistic Insights: Signaling Pathways in FASN-Mediated Radiosensitization

The inhibition of FASN by agents like TVB-3166 can modulate several signaling pathways crucial for cell survival, proliferation, and response to DNA damage. The differential radiosensitizing effects observed may be attributable to the varying reliance of different cancer types on these pathways.

FASN Inhibition and Downstream Signaling Pathways.

Inhibition of FASN by TVB-3166 disrupts the synthesis of palmitate, a key component of lipid rafts. This can alter membrane-dependent signaling, including the PI3K/AKT/mTOR and ERK pathways, which are critical for cell survival and proliferation.[2] In breast cancer cells, this disruption, coupled with alterations in glycolysis-related proteins, appears to be sufficient to enhance radiosensitivity.[1] In contrast, prostate cancer cells may have redundant survival pathways or a different metabolic dependency, rendering them less susceptible to radiosensitization through FASN inhibition by TVB-3166 alone.[2]

Comparison with Non-FASN Inhibitor Radiosensitizers

To provide a broader context, it is useful to compare FASN inhibitors with other classes of radiosensitizers that act through different mechanisms.

Class	Example Compound(s)	Mechanism of Action	Tumor Types Investigated
FASN Inhibitors	TVB-3166, C75	Inhibit fatty acid synthesis, disrupt signaling pathways (PI3K/AKT, ERK).	Breast, Prostate, Lung, Ovarian
Hypoxic Cell Sensitizers	Nimorazole, Tirapazamine	Increase the radiosensitivity of oxygen-deficient tumor cells.	Head and Neck, Cervical
DNA Damage Response Inhibitors	PARP inhibitors (e.g., Olaparib), ATM inhibitors	Interfere with the repair of radiation-induced DNA damage.	Breast, Ovarian, Prostate
Histone Deacetylase (HDAC) Inhibitors	Panobinostat	Alter chromatin structure to make DNA more accessible to radiation damage.	Bladder, Hematological malignancies
Glutaminase Inhibitors	CB-839	Target cancer cell metabolism by inhibiting glutamine utilization.	Non-small cell lung cancer

Detailed Experimental Protocols

Reproducibility is paramount in scientific research. Below are detailed methodologies for key experiments cited in the evaluation of FASN inhibitors as radiosensitizers.

Clonogenic Survival Assay

This assay is the gold standard for assessing cell reproductive death after treatment with ionizing radiation.

Workflow for a Clonogenic Survival Assay.

• Cell Seeding: Cancer cells (e.g., MCF-7, PC3) are trypsinized, counted, and seeded into 6-well plates at a density that will result in approximately 50-100 colonies per well in the untreated control.

• Treatment: After allowing the cells to adhere overnight, they are treated with the FASN inhibitor (e.g., TVB-3166, C75, Orlistat) at various concentrations for a predetermined time (e.g., 24 hours).

• Irradiation: The plates are then irradiated with a range of doses (e.g., 0, 2, 4, 6, 8 Gy) using an X-ray irradiator.

• Incubation: The cells are returned to the incubator and allowed to grow for 10-14 days until visible colonies are formed.

• Fixing and Staining: The medium is removed, and the colonies are fixed with a solution such as 1:7 acetic acid/methanol and then stained with 0.5% crystal violet.

• Colony Counting: Colonies containing at least 50 cells are counted.

• Data Analysis: The surviving fraction for each treatment condition is calculated relative to the plating efficiency of the untreated control. Survival curves are then generated.

Western Blot Analysis

This technique is used to detect and quantify specific proteins, providing insights into the molecular effects of FASN inhibitors on signaling pathways.

• Cell Lysis: After treatment with the FASN inhibitor and/or radiation, cells are washed with ice-cold PBS and then lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the lysates is determined using a BCA or Bradford protein assay.

• SDS-PAGE: Equal amounts of protein (e.g., 20-30 µg) are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred from the gel to a nitrocellulose or PVDF membrane.

• Blocking: The membrane is incubated in a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Antibody Incubation: The membrane is incubated with primary antibodies specific to the proteins of interest (e.g., FASN, p-AKT, total AKT, p-ERK, total ERK, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Conclusion

The evaluation of TVB-3166 as a radiosensitizer reveals a nuanced and context-dependent activity profile. While it demonstrates efficacy in breast cancer cells, its lack of effect in prostate cancer models, where the alternative FASN inhibitor C75 is effective, underscores the complexity of targeting metabolic pathways for radiosensitization. The choice of a radiosensitizing agent must be guided by the specific molecular and metabolic characteristics of the tumor. For researchers and drug developers, these findings highlight the importance of cell-type-specific validation and the exploration of predictive biomarkers to identify patient populations most likely to benefit from FASN inhibitor-based combination therapies with radiation. Further research is warranted to fully elucidate the molecular determinants of sensitivity to TVB-3166-mediated radiosensitization.

References

• 1. d-nb.info [d-nb.info]
• 2. Cytotoxicity and Radiosensitizing Activity of the Fatty Acid Synthase Inhibitor C75 Is Enhanced by Blocking Fatty Acid Uptake in Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bioone.org [bioone.org]

Assessing the Specificity of the FASN Inhibitor TVB-3166 Through Knockout Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the specificity of TVB-3166, a potent and selective inhibitor of Fatty Acid Synthase (FASN). We delve into the critical role of knockout models in validating drug-target engagement and compare TVB-3166 with other FASN inhibitors, supported by experimental data and detailed protocols.

Introduction to FASN and its Inhibition

Fatty Acid Synthase (FASN) is the key enzyme responsible for the de novo synthesis of palmitate, a fundamental building block for a variety of lipids essential for cell structure and function. While most normal tissues rely on circulating lipids, many cancer cells exhibit a heightened dependence on FASN-driven lipogenesis to support rapid proliferation, membrane synthesis, and signaling. This metabolic reprogramming makes FASN a compelling therapeutic target in oncology. TVB-3166 is an orally bioavailable, reversible, and selective small molecule inhibitor of FASN.[1]

The Gold Standard: Validating Specificity with Knockout Models

The definitive method for confirming the on-target specificity of a drug is to assess its activity in a biological system where the target protein has been genetically removed (knockout). If the inhibitor's effects are significantly diminished or absent in the knockout system compared to its wild-type counterpart, it provides strong evidence that the drug's mechanism of action is indeed mediated through its intended target.

TVB-3166: On-Target Specificity Validated by FASN Knockout

Crucial evidence for the on-target specificity of TVB-3166 comes from studies utilizing FASN knockout (KO) cell lines. In a key study, HAP1 FASN-KO cells were found to be largely resistant to the cytotoxic effects of TVB-3166. This resistance directly demonstrates that the primary mechanism by which TVB-3166 induces cell death is through the inhibition of FASN.

Further supporting in vivo evidence comes from studies with TVB-3664, a close analog of TVB-3166. In a mouse model of AKT-driven hepatic steatosis, pharmacological inhibition with TVB-3664 was shown to phenocopy the effects of genetic FASN deletion, effectively suppressing the disease phenotype. This in vivo data reinforces the on-target activity of the TVB series of FASN inhibitors.

Comparative Analysis of FASN Inhibitors

The specificity of TVB-3166 becomes even more apparent when compared to other FASN inhibitors, some of which have demonstrated off-target effects.

Inhibitor	Target	IC50 (FASN)	Knockout Validation	Notable Off-Target Effects
TVB-3166	FASN	42 nM (biochemical)	Yes. FASN-KO cells are resistant to its cytotoxic effects.	Not prominently reported.
TVB-2640 (Denifanstat)	FASN	52 nM	Inferred from preclinical and clinical data showing on-target engagement.	Not prominently reported.
Fasnall	FASN (putative)	3.71 µM	No. Toxic to FASN-knockout cells.	Mitochondrial Complex I inhibition.
C75	FASN	-	Limited direct knockout validation.	Can induce weight loss through CNS-mediated mechanisms.
Orlistat	Pan-lipase, FASN	122 ng/mL (lipase)	Limited direct knockout validation.	Broad lipase (B570770) inhibition.

Signaling Pathways and Experimental Workflows

FASN inhibition by TVB-3166 has been shown to impact critical oncogenic signaling pathways, including the PI3K-AKT-mTOR and β-catenin pathways. The disruption of these pathways is a downstream consequence of depleting the cellular pool of newly synthesized fatty acids.

FASN Signaling Pathway

References

• 1. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]

Replicating published findings on TVB-3166's anti-tumor activity

For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the published findings on the anti-tumor activity of TVB-3166, a potent and selective fatty acid synthase (FASN) inhibitor. This document details the experimental data, protocols for replication, and a comparative analysis with other FASN inhibitors, offering a resource for validating and building upon existing research.

TVB-3166 is an orally available, reversible, and selective inhibitor of FASN with demonstrated anti-tumor activity in a variety of preclinical cancer models.[1][2][3] Its mechanism of action centers on the inhibition of de novo lipogenesis, a metabolic pathway frequently upregulated in cancer cells to support rapid proliferation and survival.[4][5] By blocking FASN, TVB-3166 induces apoptosis, disrupts crucial signaling pathways, and remodels cellular membranes, leading to tumor cell death while largely sparing non-cancerous cells.[1][6]

Comparative Analysis of Anti-Tumor Activity

The efficacy of TVB-3166 has been evaluated across a range of cancer cell lines and in vivo xenograft models. This section summarizes the key quantitative findings and provides a comparison with other known FASN inhibitors.

In Vitro Efficacy: Cell Viability and FASN Inhibition

TVB-3166 demonstrates potent inhibition of FASN and subsequent reduction in cancer cell viability. The half-maximal inhibitory concentration (IC50) values highlight its efficacy in various cancer types.

Cell Line	Cancer Type	TVB-3166 IC50 (FASN Inhibition)	TVB-3166 IC50 (Cellular Palmitate Synthesis)	TVB-3166 IC50 (Cell Viability)	Alternative FASN Inhibitor IC50	Reference
HeLa-Ohio	Cervical Cancer	42 nM	81 nM	-	-	[7]
CALU-6	Non-Small Cell Lung Cancer	-	81 nM	100 nM	-	[6]
22Rv1	Prostate Cancer	-	-	-	C75: Cytotoxic, TVB-3166 cytotoxicity similar to C75	[8]
PC-3	Prostate Cancer	-	-	-	C75: Cytotoxic, Orlistat: Little cytotoxic effect	[9]
LNCaP	Prostate Cancer	-	-	-	C75: Cytotoxic, Orlistat: Little cytotoxic effect	[9]
HT29	Colorectal Cancer	-	-	Sensitive to 0.2 µM	-	[10]
CaCo2	Colorectal Cancer	-	-	Sensitive to 0.2 µM	-	[10]
SCC-9 ZsG	Oral Squamous Cell Carcinoma	-	-	Significantly reduced	-	[11][12]
LN-1A	Oral Squamous Cell Carcinoma	-	-	Significantly reduced	-	[11][12]

Note: IC50 values can vary depending on the specific assay conditions and duration of treatment.

In Vivo Efficacy: Xenograft Tumor Growth Inhibition

Oral administration of TVB-3166 has been shown to significantly inhibit tumor growth in various xenograft models.

Xenograft Model	Cancer Type	Treatment	Tumor Growth Inhibition (TGI)	Reference
PANC-1	Pancreatic Cancer	TVB-3166	57%	[13]
OVCAR-8	Ovarian Cancer	TVB-3166	Significant Inhibition	[2]
CTG-0743 (PDX)	Non-Small Cell Lung Cancer	TVB-3166 (60 mg/kg)	47%	[13]
CALU-6	Non-Small Cell Lung Cancer	TVB-3166 + Paclitaxel	Significant Regression	[14][15]
A549	Non-Small Cell Lung Cancer	TVB-3166 + Paclitaxel	76%	[14][15]
A549	Non-Small Cell Lung Cancer	TVB-3166 + Docetaxel	81%	[14][15]
22Rv1	Prostate Cancer	TVB-3166 + Paclitaxel	97% (amplified effect)	[14]

PDX: Patient-Derived Xenograft

Signaling Pathways and Mechanisms of Action

TVB-3166 exerts its anti-tumor effects through the modulation of several key signaling pathways and cellular processes.

Inhibition of PI3K-AKT-mTOR and β-catenin Pathways

A primary mechanism of TVB-3166 is the inhibition of the PI3K-AKT-mTOR and β-catenin signaling pathways, which are critical for cancer cell growth, proliferation, and survival.[1][6]

Caption: TVB-3166 inhibits FASN, leading to apoptosis and disruption of key signaling pathways.

Induction of Apoptosis

Treatment with TVB-3166 leads to a significant increase in apoptosis in cancer cells. This is often evidenced by increased Annexin V staining and cleavage of poly(ADP-ribose) polymerase (PARP).[6][10]

Experimental Protocols

To facilitate the replication of these findings, detailed methodologies for key experiments are provided below.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat cells with varying concentrations of TVB-3166 or a vehicle control (e.g., DMSO) for the desired duration (e.g., 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the vehicle-treated control.[11]

Western Blot Analysis for Signaling Pathway Modulation

• Cell Lysis: Treat cells with TVB-3166 for the specified time, then wash with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-AKT, total AKT, p-mTOR, total mTOR, β-catenin, cleaved PARP, and a loading control like GAPDH or β-actin) overnight at 4°C.[4][16][17]

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[4][16][17]

Apoptosis Assay (Annexin V Staining)

• Cell Treatment: Treat cells with TVB-3166 or a vehicle control for the indicated time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and propidium (B1200493) iodide (PI).

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V positive and PI negative cells are considered to be in early apoptosis.[6][18]

Experimental Workflow Diagram

Caption: Standard workflow for in vitro evaluation of TVB-3166's anti-tumor effects.

Conclusion

The published data robustly support the anti-tumor activity of TVB-3166, highlighting its potential as a therapeutic agent for various cancers. Its mechanism of action, involving the inhibition of FASN and subsequent disruption of key oncogenic signaling pathways, provides a strong rationale for its continued investigation. This guide offers the necessary information for researchers to replicate and expand upon these pivotal findings. The provided protocols and comparative data serve as a valuable resource for the scientific community engaged in the development of novel cancer therapies.

References

• 1. A Fatty Acid Synthase Inhibitor Shows New Anticancer Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sagimet.com [sagimet.com]
• 3. sagimet.com [sagimet.com]
• 4. benchchem.com [benchchem.com]
• 5. sagimet.com [sagimet.com]
• 6. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cancer-research-network.com [cancer-research-network.com]
• 8. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cytotoxicity and Radiosensitizing Activity of the Fatty Acid Synthase Inhibitor C75 Is Enhanced by Blocking Fatty Acid Uptake in Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Preclinical evaluation of novel fatty acid synthase inhibitors in primary colorectal cancer cells and a patient-derived xenograft model of colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Anticancer properties of the fatty acid synthase inhibitor TVB-3166 on oral squamous cell carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. sagimet.com [sagimet.com]
• 14. researchgate.net [researchgate.net]
• 15. FASN Inhibition and Taxane Treatment Combine to Enhance Anti-tumor Efficacy in Diverse Xenograft Tumor Models through Disruption of Tubulin Palmitoylation and Microtubule Organization and FASN Inhibition-Mediated Effects on Oncogenic Signaling and Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]
• 17. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Inhibition of fatty acid synthase (FASN) affects the proliferation and apoptosis of HepG2 hepatoma carcinoma cells via the β-catenin/C-myc signaling pathway | Annals of Hepatology [elsevier.es]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of TVB-3166

This document provides comprehensive guidance for researchers, scientists, and drug development professionals on the proper and safe disposal of TVB-3166. Adherence to these procedures is crucial for maintaining laboratory safety and ensuring environmental compliance. TVB-3166, an inhibitor of fatty acid synthase (FASN), is not classified as a hazardous substance according to the Globally Harmonized System (GHS). However, standard laboratory precautions should always be observed during its handling and disposal.

Physicochemical Properties of TVB-3166

A summary of the key physical and chemical properties of TVB-3166 is presented below. This information is essential for its correct handling and storage.

Property	Value
Chemical Name	4-[1-[5-(4,5-dimethyl-1H-pyrazol-3-yl)-2,4-dimethylbenzoyl]-3-azetidinyl]-benzonitrile[1]
CAS Number	1533438-83-3[1][2]
Molecular Formula	C₂₄H₂₄N₄O[1][2]
Molecular Weight	384.5 g/mol [1]
Appearance	A solid[1]
Solubility	DMSO: 5 mg/ml[1]
Purity	99.88%[3]
Storage	Store at -20°C for up to 1 year, or at -80°C for up to 2 years.[4]

Mechanism of Action: FASN Inhibition

TVB-3166 functions as a potent and selective inhibitor of fatty acid synthase (FASN).[1][3][4] This enzyme is critical in the de novo synthesis of palmitate, a saturated fatty acid. By inhibiting FASN, TVB-3166 disrupts lipid metabolism, which can induce apoptosis in cancer cells that overexpress this enzyme.[1][5]

Caption: Simplified signaling pathway of TVB-3166 as a FASN inhibitor.

Step-by-Step Disposal Protocol for TVB-3166

While TVB-3166 is not classified as hazardous, it is imperative to follow these steps to ensure safe disposal and minimize environmental impact. This protocol is designed for research quantities of the compound.

Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure you are wearing the appropriate personal protective equipment.

• Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect gloves for integrity before use and dispose of contaminated gloves in accordance with laboratory procedures.[2]

• Eye Protection: Safety glasses or goggles must be worn.[2]

• Lab Coat: A standard laboratory coat should be worn to protect from potential contamination.

Waste Collection

Proper segregation and collection of chemical waste are fundamental to safe disposal.

• Solid Waste:

  • For unused or expired solid TVB-3166, carefully sweep the material and place it into a designated, well-labeled, and securely sealed container for chemical waste.[2] Avoid generating dust during this process.[2]

  • Contaminated materials such as weigh boats, pipette tips, and empty vials should also be collected in this container.

• Liquid Waste:

  • Solutions of TVB-3166 (e.g., dissolved in DMSO) should be collected in a separate, sealed, and clearly labeled container for liquid chemical waste.

  • Do not mix with other incompatible waste streams.

Labeling and Storage of Waste

Accurate labeling and safe temporary storage of waste are critical for regulatory compliance and the safety of all laboratory personnel.

• Labeling: Clearly label the waste container with "TVB-3166 Waste" and include the primary solvent if it is a liquid waste.

• Storage: Store the sealed waste container in a designated, well-ventilated secondary containment area, away from incompatible materials, until it is collected by your institution's environmental health and safety (EHS) department.

Final Disposal

The final disposal of the collected waste must be conducted through your institution's official channels.

• EHS Collection: Contact your institution's EHS department to arrange for the pickup and disposal of the TVB-3166 waste.

• Regulatory Compliance: Adhere to all local, state, and federal regulations regarding chemical waste disposal.

Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of TVB-3166.

Caption: Procedural workflow for the safe disposal of TVB-3166.

Accidental Release Measures

In the event of a spill, follow these procedures:

• Containment: For a solid spill, carefully pick up the material mechanically. For a liquid spill, absorb it with an inert material.

• Cleaning: Clean the affected area thoroughly.

• Disposal: Collect all cleanup materials in a sealed container and dispose of them as chemical waste.

• Environmental Precautions: Do not allow the substance to enter sewers or surface and ground water.

By adhering to these guidelines, you contribute to a safe and compliant laboratory environment. Always consult your institution's specific safety and disposal protocols.

References

• 1. caymanchem.com [caymanchem.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Inhibition of de novo Palmitate Synthesis by Fatty Acid Synthase Induces Apoptosis in Tumor Cells by Remodeling Cell Membranes, Inhibiting Signaling Pathways, and Reprogramming Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]

Personal protective equipment for handling TVB-3166

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling TVB-3166. Adherence to these procedures is essential for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)

While TVB-3166 is not classified as a hazardous substance according to the Globally Harmonized System (GHS), observing standard laboratory safety protocols is paramount. The following personal protective equipment is recommended to minimize exposure and ensure safe handling.

PPE Category	Item	Specification
Eye Protection	Safety Glasses	Must be tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]
Hand Protection	Gloves	Must be impermeable and resistant to the product. Inspect gloves for integrity before use.[1]
Body Protection	Laboratory Coat	Standard lab coat to protect from spills.
Respiratory	Dust Mask	Not required under normal use, but a type N95 (US) or type P1 (EN 143) dust mask can be used for nuisance-level dust.[1]

Note: Due to a lack of specific testing, no definitive recommendation for glove material can be provided. It is advisable to consult with your institution's safety officer for guidance on selecting the most appropriate glove type.

Operational Plan: Handling TVB-3166

1. Preparation:

• Before handling, ensure you are in a well-ventilated area.

• Put on all required personal protective equipment as outlined in the table above.

• Inspect gloves for any tears or punctures before use.[1]

2. Handling:

• Avoid the formation of dust when handling the solid compound.[1]

• Use a spatula or other appropriate tools to transfer the substance.

• If creating a solution, add the solid to the solvent slowly to avoid splashing. TVB-3166 is soluble in DMSO.[2][3]

3. In Case of a Spill:

• For small spills, mechanically pick up the material.

• Sweep up the spilled substance and place it into a suitable, closed container for disposal.[1]

• Avoid breathing in any dust that may be generated.

Disposal Plan

Proper disposal of TVB-3166 and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Unused Product: Dispose of surplus and non-recyclable TVB-3166 through a licensed disposal company.[1]

• Contaminated Materials: Dispose of contaminated gloves and other disposable materials in accordance with applicable laws and good laboratory practices.[1]

• Environmental Precautions: Do not allow the substance to enter sewers or surface and ground water.

Experimental Workflow for Handling TVB-3166

Caption: This diagram outlines the procedural steps for the safe handling of TVB-3166, from initial preparation to final disposal.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. selleckchem.com [selleckchem.com]
• 3. caymanchem.com [caymanchem.com]